1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone

• CAS: 206555-66-0

Core Science & Biosynthesis

"synthesis of 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone"

A Comprehensive Technical Guide to the Synthesis of 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone

Abstract

This technical guide provides a detailed exposition on the synthesis of 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone, a heterocyclic compound of significant interest in medicinal chemistry and drug development. The 2-aminothiazole scaffold is a privileged structure found in numerous pharmacologically active agents. This document outlines a robust and efficient synthetic strategy centered on a variation of the classic Hantzsch thiazole synthesis. We delve into the retrosynthetic logic, the mechanism of the core reaction, detailed protocols for the preparation of key precursors, and the final cyclization step. Furthermore, comprehensive guidelines for product characterization via modern spectroscopic techniques and critical safety protocols are presented to ensure reproducible and safe execution in a research setting.

Introduction

The 2-Aminothiazole Scaffold: A Cornerstone in Medicinal Chemistry

The 1,3-thiazole ring system, particularly when substituted with an amino group at the C2 position, is a foundational scaffold in the design of therapeutic agents.[1] Its unique electronic properties and ability to act as a bioisostere for other functional groups have cemented its role in drug discovery. Compounds incorporating this moiety exhibit a vast spectrum of biological activities, including anticancer, anti-inflammatory, antiviral, and antimicrobial properties.[1] The structural rigidity and hydrogen bonding capabilities of the 2-aminothiazole core allow for potent and selective interactions with various biological targets.

The Target Molecule: 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone

The title compound, 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone, is a polysubstituted 2-aminothiazole derivative. Its structure features a phenyl group at the C4 position and an acetyl (ethanone) group at the C5 position. This specific arrangement of functional groups makes it a highly versatile intermediate for the synthesis of more complex molecules, such as kinase inhibitors or novel antibacterial agents. The acetyl group at C5, in particular, offers a reactive handle for further chemical elaboration, enabling the exploration of a broad chemical space in lead optimization campaigns.

Retrosynthetic Analysis and Synthetic Strategy

The most logical and convergent approach to the synthesis of the target molecule is through the Hantzsch thiazole synthesis, a classic and reliable method for constructing the thiazole ring.[2] A retrosynthetic analysis reveals the key bond disconnections that lead back to simple and accessible starting materials.

The primary disconnection across the thiazole ring (C4-C5 and S-C5, N-C4 bonds) points to a reaction between a thioamide component and a carbonyl compound bearing an α-leaving group. For a 2-aminothiazole, the ideal thioamide is thiourea. The remaining C4 and C5 atoms, along with their phenyl and acetyl substituents, must originate from a single C4 synthon. This leads to the key precursor: a halogenated β-diketone, specifically 3-chloro-1-phenylbutane-1,3-dione .

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Figure 1: Retrosynthetic analysis of the target molecule.

This strategy is advantageous due to the commercial availability or straightforward synthesis of the precursors and the typically high yields of the Hantzsch condensation.[3]

The Core Reaction: Hantzsch Thiazole Synthesis Mechanism

The Hantzsch synthesis proceeds via a well-established mechanism involving condensation and cyclization.[4] When reacting a β-dicarbonyl compound like 3-chloro-1-phenylbutane-1,3-dione with thiourea, the reaction follows these key steps:

• Nucleophilic Attack: The sulfur atom of thiourea, being a soft nucleophile, attacks the electrophilic carbon bearing the chlorine atom (the α-carbon between the two carbonyls) in an SN2 fashion, displacing the chloride ion. This forms an isothiouronium salt intermediate.

• Tautomerization & Cyclization: The intermediate undergoes tautomerization. Subsequently, one of the nitrogen atoms of the thiourea moiety acts as an intramolecular nucleophile, attacking one of the carbonyl carbons.

• Dehydration: A molecule of water is eliminated from the cyclic intermediate, leading to the formation of the aromatic thiazole ring.

}

Figure 2: Simplified mechanism of the Hantzsch synthesis.

Synthesis of Precursors

A critical aspect of this synthesis is the preparation of the key α-haloketone precursor, as it is not commonly available commercially.

Preparation of 1-Phenylbutane-1,3-dione (Benzoylacetone)

This β-diketone can be synthesized via a Claisen condensation between acetophenone and ethyl acetate using a strong base like sodium ethoxide.[5]

• Rationale: The ethoxide base deprotonates the α-carbon of acetophenone, forming an enolate. This enolate then acts as a nucleophile, attacking the electrophilic carbonyl carbon of ethyl acetate. The subsequent loss of the ethoxide leaving group yields the desired β-diketone.[5]

Preparation of 3-Chloro-1-phenylbutane-1,3-dione

The active methylene group between the two carbonyls in benzoylacetone is readily halogenated. Sulfuryl chloride (SO₂Cl₂) is an effective and common reagent for this transformation.

• Rationale: Sulfuryl chloride serves as a source of electrophilic chlorine. The reaction proceeds via the enol form of the diketone, which attacks the sulfuryl chloride, leading to the chlorinated product and the release of HCl and SO₂ gases. The reaction is typically performed in an inert, non-polar solvent like dichloromethane to avoid side reactions.

Experimental Protocol: A Step-by-Step Guide

This section provides a detailed, two-stage protocol for the synthesis.

Stage 1: Synthesis of 3-Chloro-1-phenylbutane-1,3-dione

Reagent/Material	Molar Mass ( g/mol )	Quantity	Moles (mmol)	Role
Benzoylacetone	162.19	8.11 g	50.0	Starting Material
Sulfuryl Chloride	134.97	6.75 g (4.04 mL)	50.0	Chlorinating Agent
Dichloromethane (DCM)	84.93	100 mL	-	Solvent

Procedure:

• In a 250 mL round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve benzoylacetone (8.11 g, 50.0 mmol) in 100 mL of dry dichloromethane.

• Cool the flask in an ice bath to 0-5 °C.

• Add sulfuryl chloride (4.04 mL, 50.0 mmol) dropwise to the stirred solution over 30 minutes, ensuring the temperature does not exceed 10 °C. The reaction will evolve gas (HCl, SO₂), so it must be performed in a well-ventilated fume hood.

• After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 2 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, carefully pour the reaction mixture into 100 mL of ice-cold water to quench the reaction.

• Separate the organic layer. Wash the organic layer sequentially with 50 mL of saturated sodium bicarbonate solution and 50 mL of brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to yield the crude 3-chloro-1-phenylbutane-1,3-dione, which can often be used in the next step without further purification.

Stage 2: Synthesis of 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone

Reagent/Material	Molar Mass ( g/mol )	Quantity	Moles (mmol)	Role
3-Chloro-1-phenylbutane-1,3-dione	196.63	9.83 g	50.0	Precursor
Thiourea	76.12	3.81 g	50.0	Precursor
Ethanol (95%)	46.07	150 mL	-	Solvent
Sodium Carbonate (Na₂CO₃)	105.99	~5 g	-	Base for work-up

Procedure:

• To a 250 mL round-bottom flask, add the crude 3-chloro-1-phenylbutane-1,3-dione (9.83 g, 50.0 mmol), thiourea (3.81 g, 50.0 mmol), and 150 mL of 95% ethanol.

• Equip the flask with a reflux condenser and heat the mixture to reflux with constant stirring for 4-6 hours.

• Monitor the reaction by TLC until the starting materials are consumed.

• After completion, cool the reaction mixture to room temperature. A solid product may precipitate.

• Pour the cooled mixture into a beaker containing 300 mL of cold water.

• Neutralize the solution by slowly adding a 10% aqueous solution of sodium carbonate until the pH is approximately 7-8.[3]

• Collect the resulting precipitate by vacuum filtration through a Büchner funnel.

• Wash the filter cake with copious amounts of cold water to remove any inorganic salts.

• Recrystallize the crude product from ethanol or an ethanol/water mixture to obtain pure 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone as a solid.

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Figure 3: Experimental workflow for the two-stage synthesis.

Product Characterization

Confirming the structure and purity of the final product is paramount. A combination of spectroscopic methods should be employed.

Technique	Expected Observations
¹H NMR	- Aromatic Protons (Phenyl): Multiplet in the range of δ 7.4-7.8 ppm (5H). - Amine Protons (-NH₂): A broad singlet that may be exchangeable with D₂O, typically δ 5.0-7.0 ppm. - Acetyl Protons (-COCH₃): A sharp singlet around δ 2.5 ppm (3H).
¹³C NMR	- Carbonyl Carbon (-COCH₃): Signal around δ 190-195 ppm. - Thiazole Carbons (C2, C4, C5): Signals in the aromatic region, typically δ 100-170 ppm. (C2 will be downfield). - Aromatic Carbons (Phenyl): Signals between δ 125-140 ppm. - Methyl Carbon (-COCH₃): Signal around δ 25-30 ppm.
FT-IR (cm⁻¹)	- N-H Stretching (Amine): Two characteristic sharp peaks around 3300-3450 cm⁻¹. - C=O Stretching (Ketone): Strong, sharp peak around 1650-1670 cm⁻¹. - C=N & C=C Stretching: Peaks in the 1500-1620 cm⁻¹ region, characteristic of the thiazole ring.
Mass Spec.	- (ESI-MS): Expected [M+H]⁺ peak corresponding to the molecular weight of the product (C₁₁H₁₀N₂OS, MW = 218.28).

Safety and Handling

Chemical Hazards:

• Sulfuryl Chloride (SO₂Cl₂): Highly corrosive, toxic, and reacts violently with water.[6][7][8][9] It is a lachrymator. All handling must be done in a certified chemical fume hood. Wear appropriate PPE, including a lab coat, safety goggles, and acid-resistant gloves.[7]

• α-Haloketones (e.g., 3-chloro-1-phenylbutane-1,3-dione): These are lachrymators and skin irritants. Avoid inhalation and skin contact.

• Solvents (DCM, Ethanol): Dichloromethane is a suspected carcinogen.[10] Ethanol is flammable. Avoid ignition sources.

Procedural Precautions:

• The chlorination reaction evolves toxic gases (HCl, SO₂) and must be performed in a well-ventilated fume hood.

• The quenching of sulfuryl chloride is exothermic and should be done slowly and with cooling.

• Always add reagents dropwise when specified to control the reaction rate and temperature.

Conclusion

The synthesis of 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone is reliably achieved through a modified Hantzsch thiazole synthesis. This method, which utilizes a chlorinated β-diketone and thiourea, is efficient and scalable. The resulting product is a valuable and versatile building block for the development of novel compounds in the pharmaceutical and materials science sectors. The detailed protocols and characterization data provided in this guide serve as a comprehensive resource for researchers, ensuring a high degree of success and safety in its preparation.

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• Tomassetti, M., et al. (2020). Catalyst-Free Synthesis of Polysubstituted 5-Acylamino-1,3-Thiazoles via Hantzsch Cyclization of α-Chloroglycinates. Molecules, 25(15), 3533. Retrieved from [Link]

• Alizadeh, S. R., & Hashemi, S. M. (2021). Development and therapeutic potential of 2-aminothiazole derivatives in anticancer drug discovery. RSC Medicinal Chemistry, 12(1), 23-42. ResearchGate. Retrieved from [Link]

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• Bouchet, A., et al. (2018). Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst. Molecules, 23(11), 2969. Retrieved from [Link]

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• Tomassetti, M., et al. (2020). Catalyst-Free Synthesis of Polysubstituted 5-Acylamino-1,3-Thiazoles via Hantzsch Cyclization of α-Chloroglycinates. Organic and Undisclosed Chemistry Journal, 1(1). Retrieved from [Link]

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• Rahmani, R., et al. (2019). Molecular Structure, FT-IR, NMR (13C/¹H), UV-Vis Spectroscopy and DFT Calculations on (2Z, 5Z)-3-N(4-Methoxy phenyl)-2-N'(4-methoxy phenyl imino)-5-((E)-3-(2-nitrophenyl)allylidene) thiazolidin-4-one. South African Journal of Chemistry, 72, 133-144. Retrieved from [Link]

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"spectral data for 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone"

An In-Depth Technical Guide to the Spectral Characterization of 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone

Prepared by: Gemini, Senior Application Scientist

Foreword: The Analytical Imperative for a Privileged Scaffold

The 2-aminothiazole moiety is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its presence in a multitude of pharmacologically active compounds, including antibacterial, anti-inflammatory, and anticancer agents[1][2]. The title compound, 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone, is a key synthetic intermediate whose precise structural verification is paramount for its successful application in drug discovery and development pipelines. This guide provides a comprehensive, in-depth analysis of the essential spectroscopic data required for the unambiguous identification and characterization of this molecule. We will move beyond mere data reporting to explain the causal relationships between molecular structure and spectral output, offering field-proven insights for researchers, scientists, and drug development professionals.

Molecular Structure and Synthesis Context

A robust analytical strategy begins with a clear understanding of the target molecule's architecture and its synthetic origin.

Core Molecular Structure

The molecule integrates three key functional domains: a phenyl ring at position 4, a primary amino group at position 2, and an acetyl (ethanone) group at position 5 of the central 1,3-thiazole heterocycle. This specific arrangement dictates the electronic environment of every atom, which is directly interrogated by spectroscopic methods.

Caption: Molecular structure of 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone.

Synthesis Pathway: The Hantzsch Thiazole Synthesis

Understanding the synthesis provides context for expected outcomes and potential impurities. This compound is typically prepared via a variation of the Hantzsch thiazole synthesis. A common route involves the reaction of 3-halo-2,4-pentanedione with thiourea. The initial product is then halogenated at the methyl group of the acetyl moiety, followed by a Friedel-Crafts reaction with benzene to introduce the phenyl group at position 4. A more direct route involves the reaction of 3-chloro-3-phenyl-2,4-pentanedione with thiourea. The choice of reagents and reaction conditions is critical for achieving the desired substitution pattern, making spectroscopic verification indispensable[3][4].

Infrared (IR) Spectroscopy Analysis

Principle: IR spectroscopy measures the absorption of infrared radiation by a molecule, causing vibrations of its chemical bonds (stretching, bending). The frequency of absorption is specific to the bond type and its environment, making it an excellent tool for identifying functional groups.

Experimental Protocol: Attenuated Total Reflectance (ATR)-FTIR

• Instrument Preparation: Ensure the ATR crystal (typically diamond or germanium) is clean by wiping with isopropyl alcohol and performing a background scan.

• Sample Application: Place a small, solid sample (approx. 1-2 mg) directly onto the ATR crystal.

• Data Acquisition: Apply pressure using the anvil to ensure good contact. Collect the spectrum, typically by co-adding 16 or 32 scans over a range of 4000–600 cm⁻¹ with a resolution of 4 cm⁻¹.

• Data Processing: Perform an automatic baseline correction and ATR correction on the resulting spectrum.

Caption: Standard workflow for acquiring an ATR-FTIR spectrum.

Data Presentation and Interpretation

The IR spectrum provides a distinct fingerprint confirming the presence of all key functional groups.

Wavenumber (cm⁻¹)	Intensity	Vibration Type	Assignment and Rationale
3450 - 3300	Medium, Doublet	N-H Stretch	Asymmetric and symmetric stretching of the primary amine (-NH₂) group. The presence of two bands is characteristic[5].
3100 - 3000	Medium-Weak	Aromatic C-H Stretch	C-H stretching vibrations of the phenyl ring.
1680 - 1660	Strong	C=O Stretch	Carbonyl stretch of the acetyl (ethanone) group. Its position indicates conjugation with the thiazole ring, which lowers the frequency from a typical ketone (~1715 cm⁻¹)[3].
1620 - 1580	Medium-Strong	N-H Bend / C=N Stretch	Overlapping signals from the scissoring vibration of the -NH₂ group and the C=N stretching of the thiazole ring[6][7].
1550 - 1450	Medium, Multiple	C=C Stretch	Aromatic C=C stretching vibrations within the phenyl and thiazole rings.
~760 and ~690	Strong	C-H Out-of-Plane Bend	Characteristic bending pattern for a monosubstituted benzene ring.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Principle: NMR spectroscopy exploits the magnetic properties of atomic nuclei (¹H and ¹³C). By placing a molecule in a strong magnetic field and irradiating it with radio waves, the unique electronic environment of each nucleus can be mapped, providing detailed information about the molecular skeleton and connectivity.

Experimental Protocol: ¹H and ¹³C NMR

• Sample Preparation: Dissolve 5-10 mg of the sample in ~0.6 mL of a deuterated solvent (e.g., DMSO-d₆) in a 5 mm NMR tube. Add a small amount of tetramethylsilane (TMS) as an internal standard (δ 0.00 ppm).

• Instrument Setup: Place the tube in the NMR spectrometer (e.g., 400 MHz). "Lock" onto the deuterium signal of the solvent and "shim" the magnetic field to ensure homogeneity.

• ¹H NMR Acquisition: Acquire the spectrum using a standard pulse sequence. Typical parameters include a 30° pulse angle, a 2-second relaxation delay, and 16 scans.

• ¹³C NMR Acquisition: Acquire the spectrum using a proton-decoupled pulse sequence. Due to the lower natural abundance and sensitivity of ¹³C, more scans (e.g., 1024 or more) and a longer relaxation delay may be required.

• Data Processing: Fourier transform the raw data (FID). Phase and baseline correct the spectrum. Integrate the ¹H signals and pick the peaks for both ¹H and ¹³C spectra.

Caption: General workflow for acquiring ¹H and ¹³C NMR spectra.

¹H NMR Data and Interpretation (400 MHz, DMSO-d₆)

The proton NMR spectrum gives a precise count and description of the different proton environments.

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment and Rationale
~7.80	s	2H	-NH₂ (C2) : A broad singlet for the two amine protons. The chemical shift is downfield due to the electronic nature of the thiazole ring and can vary with concentration and temperature[8].
7.60 - 7.40	m	5H	Phenyl-H (C2', C3', C4', C5', C6') : A complex multiplet corresponding to the five protons of the monosubstituted phenyl ring. The protons ortho to the thiazole ring are typically the most downfield within this multiplet[9].
~2.55	s	3H	-CH₃ (C7) : A sharp singlet for the three methyl protons of the acetyl group. It is deshielded by the adjacent carbonyl group.

¹³C NMR Data and Interpretation (100 MHz, DMSO-d₆)

The ¹³C NMR spectrum reveals the number of unique carbon environments and provides insight into their hybridization and electronic state.

Chemical Shift (δ, ppm)	Assignment and Rationale
~190	C=O (C6) : The carbonyl carbon of the ethanone group appears significantly downfield due to the strong deshielding effect of the double-bonded oxygen.
~168	C2 (-NH₂) : This carbon, bonded to two nitrogen atoms (in the ring and the amino group), is highly deshielded[10].
~155	C4 (-Ph) : The carbon of the thiazole ring attached to the phenyl group.
~134	C1' (ipso-Phenyl) : The carbon of the phenyl ring directly attached to the thiazole ring. Its chemical shift is influenced by the heterocyclic substituent[11].
~129.5	C3'/C5' (meta-Phenyl) : Aromatic carbons of the phenyl ring.
~128.8	C4' (para-Phenyl) : Aromatic carbon of the phenyl ring.
~126.5	C2'/C6' (ortho-Phenyl) : Aromatic carbons of the phenyl ring.
~115	C5 (-C(O)CH₃) : The carbon of the thiazole ring bearing the acetyl group. It is shifted upfield relative to C4 due to the electronic effects of the substituents.
~30	-CH₃ (C7) : The methyl carbon of the acetyl group, appearing in the aliphatic region.

Mass Spectrometry (MS) Analysis

Principle: Mass spectrometry measures the mass-to-charge ratio (m/z) of ionized molecules. It provides the exact molecular weight of the compound and, through fragmentation analysis, offers clues about its structure.

Experimental Protocol: Electron Ionization (EI-MS)

• Sample Introduction: Introduce a small amount of the sample into the instrument, typically via a direct insertion probe or after separation by Gas Chromatography (GC).

• Ionization: Bombard the sample with high-energy electrons (~70 eV) in a high vacuum, causing ionization and fragmentation.

• Mass Analysis: Accelerate the resulting ions through a magnetic or electric field (e.g., a quadrupole analyzer) which separates them based on their m/z ratio.

• Detection: The separated ions are detected, and their abundance is plotted against their m/z ratio to generate the mass spectrum.

Caption: Standard workflow for Electron Ionization Mass Spectrometry.

Data Presentation and Interpretation

The mass spectrum confirms the molecular weight and provides structural information through predictable fragmentation patterns.

• Molecular Formula: C₁₁H₁₀N₂OS

• Molecular Weight: 218.28 g/mol

m/z	Proposed Fragment	Rationale for Fragmentation
218	[M]⁺˙	Molecular Ion Peak: The presence of this peak confirms the molecular weight of the compound. Thiazoles typically show an abundant molecular ion[12].
203	[M - CH₃]⁺	Loss of Methyl Radical: A common fragmentation pathway involving the cleavage of the acetyl methyl group, resulting in a stable acylium ion.
175	[M - CH₃CO]⁺ or [203 - CO]⁺	Loss of Acetyl Radical or Carbon Monoxide: Cleavage of the entire acetyl group from the molecular ion or loss of CO from the m/z 203 fragment. This points to the 2-amino-4-phenylthiazole core.
104	[C₆H₅CN]⁺˙	Benzonitrile Cation: Fragmentation of the thiazole ring can lead to the formation of the stable benzonitrile fragment cation[13].
77	[C₆H₅]⁺	Phenyl Cation: Loss of the thiazole moiety, resulting in the phenyl cation.

Conclusion

The collective application of IR, ¹H NMR, ¹³C NMR, and Mass Spectrometry provides a self-validating system for the comprehensive characterization of 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone. The IR spectrum confirms the presence of the amine, carbonyl, and aromatic functional groups. NMR spectroscopy provides an unambiguous map of the proton and carbon skeleton, confirming the precise substitution pattern on the thiazole ring. Finally, mass spectrometry verifies the molecular weight and reveals characteristic fragmentation patterns consistent with the proposed structure. This multi-technique approach ensures the identity, purity, and structural integrity of this valuable building block, enabling its confident use in advanced chemical synthesis and drug development programs.

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Technical Guide: Spectroscopic Characterization of 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone using ¹H and ¹³C NMR

Introduction: The Structural Imperative

In the landscape of drug discovery and materials science, the 2-aminothiazole scaffold is a privileged structure, forming the core of numerous bioactive compounds.[1][2] The molecule 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone is a key synthetic intermediate, where precise structural verification is not merely a procedural step but the foundation of all subsequent research.[3][4] Nuclear Magnetic Resonance (NMR) spectroscopy stands as the definitive, non-destructive technique for the unambiguous elucidation of its molecular architecture in solution.[5]

This guide provides an in-depth analysis of the ¹H and ¹³C NMR spectra of this compound. We will move beyond a simple recitation of data to explain the causal relationships between molecular structure and spectral output. The protocols described herein are designed to be self-validating, ensuring researchers can reproduce and trust their findings.

Core Principles: Why NMR is Definitive for This Heterocycle

NMR spectroscopy exploits the magnetic properties of atomic nuclei, specifically ¹H and ¹³C in this context. When placed in a strong magnetic field, these nuclei align and can be excited by radiofrequency pulses. The frequency at which they resonate and the way their signals are split provide a wealth of information.[6]

• Chemical Shift (δ) : This is the most fundamental piece of information. The resonance frequency of a nucleus is highly sensitive to its local electronic environment. Electronegative atoms (like N, S, and O in our molecule) and aromatic rings deshield nearby nuclei, shifting their signals "downfield" (to a higher ppm value).[7] This allows us to differentiate between the various protons and carbons in the molecule.

• Spin-Spin Coupling (J) : Non-equivalent nuclei on adjacent atoms interact through the bonding electrons, causing their signals to split. The pattern of this splitting (multiplicity) reveals the number of neighboring protons, a critical tool for piecing together the molecular puzzle.[8]

• Integration : The area under a ¹H NMR signal is directly proportional to the number of protons it represents, providing a quantitative count of each type of proton.

By synthesizing these three pieces of information, we can confidently assign every signal to a specific atom within the 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone structure.

Visualizing the Structure and Workflow

To facilitate a clear discussion, the standard IUPAC numbering for the heterocyclic core will be used.

Caption: Molecular structure with key functional groups.

The process from sample to final structure confirmation follows a logical and rigorous workflow.

Caption: Standard workflow for NMR-based structure elucidation.

Experimental Protocol: A Self-Validating Approach

The quality of NMR data is entirely dependent on a meticulous experimental setup. This protocol is designed to maximize resolution and signal-to-noise while minimizing artifacts.

1. Sample Preparation

• Rationale : The choice of solvent is critical. Deuterated dimethyl sulfoxide (DMSO-d₆) is selected for its excellent solvating power for polar heterocyclic compounds and its high boiling point, which ensures sample stability. Its residual proton signal (~2.50 ppm) and carbon signals (~39.52 ppm) are well-documented and serve as a convenient internal reference.[9]

• Procedure :

  • Weigh approximately 10-15 mg of 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone directly into a clean, dry NMR tube.

  • Add approximately 0.6 mL of DMSO-d₆.

  • Cap the tube and gently vortex or sonicate for 30-60 seconds to ensure complete dissolution. A clear, particulate-free solution is required.

  • Visually inspect the solution against a light source to confirm homogeneity.

2. NMR Instrument Parameters

• Rationale : These parameters are optimized for a standard 400 MHz spectrometer, providing a balance between sensitivity and experimental time. Proton decoupling during ¹³C acquisition simplifies the spectrum to single lines for each unique carbon, which is crucial for unambiguous assignment.[6]

• Instrument : 400 MHz NMR Spectrometer

• ¹H NMR Parameters :

  • Pulse Program : Standard single pulse (zg30)

  • Acquisition Time : ~4 seconds

  • Relaxation Delay (D1) : 2 seconds

  • Number of Scans : 16 (for good signal-to-noise)

  • Spectral Width : 0-12 ppm

• ¹³C NMR Parameters :

  • Pulse Program : Standard single pulse with proton decoupling (zgpg30)

  • Acquisition Time : ~1.5 seconds

  • Relaxation Delay (D1) : 2 seconds

  • Number of Scans : 1024 (due to the lower natural abundance of ¹³C)

  • Spectral Width : 0-200 ppm

Spectral Analysis and Interpretation

The following assignments are based on established chemical shift principles for heterocyclic and aromatic systems, and comparison with closely related structures reported in the literature.[9][10]

¹H NMR Spectrum: Predicted Data

Signal	Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
1	~7.85	Multiplet	2H	H-ortho (Phenyl)	Protons on the phenyl ring ortho to the thiazole are deshielded by the ring current and the heterocycle.
2	~7.40	Multiplet	3H	H-meta, H-para (Phenyl)	Meta and para protons of the phenyl ring, typically appearing as a complex multiplet in this region.
3	~7.25	Singlet	2H	-NH₂	The amino protons are exchangeable and typically appear as a broad or sharp singlet. Its position can vary with concentration and temperature.[9]
4	~2.55	Singlet	3H	-C(O)CH₃	The methyl protons of the acetyl group are adjacent to a carbonyl, which deshields them into this characteristic region.

¹³C NMR Spectrum: Predicted Data

Signal	Chemical Shift (δ, ppm)	Assignment	Rationale
1	~190.0	C =O (Ketone)	The carbonyl carbon of a ketone is strongly deshielded and appears far downfield.
2	~169.0	C2 (-C -NH₂)	The carbon atom bonded to two nitrogen atoms in the thiazole ring is significantly deshielded.[9]
3	~155.0	C4 (Phenyl-C =)	The phenyl-substituted carbon of the thiazole ring.
4	~134.0	C-ipso (Phenyl)	The carbon of the phenyl ring directly attached to the thiazole.
5	~129.0	C-meta (Phenyl)	The meta carbons of the phenyl ring.
6	~128.0	C-para (Phenyl)	The para carbon of the phenyl ring.
7	~126.0	C-ortho (Phenyl)	The ortho carbons of the phenyl ring.
8	~118.0	C5 (-C -C(O)CH₃)	The acetyl-substituted carbon of the thiazole ring. Its upfield shift relative to C4 is expected.
9	~29.0	-C(O)C H₃	The methyl carbon of the acetyl group, appearing in the typical aliphatic region.

Conclusion

The combined application of ¹H and ¹³C NMR spectroscopy provides a definitive and high-resolution structural fingerprint of 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone. By understanding the principles of chemical shift, coupling, and integration, and by employing a rigorous, validated experimental protocol, researchers can be fully confident in the identity and purity of their material. This confidence is the non-negotiable prerequisite for its successful application in pharmaceutical development and advanced chemical synthesis.

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A Senior Application Scientist’s Guide to the Mass Spectrometry of 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone

Part 1: Foundational Principles

Introduction: The Analyte in Context

In the landscape of pharmaceutical development, heterocyclic compounds form the backbone of a vast array of therapeutic agents. Among these, the 2-aminothiazole scaffold is a privileged structure, frequently appearing in molecules with antimicrobial, anti-inflammatory, and anticancer properties.[1] The subject of this guide, 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone , is a key intermediate and building block in the synthesis of such bioactive molecules.

Accurate and robust analytical methods are paramount for ensuring the identity, purity, and quantity of this compound in research, development, and quality control settings. Mass spectrometry (MS), particularly when coupled with liquid chromatography (LC), stands as the gold standard for this purpose due to its unparalleled sensitivity, selectivity, and specificity. This guide provides an in-depth technical framework for the qualitative and quantitative analysis of this specific thiazole derivative, grounded in established scientific principles and regulatory expectations.

Physicochemical Properties of the Analyte

A complete understanding of the analyte's properties is the mandatory first step in any method development. These characteristics dictate the choice of analytical strategy, from sample preparation to ionization and detection.

Property	Value	Source
Molecular Formula	C₁₁H₁₀N₂OS	[2]
Molecular Weight	218.27 g/mol	[2]
Monoisotopic Mass	218.05138 Da	[2]
Structure
Key Features	- Basic amino group (readily protonated) - Phenyl group (hydrophobicity) - Thiazole ring (heterocyclic core) - Acetyl group (carbonyl functionality)

The Rationale for Electrospray Ionization (ESI)

The choice of ionization technique is arguably the most critical parameter in mass spectrometry. For a molecule like 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone, Electrospray Ionization (ESI) is the unequivocally superior choice.

Causality Behind the Choice: ESI is a "soft" ionization technique, meaning it imparts minimal excess energy to the analyte during the ionization process. This is crucial for preserving the intact molecular structure, ensuring that the primary ion observed is the protonated molecule, [M+H]⁺. The presence of the basic 2-amino group provides a readily available site for protonation in the acidic mobile phases typically used in reversed-phase liquid chromatography. This results in a highly stable and abundant ion, maximizing sensitivity. Alternative "hard" ionization techniques like Electron Impact (EI) would cause extensive and often uninterpretable fragmentation in the source, making it difficult to determine the molecular weight.

Part 2: Qualitative Analysis: Structural Elucidation

Full Scan Mass Spectrum (MS1): Identifying the Protonated Molecule

The initial step in structural analysis is to acquire a full scan mass spectrum. In positive ion ESI mode, the analyte will readily accept a proton (H⁺, mass ≈ 1.0078 Da) from the solvent.

• Expected Ion: [M+H]⁺

• Calculated m/z: 218.05138 Da + 1.0078 Da = 219.05918

The base peak in the MS1 spectrum is expected to be observed at m/z 219.1. The presence of this ion confirms the molecular weight of the compound. High-resolution mass spectrometry (HRMS) instruments, such as a Quadrupole Time-of-Flight (Q-TOF), can be used to confirm the elemental composition by measuring the exact mass to within a few parts per million (ppm).[3]

Tandem Mass Spectrometry (MS/MS): The Fragmentation Pathway

While the MS1 spectrum confirms the molecular weight, it provides little structural information. Tandem mass spectrometry (MS/MS) is required to elicit structurally significant fragment ions. This is achieved by isolating the precursor ion ([M+H]⁺ at m/z 219.1) and subjecting it to collision-induced dissociation (CID) with an inert gas (e.g., argon or nitrogen).

The resulting fragmentation pattern is a unique "fingerprint" of the molecule. Based on the structure and known fragmentation behaviors of thiazole and related heterocyclic systems, a primary fragmentation pathway can be proposed.[4][5]

Proposed Fragmentation Scheme:

The most probable fragmentation pathways involve the cleavage of the most labile bonds and the formation of stable neutral losses or fragment ions.

• Loss of the Acetyl Group: The most prominent fragmentation is the cleavage of the C-C bond between the thiazole ring and the acetyl carbonyl. This results in the loss of a ketene molecule (CH₂=C=O, mass 42.01 Da) to form a highly stable resonance-stabilized ion.

• Cleavage of the Phenyl Group: Loss of the phenyl ring as a benzene neutral molecule is another possibility, though typically less favorable than the loss of the acetyl group.

• Thiazole Ring Opening: Heterocyclic rings can undergo characteristic ring-opening fragmentations. For thiazoles, this can involve the loss of small molecules like hydrogen cyanide (HCN) or thio-fragments.[6]

Caption: Proposed fragmentation pathway for protonated 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone.

Table of Predicted Fragment Ions:

Precursor Ion (m/z)	Fragment Ion (m/z)	Neutral Loss	Proposed Structure of Fragment
219.1	177.1	C₂H₂O (42.0 Da)	[2-Amino-4-phenyl-1,3-thiazole]⁺
219.1	142.1	C₆H₅ (77.0 Da)	[1-(2-Amino-1,3-thiazol-5-yl)ethanone]⁺
177.1	102.0	C₆H₅• (77.0 Da)	[2-Amino-1,3-thiazole]⁺ fragment

Part 3: Quantitative Analysis: A Validated LC-MS/MS Protocol

For drug development professionals, quantifying the analyte in complex matrices (e.g., plasma, reaction mixtures) is a critical requirement. A validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method provides the necessary sensitivity and selectivity.[7][8]

Experimental Workflow

The overall process follows a logical sequence designed to ensure accuracy and reproducibility. This workflow is the foundation of a robust quantitative assay.

Caption: Standard workflow for quantitative analysis using LC-MS/MS in MRM mode.

Step-by-Step Protocol: LC-MS/MS Method

This protocol is a self-validating system, designed with specificity and robustness in mind.

1. Sample Preparation (Protein Precipitation):

• To 50 µL of biological matrix (e.g., mouse serum), add 150 µL of acetonitrile containing a suitable internal standard (e.g., an isotopically labeled version of the analyte).[8]

• Vortex for 1 minute to precipitate proteins.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean vial for injection.

2. Liquid Chromatography (LC) Conditions:

• Column: C18 reversed-phase column (e.g., Waters Acquity UPLC HSS T3, 2.1 x 100 mm, 1.8 µm).[9]

• Mobile Phase A: Water with 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid.[9]

• Flow Rate: 0.4 mL/min.

• Gradient: Start at 5% B, ramp to 95% B over 3 minutes, hold for 1 minute, return to initial conditions and re-equilibrate for 1 minute.

• Injection Volume: 5 µL.

3. Mass Spectrometry (MS) Conditions:

• Instrument: Triple Quadrupole Mass Spectrometer.

• Ionization Mode: ESI Positive.

• Monitoring Mode: Multiple Reaction Monitoring (MRM).

• MRM Transition:

  • Analyte: Q1: 219.1 → Q3: 177.1 (quantifier).

  • Rationale: This transition (parent ion to the most stable fragment) is highly specific and provides a robust signal for quantification.[10]

• Capillary Voltage: 3.5 kV.

• Source Temperature: 150°C.

• Desolvation Temperature: 400°C.

• Collision Energy: Optimized for the 219.1 → 177.1 transition (typically 15-25 eV).

The Self-Validating System: Method Validation

To ensure trustworthiness, the analytical method must be validated according to regulatory guidelines such as those from the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA).[11][12][13] The objective is to demonstrate that the procedure is fit for its intended purpose.[14]

Table of Validation Parameters and Typical Acceptance Criteria:

Validation Parameter	Purpose	Typical Acceptance Criteria
Specificity	To ensure the signal is unequivocally from the analyte without interference from matrix components or impurities.	No significant interfering peaks at the retention time of the analyte in blank matrix samples.
Linearity & Range	To demonstrate a proportional relationship between concentration and instrument response over a defined range.	Correlation coefficient (r²) ≥ 0.99. Calibration standards should be within ±15% of the nominal value (±20% at LLOQ).
Accuracy	To measure the closeness of the determined value to the true value.	Mean concentration should be within ±15% of the nominal value for Quality Control (QC) samples at low, mid, and high levels.
Precision	To assess the degree of scatter between a series of measurements (repeatability and intermediate precision).	Coefficient of variation (%CV) or Relative Standard Deviation (%RSD) should not exceed 15% for QC samples (≤20% at LLOQ).[15]
Limit of Quantification (LOQ)	The lowest concentration on the calibration curve that can be measured with acceptable accuracy and precision.	Signal-to-noise ratio > 10; accuracy and precision criteria must be met (±20%).
Recovery	The extraction efficiency of the analytical method.	Consistent, precise, and reproducible across the concentration range.
Stability	To evaluate the chemical stability of the analyte in the biological matrix under various conditions (freeze-thaw, short-term, long-term).	Mean concentration of stability samples should be within ±15% of the nominal concentration of fresh samples.

Part 4: Conclusion

The mass spectrometric analysis of 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone is a robust and reliable process when built upon a foundation of sound scientific principles. Electrospray ionization coupled with tandem mass spectrometry provides an unparalleled ability to confirm both the identity and quantity of the molecule. By understanding the predictable fragmentation pathway, a highly specific and sensitive LC-MS/MS method can be developed. Crucially, adherence to rigorous validation protocols, as outlined by regulatory bodies like the ICH and FDA, ensures that the data generated is trustworthy and fit for purpose, supporting the critical decisions made throughout the drug development lifecycle.[16][17]

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• Kulyk, K., et al. (2023). Differentiation between Isomeric 4,5-Functionalized 1,2,3-Thiadiazoles and 1,2,3-Triazoles by ESI-HRMS and IR Ion Spectroscopy. International journal of molecular sciences, 24(3), 2004. [Link]

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A Technical Guide to Elucidating the Mechanism of Action of 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone: A Kinase-Centric Hypothesis

An In-Depth Technical Guide on the Mechanism of Action of 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone

Abstract: The 2-aminothiazole scaffold is a cornerstone in modern medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a multitude of biologically active agents. Derivatives of this core have demonstrated a wide spectrum of therapeutic activities, including anticancer, anti-inflammatory, and antimicrobial effects.[1][2] The specific compound, 1-(2-amino-4-phenyl-1,3-thiazol-5-yl)ethanone, belongs to this promising class. While its precise mechanism of action is not yet fully elucidated in publicly available literature, its structural features strongly suggest a role as a modulator of intracellular signaling cascades. This guide puts forth a primary hypothesis centered on kinase inhibition, a well-documented activity for this scaffold.[3][4] We provide a comprehensive, multi-phase experimental framework designed to rigorously test this hypothesis, from initial target identification and binding validation to the confirmation of cellular target engagement and functional downstream effects. This document serves as a technical whitepaper for researchers, scientists, and drug development professionals aiming to characterize the pharmacological profile of this and related compounds.

Introduction: The Therapeutic Promise of the 2-Aminothiazole Scaffold

The thiazole ring, a sulfur and nitrogen-containing heterocycle, is a recurring motif in numerous FDA-approved drugs and clinical candidates. Its ability to engage in hydrogen bonding, hydrophobic, and pi-stacking interactions makes it an exceptionally versatile scaffold for designing molecules that can fit into the active sites of various enzymes and receptors.

Overview of 2-Aminothiazole Derivatives in Drug Discovery

The 2-aminothiazole moiety, in particular, has been the focus of extensive research, leading to the development of compounds with a vast array of biological activities. These include:

• Anticancer Activity: Numerous derivatives have been synthesized and evaluated for their cytotoxic effects against various cancer cell lines.[5][6][7]

• Anti-inflammatory Properties: The scaffold is associated with the inhibition of key inflammatory pathways.[8][9]

• Antimicrobial and Antifungal Effects: The structural class has shown potent activity against a range of bacterial and fungal pathogens.[10][11]

• Antioxidant Potential: Certain derivatives are effective scavengers of free radicals, suggesting a role in mitigating oxidative stress.[12]

This broad utility underscores the importance of the 2-aminothiazole core in generating novel therapeutic leads.

The 2-Aminothiazole Core as a "Privileged" Kinase Inhibitor Template

Perhaps the most significant validation of the 2-aminothiazole scaffold comes from its successful application in the field of protein kinase inhibition. Protein kinases are critical regulators of cellular signaling, and their dysregulation is a hallmark of many diseases, especially cancer and inflammatory disorders.

A landmark example is Dasatinib (BMS-354825) , a potent pan-Src family kinase inhibitor approved for the treatment of chronic myelogenous leukemia (CML).[4] The discovery of Dasatinib began with the identification of the 2-aminothiazole core as a novel template for Src kinase inhibition.[4] This discovery has spurred further research, identifying other thiazole-based compounds that inhibit a range of kinases, including Aurora kinases, B-RAF, and Anaplastic Lymphoma Kinase (ALK).[3]

Profile of 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone

The subject of this guide, 1-(2-amino-4-phenyl-1,3-thiazol-5-yl)ethanone, possesses the key structural features of this pharmacologically active class:

• The 2-Aminothiazole Core: Provides the foundational scaffold for kinase hinge-binding.

• A Phenyl Group at Position 4: A common feature that can be oriented into hydrophobic pockets within an active site.

• An Ethanone Group at Position 5: Offers a potential point for further chemical modification to enhance potency or selectivity.

Given this structural context, a logical and evidence-based starting point for mechanistic investigation is the hypothesis that this compound functions as a kinase inhibitor.

Hypothesized Mechanism of Action: Inhibition of Pro-inflammatory and Oncogenic Kinase Signaling

Primary Hypothesis

We hypothesize that 1-(2-amino-4-phenyl-1,3-thiazol-5-yl)ethanone exerts its biological effects through the direct, ATP-competitive inhibition of one or more protein kinases central to pro-inflammatory and/or oncogenic signaling pathways. Based on precedent set by structurally related molecules, members of the Src family kinases (SFKs) , such as Src, Lck, and Fyn, represent high-priority potential targets.

Proposed Signaling Pathway Under Investigation

SFKs are non-receptor tyrosine kinases that act as crucial nodes in signal transduction. They are activated by a variety of stimuli, including cytokines like Tumor Necrosis Factor-alpha (TNF-α), and go on to phosphorylate a cascade of downstream substrates, ultimately leading to the activation of transcription factors like NF-κB and AP-1. These transcription factors drive the expression of genes involved in inflammation and cell proliferation. Our proposed mechanism suggests the compound intervenes by blocking the catalytic activity of an SFK, thereby preventing this downstream signaling.

Figure 1: Hypothesized inhibition of the TNF-α induced NF-κB signaling pathway.

Experimental Validation Framework

To systematically validate this hypothesis, we propose a three-phase experimental approach. Each protocol is designed to be a self-validating system with appropriate controls.

Phase 1: Target Identification and Direct Binding Verification

The initial phase aims to identify potential kinase targets and confirm direct physical interaction with the compound.

• Objective: To identify which kinases, from a large, diverse panel, are inhibited by the compound.

• Methodology:

  • Compound Preparation: Prepare a 10 mM stock solution of 1-(2-amino-4-phenyl-1,3-thiazol-5-yl)ethanone in 100% DMSO.

  • Assay Concentration: Perform an initial screen at a concentration of 1 µM and/or 10 µM against a commercial kinase panel (e.g., Eurofins DiscoverX KINOMEscan™ or Reaction Biology HotSpot).

  • Assay Principle: These assays typically measure the amount of ATP remaining after the kinase reaction (e.g., using luminescence) or directly measure the binding of the compound to the kinase.

  • Data Analysis: Calculate the percentage of inhibition for each kinase relative to a DMSO vehicle control. Identify "hits" as kinases showing >50% inhibition at the screening concentration.

• Causality Explained: A broad panel screen is the most unbiased and efficient first step. Instead of guessing a target, this approach surveys hundreds of kinases simultaneously to reveal potential candidates that would otherwise be missed.

• Objective: To quantify the binding kinetics (association and dissociation rates) and affinity (KD) of the compound to the primary "hit" kinases.

• Methodology:

  • Instrument: Use an SPR instrument such as a Biacore™ or a Nicoya OpenSPR™.

  • Chip Preparation: Immobilize the purified recombinant kinase protein (the "ligand") onto a sensor chip (e.g., a CM5 chip via amine coupling).

  • Analyte Injection: Prepare a series of dilutions of the compound (the "analyte") in running buffer, typically ranging from 0.1 nM to 10 µM.

  • Binding Measurement: Inject the analyte dilutions sequentially over the sensor chip surface. Measure the change in refractive index (expressed in Response Units, RU) as the compound binds to and dissociates from the immobilized kinase.

  • Data Analysis: Fit the resulting sensorgrams to a suitable binding model (e.g., 1:1 Langmuir) to calculate the on-rate (ka), off-rate (kd), and the equilibrium dissociation constant (KD = kd/ka).

• Trustworthiness: SPR provides real-time, label-free data on the direct interaction between two molecules. A low KD value (typically in the nanomolar range) provides strong, quantitative evidence of a high-affinity interaction, validating the hit from the initial screen.

Phase 2: Cellular Target Engagement and Functional Effects

This phase confirms that the compound engages its target in a complex cellular environment and produces the expected biological outcome.

• Objective: To determine if the compound inhibits the activity of the target kinase inside cells by measuring the phosphorylation of its known downstream substrate.

• Methodology:

  • Cell Culture: Culture a relevant cell line (e.g., RAW 264.7 macrophages for an inflammatory model) to 80% confluency.

  • Treatment: Pre-treat cells with varying concentrations of the compound (e.g., 0.1, 1, 10 µM) or DMSO vehicle for 1-2 hours.

  • Stimulation: Stimulate the cells with an appropriate agonist (e.g., 100 ng/mL Lipopolysaccharide (LPS) or 20 ng/mL TNF-α) for a short period (e.g., 15-30 minutes) to activate the target kinase.

  • Lysis and Protein Quantification: Lyse the cells and determine the total protein concentration using a BCA assay.

  • Electrophoresis and Transfer: Separate equal amounts of protein lysate by SDS-PAGE and transfer to a PVDF membrane.

  • Immunoblotting: Probe the membrane with a primary antibody specific for the phosphorylated form of the kinase's substrate (e.g., anti-phospho-Src Tyr416). Subsequently, strip the membrane and re-probe with an antibody for the total amount of the substrate protein as a loading control.

  • Detection: Use a chemiluminescent HRP substrate and image the blot. Quantify band densities using software like ImageJ.

• Expertise & Experience: Measuring the phosphorylation status of a direct substrate is a more precise readout of kinase activity than measuring a distant downstream effect. A dose-dependent decrease in the phospho-protein signal, without a change in the total protein level, is compelling evidence of target-specific inhibition within the cell.

• Objective: To provide definitive proof of target engagement by demonstrating that compound binding stabilizes the target protein against heat-induced denaturation in intact cells.

• Methodology:

  • Cell Treatment: Treat intact cells with the compound or vehicle control.

  • Heating: Heat aliquots of the treated cells across a temperature gradient (e.g., 40°C to 65°C).

  • Lysis: Lyse the cells by freeze-thaw cycles.

  • Separation: Separate the soluble (non-denatured) protein fraction from the precipitated (denatured) fraction by centrifugation.

  • Analysis: Analyze the amount of soluble target protein remaining at each temperature by Western Blot.

  • Data Analysis: Plot the amount of soluble protein versus temperature. A shift in the melting curve to a higher temperature in the compound-treated sample indicates thermal stabilization and confirms direct binding.

• Trustworthiness: CETSA is the gold standard for confirming target engagement in a physiological context. Because it is performed on intact cells without labels or genetic modification, it validates that the compound can reach and bind to its intended target within the complex cellular milieu.

Overall Experimental Workflow

The logical progression from broad screening to specific validation is crucial for building a convincing mechanistic story.

Figure 2: A comprehensive workflow for validating the compound's mechanism of action.

Data Interpretation and Predictive Modeling

Quantitative Data Summary

The data generated from the experimental framework should be compiled to build a cohesive argument. Hypothetical data for a successful validation are presented below.

Parameter	Assay	Target Kinase (e.g., Lck)	Result	Interpretation
% Inhibition	Kinase Panel Screen	Lck	95% at 1 µM	Potent inhibitor identified as a primary hit.
KD	Surface Plasmon Resonance	Lck	50 nM	High-affinity direct binding confirmed.
ΔTm	CETSA	Lck	+4.5 °C	Target engagement in intact cells verified.
IC50	Western Blot (p-Lck)	Lck	250 nM	Dose-dependent inhibition of kinase activity in cells.
IC50	Cytokine Assay (TNF-α)	Macrophages	400 nM	Functional anti-inflammatory effect demonstrated.

In Silico Docking

To supplement the experimental data, computational docking studies can be performed. By modeling the compound into the ATP-binding site of the validated kinase target (using a known crystal structure), a predictive binding pose can be generated. This model can rationalize the observed affinity by identifying key hydrogen bonds and hydrophobic interactions, for example, between the 2-amino group and the kinase hinge region, which is a classic interaction mode for this scaffold.

Conclusion and Future Directions

This guide outlines a rigorous, hypothesis-driven strategy to elucidate the mechanism of action of 1-(2-amino-4-phenyl-1,3-thiazol-5-yl)ethanone. By postulating that the compound functions as a kinase inhibitor, we have constructed a logical and technically sound experimental workflow. Successful execution of this plan would provide strong evidence to classify the molecule as a direct inhibitor of a specific kinase, linking its molecular interaction to a functional cellular response.

Future work would involve expanding structure-activity relationship (SAR) studies to optimize potency and selectivity, conducting pharmacokinetic and pharmacodynamic (PK/PD) studies, and ultimately evaluating the therapeutic efficacy of optimized analogs in relevant in vivo disease models.

References

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• Synthesis and antioxidant activity of 2-amino-4-phenyl-1,3-thiazole deriv
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• Synthesis and Biological Activity of 3-[Phenyl(1,3-thiazol-2-yl)-amino]propanoic Acids and Their Derivatives. (n.d.).
• Recent studies on protein kinase signaling inhibitors based on thiazoles: review to d
• SYNTHESIS AND ANTI-INFLAMMATORY ACTIVITY OF SUBSTITUTED PHENYL THIAZOLE DERIVATIVES. (2020). World Journal of Pharmaceutical and Medical Research.
• 2-aminothiazole as a Novel Kinase Inhibitor Template. Structure-activity Relationship Studies Toward the Discovery of N-(2-chloro-6-methylphenyl)-2-[[6-[4-(2-hydroxyethyl)-1- piperazinyl)]-2-methyl-4-pyrimidinyl]amino)] - (2006). PubMed.
• Synthesis and Biological Evaluation of Some Novel Thiazole-Based Heterocycles as Potential Anticancer and Antimicrobial Agents. (2019). PubMed Central.
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An In-depth Technical Guide to the Structure-Activity Relationship (SAR) of 2-Amino-4-phenylthiazoles

Abstract

The 2-amino-4-phenylthiazole scaffold is a cornerstone in modern medicinal chemistry, recognized as a "privileged structure" due to its ability to interact with a wide array of biological targets. This technical guide provides a comprehensive analysis of the structure-activity relationships (SAR) for this versatile scaffold. We delve into the core synthetic strategies, dissect the intricate SAR across key therapeutic areas—with a particular focus on protein kinase inhibition, anticancer activity, and antimicrobial applications—and provide a mechanistic rationale for how specific structural modifications influence biological outcomes. This document is intended for researchers, medicinal chemists, and drug development professionals, offering field-proven insights, detailed experimental protocols, and a robust framework for designing next-generation therapeutics based on the 2-amino-4-phenylthiazole core.

Introduction: The 2-Amino-4-phenylthiazole Scaffold – A Privileged Structure in Medicinal Chemistry

Heterocyclic compounds form the bedrock of pharmaceutical sciences, and among them, the thiazole ring—a five-membered ring containing both sulfur and nitrogen—is of paramount importance.[1] When substituted with an amino group at the 2-position and a phenyl group at the 4-position, the resulting 2-amino-4-phenylthiazole core emerges as a remarkably versatile pharmacophore.[2][3] Its prevalence in molecules with potent biological activity has cemented its status as a privileged scaffold in drug discovery.[4]

The unique electronic and structural features of this scaffold—including its capacity for hydrogen bonding, hydrophobic interactions, and π-π stacking—allow it to serve as a high-affinity ligand for a diverse range of biopolymers. Consequently, derivatives have been identified with a broad spectrum of pharmacological activities, including anti-inflammatory, antimicrobial, anthelmintic, anticancer, and potent enzyme inhibitory properties.[3] Notably, the 2-aminothiazole motif is a key component in several marketed drugs and a foundational template for numerous clinical candidates, particularly in the domain of protein kinase inhibitors like Dasatinib, a potent pan-Src kinase inhibitor.[5] This guide will systematically explore the synthetic routes to this core and elucidate the critical structure-activity relationships that govern its biological functions.

Core Synthesis Strategy: The Hantzsch Thiazole Synthesis

The most fundamental and widely adopted method for constructing the 2-amino-4-phenylthiazole core is the Hantzsch thiazole synthesis.[6][7] This robust cyclocondensation reaction provides a direct and efficient route to the scaffold, allowing for considerable variation in the starting materials. The classical approach involves the reaction of an α-haloketone with a thiourea derivative. For the parent 2-amino-4-phenylthiazole, this translates to the reaction of a phenacyl halide (e.g., α-bromoacetophenone) with thiourea. An common and effective variation involves the in situ generation of the α-haloketone by reacting acetophenone with a halogen, such as iodine.[8]

Experimental Protocol: Classical Hantzsch Synthesis of 2-Amino-4-phenylthiazole

This protocol describes the synthesis of the parent 2-amino-4-phenylthiazole scaffold via the iodine-mediated condensation of acetophenone and thiourea.[8]

Materials:

• Acetophenone (0.1 mol, 12.0 g)

• Thiourea (0.2 mol, 15.2 g)

• Iodine (0.1 mol, 25.4 g)

• Methanol or Ethanol

• Diethyl ether

• Concentrated Ammonium Hydroxide solution

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add acetophenone (0.1 mol), thiourea (0.2 mol), and iodine (0.1 mol).

• Reflux: Heat the mixture under reflux for 10-12 hours. The reaction should be monitored for completion using Thin Layer Chromatography (TLC).

• Work-up (1): After cooling the reaction mixture to room temperature, wash it with diethyl ether to remove any unreacted acetophenone and excess iodine.

• Work-up (2): Pour the washed reaction mixture into a beaker containing a solution of ammonium hydroxide to neutralize hydroiodic acid formed during the reaction and precipitate the free base.

• Isolation: Collect the crude solid product by vacuum filtration.

• Purification: Recrystallize the crude product from hot methanol or ethanol to yield pure 2-amino-4-phenylthiazole as a solid.

• Characterization: Confirm the structure and purity of the final product using appropriate analytical techniques (¹H NMR, ¹³C NMR, Mass Spectrometry, IR).

Visualization: Hantzsch Synthesis Workflow

The following diagram illustrates the logical workflow of the Hantzsch synthesis protocol.

Caption: Workflow for the Hantzsch synthesis of 2-amino-4-phenylthiazole.

Structure-Activity Relationship (SAR) Analysis across Key Biological Targets

The therapeutic potential of the 2-amino-4-phenylthiazole scaffold is dictated by the nature and position of substituents on three key positions: the 2-amino group (R¹), the 4-phenyl ring (R²), and the C5-position of the thiazole ring (R³).

SAR as Protein Kinase Inhibitors

Protein kinases are one of the most successfully targeted enzyme families in oncology, and the 2-aminothiazole scaffold is a well-established kinase inhibitor template.[5] The exocyclic amino group and the thiazole nitrogen can form critical hydrogen bond interactions within the ATP-binding site of many kinases.

• Src Family and Abl Kinase: The discovery of Dasatinib (BMS-354825) provides a canonical example of SAR in this class.[5] The core 2-aminothiazole acts as a hinge-binding motif. A key modification was the introduction of a carboxamide at the C5-position, which was then linked to a substituted phenyl ring (N-(2-chloro-6-methylphenyl)). This moiety occupies a hydrophobic pocket and its orientation is critical for potency. The 2-amino group is substituted with a pyrimidine ring, which in turn is attached to a hydroxyethyl-piperazine group that enhances solubility and interacts with the solvent-exposed region of the kinase.[5]

• Aurora Kinase: For Aurora A kinase inhibitors, SAR studies have shown that bulky hydrophobic groups attached to the 2-amino position are favorable.[9][10] The 4-phenyl ring often benefits from electron-withdrawing groups like halogens. For example, a derivative with a 4-chlorophenyl group at the 4-position and a complex heterocyclic system at the 2-amino position showed potent cytotoxicity and Aurora A inhibition.[9]

• c-Met Kinase: In the design of c-Met inhibitors based on this scaffold, a 2-amino-4-phenylthiazole core was used to mimic a portion of the drug crizotinib.[11] SAR studies revealed that acylation of the 2-amino group with a chloroacetyl moiety, followed by substitution with various amines, led to potent compounds. A derivative with a 3-chlorophenyl group at the 4-position of the thiazole and a morpholine group attached via the acetyl linker showed an IC₅₀ of 2.01 µM against the HT29 cancer cell line.[11]

Table 1: SAR of 2-Amino-4-phenylthiazole Derivatives as Kinase Inhibitors

Compound Ref.	R¹ (2-Amino Substitution)	R² (4-Phenyl Substitution)	R³ (C5-Thiazole Substitution)	Target Kinase	IC₅₀ (nM)
Dasatinib (2)[5]	2-methyl-pyrimidinyl moiety	Unsubstituted	Carboxamide linker to 2-chloro-6-methylphenyl	Src/Abl	<1
5b[11]	Acetyl-morpholine	3-Cl	H	c-Met	180.6

| P-6[9] | Phenyl-thiazolidinone moiety | Unsubstituted | H | Aurora-A | 180 |

SAR as Anticancer Agents

Beyond specific kinase inhibition, many 2-amino-4-phenylthiazole derivatives exhibit broad-spectrum cytotoxic activity against various cancer cell lines.

• Substitutions on the 4-Phenyl Ring: The electronic nature and position of substituents on the 4-phenyl ring significantly modulate anticancer activity. Halogen substitutions are common. For instance, a 4-chlorophenyl group at the C4-position was found in one of the most potent compounds in a series designed to create pyran-thiazole hybrids, showing high cytotoxicity across six cancer cell lines.[3] SAR studies have shown the order of activity for chloro-substitution on the phenyl ring to be meta > 3,4-dichloro > 2,4-dichloro.[12]

• Modifications of the 2-Amino Group: Acylation of the 2-amino group or its conversion into a Schiff base often leads to enhanced potency.[2][3] A study exploring derivatives against A549, HeLa, and HT29 cell lines found that attaching various amide moieties to the 2-amino group yielded compounds with significant antiproliferative activity.[11] Specifically, compound 5b (mentioned in Table 1) showed an IC₅₀ of 2.01 µM against HT29 cells.[11]

SAR as Antimicrobial and Anthelmintic Agents

The 2-amino-4-phenylthiazole scaffold is also a fruitful starting point for developing antimicrobial agents.

• Antibacterial Activity: The formation of Schiff bases at the 2-amino position by condensing with various substituted aldehydes is a common strategy.[13] Derivatives bearing hydroxyl groups on the aromatic ring of the Schiff base often show good activity. For example, compounds with a salicylic aldehyde or hydroxy-naphthaldehyde moiety at the 2-imino position exhibit significant activity against both Gram-positive and Gram-negative bacteria, with MIC values as low as 250 µg/mL against resistant strains.[13]

• Antifungal Activity: Studies have shown that coupling amino acids or dipeptides to the 2-amino group can produce compounds with significant antifungal properties.[8] Leucine-containing derivatives, in particular, demonstrated more potent activity compared to those with alanine or valine.[8]

• Bioisosteric Replacement: A recent study explored the isosteric replacement of the thiazole's sulfur atom with oxygen to create 2-aminooxazole derivatives. This modification led to a significant increase in hydrophilicity and water solubility while retaining or even improving activity against mycobacteria, including Mycobacterium tuberculosis.[4]

Table 2: Antimicrobial Activity of Representative 2-Amino-4-phenylthiazole Derivatives

Derivative Type	R¹ (2-Amino Substitution)	R² (4-Phenyl Substitution)	Organism	MIC (µg/mL)
Schiff Base (2a)[13]	Imine with 2-hydroxyphenyl	H	S. epidermidis (MDR)	250
Schiff Base (2d)[13]	Imine with 4-hydroxyphenyl	H	S. aureus (MDR)	250
Peptide Conjugate[8]	Leucyl-amino	H	Aspergillus niger	- (Good activity noted)

| Oxazole Isostere[4] | Nicotinoyl | H | M. tuberculosis H37Ra | 3.13 |

Analysis of Key Structural Modifications and Mechanistic Rationale

The observed SAR can be rationalized by considering the role each component of the scaffold plays in molecular recognition and its contribution to the molecule's overall physicochemical properties.

The Role of the 2-Amino Group

The exocyclic 2-amino group is a critical interaction hub. In its unsubstituted form, it acts as a hydrogen bond donor. When derivatized, it serves as a versatile anchor point for introducing new functionalities.

• Causality: Acylating the amino group or forming a Schiff base can introduce larger, often hydrophobic, moieties. This can facilitate access to deeper hydrophobic pockets within a target protein, transitioning from a simple hinge-binding element to a scaffold that also probes secondary binding sites. This explains the increased potency seen in many kinase and anticancer derivatives.[12][11] Furthermore, adding ionizable groups like piperazine can drastically improve aqueous solubility, a crucial factor for bioavailability.[5]

The Influence of the 4-Phenyl Ring

The 4-phenyl ring primarily engages in hydrophobic and π-stacking interactions.

• Causality: Adding electron-withdrawing groups (e.g., Cl, F) or electron-donating groups (e.g., OCH₃) alters the electronic landscape of the entire scaffold, which can modulate the pKa of the thiazole nitrogens and the 2-amino group, thereby influencing the strength of hydrogen bonds with the target.[12] The position of these substituents is also critical; a meta- or para-substituent may extend into a specific sub-pocket of a binding site, whereas an ortho-substituent could cause a steric clash or induce a specific torsion angle between the phenyl and thiazole rings, locking the molecule into a more or less favorable conformation.

Visualization: General SAR Map

This diagram summarizes the key modification points and their general impact on activity.

Caption: Key modification points on the 2-amino-4-phenylthiazole scaffold.

The Impact of C5-Position Substitution

The C5 position is often unsubstituted in simpler derivatives. However, as seen with Dasatinib, it represents a critical vector for achieving high potency and selectivity.[5]

• Causality: Introducing substituents at C5 allows the molecule to extend into regions of the binding site that are not accessible from the other positions. By adding a carefully designed linker and a terminal functional group at C5, one can engage with amino acid residues far from the hinge region, leading to a significant increase in binding affinity and providing an opportunity to engineer selectivity against other proteins.

Representative Experimental Protocol: In Vitro Kinase Inhibition Assay

To assess the inhibitory potential of newly synthesized 2-amino-4-phenylthiazole derivatives, a robust and reproducible in vitro kinase assay is essential. The ADP-Glo™ Kinase Assay is a widely used luminescence-based method that quantifies kinase activity by measuring the amount of ADP produced in the kinase reaction.[14]

Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of a test compound against a specific protein kinase.

Materials:

• Test Compounds (e.g., 2-amino-4-phenylthiazole derivatives) dissolved in 100% DMSO.

• Target Protein Kinase (e.g., Src, Aurora A).

• Kinase-specific substrate peptide.

• ATP solution.

• Kinase Assay Buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA).

• ADP-Glo™ Kinase Assay Kit (Promega or similar), containing ADP-Glo™ Reagent and Kinase Detection Reagent.

• White, opaque 384-well assay plates.

• Plate reader with luminescence detection capability.

Procedure:

• Compound Plating: Prepare a serial dilution of the test compounds in DMSO. Typically, an 11-point, 3-fold dilution series is used, starting from 100 µM. Dispense 50 nL of each compound dilution into the wells of a 384-well plate. Include wells with DMSO only as a "no inhibition" control (100% activity) and wells with a known potent inhibitor as a positive control.

• Kinase/Substrate Addition: Prepare a master mix of the kinase and its specific substrate in kinase assay buffer. Add 5 µL of this mix to each well.

• Pre-incubation: Incubate the plate at room temperature for 15 minutes to allow the test compounds to bind to the kinase.

• Reaction Initiation: Prepare an ATP solution in kinase assay buffer (the final concentration should be at or near the Kₘ for the specific kinase). Initiate the kinase reaction by adding 5 µL of the ATP solution to each well.

• Kinase Reaction: Incubate the plate at 30°C for 60 minutes. The incubation time may need optimization depending on the kinase's activity.

• Reaction Termination & ATP Depletion: Add 5 µL of ADP-Glo™ Reagent to each well. This will terminate the kinase reaction and deplete any remaining unconsumed ATP. Incubate for 40 minutes at room temperature.

• ADP to ATP Conversion & Signal Generation: Add 10 µL of Kinase Detection Reagent to each well. This reagent converts the ADP produced during the kinase reaction into ATP, which is then used by a luciferase to generate a luminescent signal. Incubate for 30 minutes at room temperature.

• Data Acquisition: Measure the luminescence of each well using a plate reader.

• Data Analysis: The luminescent signal is directly proportional to the amount of ADP produced and thus to the kinase activity. Normalize the data using the DMSO-only (100% activity) and positive control (0% activity) wells. Plot the normalized percent inhibition against the logarithm of the inhibitor concentration and fit the data to a four-parameter dose-response curve to determine the IC₅₀ value.[14]

Conclusion and Future Perspectives

The 2-amino-4-phenylthiazole scaffold has unequivocally demonstrated its value in medicinal chemistry, serving as a robust template for the development of potent modulators of various biological targets. The SAR landscape is rich and well-defined, offering clear strategies for optimization. The 2-amino group acts as a primary interaction point and a versatile handle for modulation, the 4-phenyl ring serves as a key hydrophobic and electronic tuning element, and the C5-position provides a crucial vector for achieving superior potency and selectivity.

Future efforts will likely focus on several key areas:

• Enhanced Selectivity: Particularly in the kinase inhibitor space, designing derivatives with exquisite selectivity for a single target or a specific kinase subfamily remains a primary goal to minimize off-target effects.

• Novel Target Classes: While extensively explored as kinase and anticancer agents, applying modern screening techniques to libraries of 2-amino-4-phenylthiazoles may uncover activity against novel target classes.

• Pharmacokinetic Optimization: A deeper focus on optimizing ADME (Absorption, Distribution, Metabolism, and Excretion) properties through targeted structural modifications, such as the use of bioisosteric replacements, will be critical for advancing new leads into clinical development.[4]

By leveraging the foundational SAR knowledge detailed in this guide, researchers are well-equipped to rationally design and synthesize novel 2-amino-4-phenylthiazole derivatives with improved therapeutic profiles.

References

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• Al-Ostath, A., et al. (2021). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. Molecules, 26(5), 1449. [Link]

• Himaja, M., et al. (2010). Synthesis, Antimicrobial and Anthelmintic Activity of 2-Amino-4-phenylthiazole Derivatives of Amino Acids and Peptides. Asian Journal of Chemistry, 22(4), 2909-2913. [Link]

• Bischof, J., et al. (2021). Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example. International Journal of Molecular Sciences, 22(16), 8783. [Link]

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A Technical Guide to Investigating the Therapeutic Potential of 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone

Abstract

The 2-aminothiazole scaffold is a quintessential "privileged structure" in medicinal chemistry, forming the core of numerous clinically significant therapeutic agents and biologically active molecules.[1][2] Its versatile structure allows for a wide range of pharmacological activities, including anticancer, anti-inflammatory, antimicrobial, and neuroprotective effects.[3][4] This guide focuses on the specific derivative, 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone , and outlines a strategic, evidence-based approach to identifying and validating its potential therapeutic targets. While direct research on this exact molecule is nascent, a wealth of data from structurally related analogs provides a robust foundation for targeted investigation. This document serves as a technical roadmap for researchers, scientists, and drug development professionals, detailing logical workflows, validated experimental protocols, and the scientific rationale underpinning each step of the target discovery process.

Introduction: The 2-Aminothiazole Scaffold as a Foundation for Drug Discovery

The 2-aminothiazole moiety is a five-membered heterocyclic ring containing nitrogen and sulfur, which is present in a variety of approved drugs, such as the kinase inhibitor Dasatinib and the anti-inflammatory agent Meloxicam.[5] Its prevalence in successful pharmaceuticals stems from its ability to engage in diverse, high-affinity interactions with biological targets, often acting as a bioisostere for other aromatic systems while offering favorable physicochemical properties.[4]

The subject of this guide, 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone, possesses the core 2-aminothiazole structure, substituted with a phenyl group at the C4 position and an ethanone group at C5. These substitutions provide vectors for further chemical modification and are crucial determinants of target specificity and potency. Based on extensive literature on related analogs, we can hypothesize that this compound's therapeutic potential lies within several key areas of pharmacology. This guide will explore these areas, providing a framework for systematic validation.

Potential Therapeutic Area: Oncology

The 2-aminothiazole scaffold is a cornerstone of modern oncology research, with derivatives demonstrating potent activity against a wide array of human cancer cell lines, including breast, lung, colon, and CNS cancers.[3][5][6]

Primary Hypothesized Targets: Protein Kinases

Many 2-aminothiazole derivatives function as potent inhibitors of protein kinases, which are critical regulators of cell signaling pathways frequently dysregulated in cancer. The approved drug Dasatinib, which contains a 2-aminothiazole core, is a multi-kinase inhibitor.[5] More specifically, related scaffolds have shown inhibitory activity against c-Met kinase, a key driver in many tumors.[7]

Rationale for Investigation: The structural similarity of 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone to known kinase inhibitors makes this target class a primary avenue for investigation. The phenyl and ethanone groups can be readily accommodated in the ATP-binding pockets of many kinases.

The following workflow provides a logical progression from broad screening to specific target validation.

Caption: A logical workflow for identifying and validating kinase targets.

• Objective: To determine the half-maximal inhibitory concentration (IC50) of the test compound against recombinant human c-Met kinase.

• Principle: A time-resolved fluorescence resonance energy transfer (TR-FRET) assay is used. The assay measures the phosphorylation of a biotinylated peptide substrate by c-Met. Phosphorylation is detected by a europium-labeled anti-phosphotyrosine antibody, which binds the phosphorylated substrate, bringing it into proximity with a streptavidin-allophycocyanin (SA-APC) conjugate. FRET occurs upon excitation.

• Methodology:

  • Prepare a serial dilution of 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone (e.g., from 100 µM to 1 nM) in DMSO.

  • In a 384-well low-volume plate, add 2 µL of the compound dilution. For controls, add 2 µL of DMSO (negative control) and 2 µL of a known c-Met inhibitor like Crizotinib (positive control).

  • Add 4 µL of a solution containing recombinant c-Met enzyme and the biotinylated peptide substrate in kinase buffer.

  • Initiate the kinase reaction by adding 4 µL of ATP solution (at a concentration equal to its Km for c-Met).

  • Incubate for 60 minutes at room temperature.

  • Stop the reaction by adding 10 µL of a stop/detection solution containing EDTA, the europium-labeled antibody, and SA-APC.

  • Incubate for 30-60 minutes at room temperature to allow for antibody binding.

  • Read the plate on a TR-FRET-capable plate reader.

  • Calculate the percent inhibition for each compound concentration relative to controls and fit the data to a four-parameter logistic equation to determine the IC50 value.

Potential Therapeutic Area: Inflammation

2-aminothiazole derivatives have been reported as potent anti-inflammatory agents.[3][8] This activity is often mediated through the inhibition of key enzymes in the inflammatory cascade.

Primary Hypothesized Targets: 5-Lipoxygenase (5-LO) and Prostaglandin Synthases

Derivatives of 2-aminothiazole have been identified as dual inhibitors of 5-lipoxygenase (5-LO) and microsomal prostaglandin E2 synthase-1 (mPGES-1).[9] These enzymes are central to the production of leukotrienes and prostaglandins, respectively—potent lipid mediators of inflammation.

Rationale for Investigation: Dual inhibition of these pathways is a highly sought-after therapeutic strategy, as it can offer broad anti-inflammatory effects while potentially mitigating the side effects associated with selective COX-2 inhibitors. The lipophilic phenyl group on the core scaffold is well-suited for binding within the hydrophobic active sites of these enzymes.

The following table summarizes inhibitory data for a potent 2-aminothiazole derivative from a published study, providing a benchmark for potential activity.[9]

Compound ID	Target Enzyme	IC50 (µM)
Compound 16	5-Lipoxygenase (5-LO)	0.3
Compound 16	mPGES-1	0.4
Compound 16	COX-1	> 10
Compound 16	COX-2	> 10
*Compound 16 is 2-[(4-chloro-6-{[4-(naphthalen-2-yl)-1,3-thiazol-2-yl]amino}pyrimidin-2-yl)sulfanyl]octanoic acid.

This diagram illustrates the position of key inflammatory targets.

Caption: Simplified Arachidonic Acid Cascade showing key enzyme targets.

Potential Therapeutic Area: Neurological Disorders

Certain 2-aminothiazole derivatives have been shown to inhibit key enzymes in the central nervous system, suggesting potential applications in neurodegenerative diseases like Alzheimer's.[10]

Primary Hypothesized Targets: Acetylcholinesterase (AChE) and Butyrylcholinesterase (BChE)

Studies have demonstrated that 2-amino-4-phenylthiazole derivatives can effectively inhibit both AChE and BChE.[10] These enzymes are responsible for the breakdown of the neurotransmitter acetylcholine; their inhibition is a primary strategy for the symptomatic treatment of Alzheimer's disease.

Rationale for Investigation: The core scaffold provides a template that can be optimized for potency and selectivity against cholinesterases. The phenyl substituent can engage in pi-pi stacking interactions within the enzyme's active site gorge, a common feature of known cholinesterase inhibitors.

The following table summarizes inhibition constants (Ki) for related 2-aminothiazole compounds against human cholinesterases.[10]

Compound	Target Enzyme	Ki (µM)
2-amino-4-(4-bromophenyl)thiazole	AChE	0.129 ± 0.030
2-amino-4-(4-bromophenyl)thiazole	BChE	0.083 ± 0.041

• Objective: To determine the IC50 of the test compound against AChE and BChE.

• Principle: This colorimetric assay measures the activity of cholinesterase. The enzyme hydrolyzes the substrate acetylthiocholine (or butyrylthiocholine) into thiocholine. Thiocholine then reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) to produce a yellow-colored anion (5-thio-2-nitrobenzoate), which is measured spectrophotometrically at 412 nm.

• Methodology:

  • Prepare serial dilutions of 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone in buffer.

  • In a 96-well plate, add 25 µL of the compound dilution.

  • Add 50 µL of 3 mM DTNB solution and 25 µL of either AChE or BChE enzyme solution.

  • Pre-incubate for 15 minutes at 37°C.

  • Initiate the reaction by adding 25 µL of 15 mM acetylthiocholine (or butyrylthiocholine) substrate.

  • Immediately begin monitoring the absorbance at 412 nm every minute for 10-15 minutes using a microplate reader.

  • Calculate the rate of reaction (V) for each concentration.

  • Determine the percent inhibition and calculate the IC50 value by plotting inhibition versus log[concentration].

Potential Therapeutic Area: Infectious Diseases

The 2-aminothiazole scaffold is a versatile core for the development of antimicrobial and antifungal agents.[8][11][12] Derivatives have shown activity against a range of pathogens, including bacteria like Staphylococcus aureus and fungi like Aspergillus niger.[8][11]

General Approach to Target Identification

Unlike the targeted enzyme approaches above, identifying the specific molecular target for a novel antimicrobial often requires a broader workflow.

Caption: A workflow for discovering the target of a novel antimicrobial agent.

Conclusion and Future Directions

The molecule 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone is built upon the 2-aminothiazole scaffold, a structure of profound significance in medicinal chemistry. Based on a comprehensive analysis of related compounds, the most promising therapeutic targets for investigation lie within the domains of oncology (protein kinases), inflammation (5-LO, mPGES-1), and neurology (cholinesterases) . The experimental workflows and specific protocols detailed in this guide provide a rigorous and logical framework for elucidating the compound's mechanism of action and validating its therapeutic potential. It is imperative to accompany these investigations with early-stage ADMET (absorption, distribution, metabolism, excretion, and toxicity) profiling, as the 2-aminothiazole moiety has been noted as a potential toxicophore in some contexts, warranting careful evaluation of its metabolic fate.[1] A systematic approach, as outlined herein, will maximize the potential for translating this promising chemical scaffold into a novel therapeutic candidate.

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Protocols & Analytical Methods

Application Notes and Protocols for the Evaluation of 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone in Anticancer Research

Authored by: Gemini, Senior Application Scientist

Introduction: The 2-Aminothiazole Scaffold as a Privileged Motif in Oncology

The landscape of anticancer drug discovery is continually evolving, with a significant focus on small molecule inhibitors that can selectively target pathways crucial for tumor growth and survival. Within this context, heterocyclic compounds are of paramount importance, and the 2-aminothiazole ring system has emerged as a "privileged scaffold." This is due to its unique structural features and its capacity to modulate diverse biological pathways.[1][2] The clinical significance of this scaffold is underscored by its presence in FDA-approved anticancer drugs such as the tyrosine kinase inhibitor Dasatinib and the PI3K inhibitor Alpelisib .[3][4] These precedents establish 2-aminothiazole derivatives as a promising class of compounds for the development of novel cancer therapeutics.

This document provides detailed application notes and protocols for the preclinical in vitro evaluation of 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone . This compound serves as both a potential bioactive agent itself and a crucial synthetic intermediate for generating libraries of more complex derivatives.[5][6] The methodologies outlined herein provide a robust framework for assessing its cytotoxic and mechanistic properties, guiding further drug development efforts.

Synthetic Strategy: A Note on the Hantzsch Thiazole Synthesis

The 2-aminothiazole core of the title compound is commonly prepared via the Hantzsch thiazole synthesis.[3][4] This one-pot cyclocondensation reaction typically involves the reaction of an α-haloketone with a thiourea derivative. For 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone and its analogs, this provides a versatile and efficient route to the core structure, allowing for diverse substitutions to explore structure-activity relationships (SAR).

Application Notes: A Tiered Strategy for In Vitro Anticancer Evaluation

A systematic, multi-tiered approach is recommended to efficiently characterize the anticancer potential of a novel compound. This strategy progresses from broad screening to detailed mechanistic studies, ensuring that resources are focused on the most promising candidates.

Tier 1: Primary Cytotoxicity Screening The initial step is to assess the compound's general cytotoxicity against a panel of human cancer cell lines.[7] This provides a broad view of its potency and spectrum of activity. It is crucial to include cell lines from diverse tissue origins (e.g., breast, lung, colon, leukemia) to identify potential tissue-specific sensitivity.[3][4] The primary endpoint of this tier is the determination of the half-maximal inhibitory concentration (IC50), which is the concentration of the compound that inhibits cell growth by 50%.[8]

Tier 2: Mechanistic Elucidation Once a compound demonstrates significant cytotoxicity in Tier 1, the focus shifts to understanding its mechanism of action. Key questions to address are:

• Does the compound induce programmed cell death (apoptosis)? Apoptosis is a common and desirable mechanism for anticancer agents.[1][8]

• Does the compound affect cell cycle progression? Many anticancer drugs exert their effects by causing cell cycle arrest at specific checkpoints (e.g., G1, S, or G2/M), preventing cancer cells from proliferating.[9][10]

Answering these questions provides critical insights into the molecular pathways targeted by the compound.

Tier 3: Advanced Studies Promising compounds from Tier 2 can be advanced to more complex studies, including:

• Molecular Target Identification: Identifying the specific protein(s) that the compound interacts with.

• In Vivo Efficacy: Evaluating the compound's performance in animal models of cancer.

• Pharmacokinetic Profiling: Assessing the absorption, distribution, metabolism, and excretion (ADME) properties of the compound.

The protocols detailed below focus on the essential assays for Tiers 1 and 2.

Experimental Workflows and Data Presentation

A logical workflow is essential for the systematic evaluation of a new chemical entity.

Caption: General experimental workflow for in vitro anticancer evaluation.

Data Presentation: Summarizing Cytotoxicity

Quantitative data, such as IC50 values, should be presented in a clear, tabular format for easy comparison.

Table 1: Example Cytotoxicity Profile of 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone

Cancer Cell Line	Tissue of Origin	IC50 (µM) ± SD	Positive Control (Doxorubicin) IC50 (µM) ± SD
MCF-7	Breast Adenocarcinoma	Data	0.8 ± 0.1
A549	Lung Carcinoma	Data	1.2 ± 0.2
HT-29	Colorectal Adenocarcinoma	Data	1.0 ± 0.15
K562	Chronic Myeloid Leukemia	Data	0.5 ± 0.08

Note: Data are for illustrative purposes. SD = Standard Deviation.

Detailed Experimental Protocols

Protocol 1: Cell Viability and Cytotoxicity Assessment (MTT Assay)

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method for assessing cell metabolic activity, which serves as an indicator of cell viability.[11] Viable cells contain mitochondrial dehydrogenases that reduce the yellow MTT tetrazolium salt to insoluble purple formazan crystals.[12] The amount of formazan produced is proportional to the number of viable cells and can be quantified spectrophotometrically after solubilization.[12]

Materials:

• Human cancer cell lines (e.g., MCF-7, A549)

• Complete culture medium (e.g., DMEM or RPMI-1640 with 10% FBS, 1% Penicillin-Streptomycin)

• 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone (Test Compound)

• Dimethyl sulfoxide (DMSO, sterile)

• MTT solution (5 mg/mL in sterile PBS)

• Phosphate-Buffered Saline (PBS)

• 96-well flat-bottom sterile microplates

• Microplate reader

Procedure:

• Cell Seeding: Trypsinize and count cells. Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO2 humidified incubator to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compound in culture medium from a 10 mM DMSO stock. The final DMSO concentration in the wells should not exceed 0.5% to avoid solvent toxicity. Remove the old medium from the cells and add 100 µL of the medium containing various concentrations of the compound (e.g., 0.1, 1, 5, 10, 25, 50, 100 µM).

• Controls: Include wells for "vehicle control" (medium with the same concentration of DMSO as the treated wells) and "untreated control" (medium only). A positive control (e.g., Doxorubicin) should also be included.

• Incubation: Incubate the plate for 48-72 hours at 37°C with 5% CO2.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL) to each well and incubate for an additional 4 hours at 37°C. Observe the formation of purple formazan crystals.

• Formazan Solubilization: Carefully remove the medium from each well. Add 150 µL of DMSO to each well to dissolve the formazan crystals. Gently shake the plate for 10 minutes to ensure complete dissolution.[8]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot a dose-response curve (Viability % vs. log[Concentration]) to determine the IC50 value using non-linear regression analysis.

Protocol 2: Detection of Apoptosis by Annexin V-FITC and Propidium Iodide (PI) Staining

Principle: This flow cytometry-based assay distinguishes between live, early apoptotic, late apoptotic, and necrotic cells.[13] In early apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane.[14] Annexin V, a protein with a high affinity for PS, is conjugated to a fluorochrome (FITC) and will bind to these exposed PS residues.[14] Propidium Iodide (PI) is a fluorescent nucleic acid stain that cannot cross the membrane of live or early apoptotic cells, but it can enter late apoptotic and necrotic cells where membrane integrity is compromised.[13]

Materials:

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Test compound

• 6-well plates

• Flow cytometer

Procedure:

• Cell Treatment: Seed cells (e.g., 2 x 10^5 cells/well) in 6-well plates and allow them to attach overnight. Treat the cells with the test compound at its predetermined IC50 concentration for 24 or 48 hours. Include a vehicle-treated control.

• Cell Harvesting: After treatment, collect both floating and adherent cells. Adherent cells should be detached using trypsin. Combine all cells from each well into a single tube.[15]

• Washing: Centrifuge the cell suspension at 500 x g for 5 minutes. Wash the cells twice with cold PBS.[13]

• Staining: Resuspend the cell pellet in 100 µL of 1X Annexin V Binding Buffer. Add 5 µL of Annexin V-FITC and 5 µL of PI solution to the cell suspension.[8]

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.[8]

• Analysis: Add 400 µL of 1X Binding Buffer to each tube. Analyze the samples by flow cytometry within one hour.

• Data Interpretation:

  • Annexin V- / PI- (Lower Left Quadrant): Live, healthy cells.

  • Annexin V+ / PI- (Lower Right Quadrant): Early apoptotic cells.

  • Annexin V+ / PI+ (Upper Right Quadrant): Late apoptotic or necrotic cells.

  • Annexin V- / PI+ (Upper Left Quadrant): Necrotic cells.

Caption: A potential intrinsic apoptosis signaling pathway induced by an anticancer agent.

Protocol 3: Cell Cycle Analysis by Propidium Iodide Staining

Principle: Cell cycle analysis provides information on the proportion of cells in the G0/G1, S, and G2/M phases.[16] The DNA content of cells varies depending on their phase: cells in G1 have 2N DNA content, cells in S phase have between 2N and 4N, and cells in G2 or mitosis (M) have 4N DNA content.[17] Propidium Iodide stoichiometrically binds to DNA, so the fluorescence intensity of stained cells is directly proportional to their DNA content. This allows for quantification of the cell population in each phase by flow cytometry.[16]

Materials:

• Test compound

• PBS

• 70% ethanol (ice-cold)

• RNase A (100 µg/mL)

• Propidium Iodide (PI) staining solution (50 µg/mL)

• Flow cytometer

Procedure:

• Cell Treatment: Seed cells (e.g., 2 x 10^5 cells/well) in 6-well plates and treat with the test compound at its IC50 concentration for 24 or 48 hours. Include a vehicle-treated control.

• Cell Harvesting: Collect both floating and adherent cells by trypsinization.

• Fixation: Wash the cells once with cold PBS. Resuspend the cell pellet and add 1 mL of ice-cold 70% ethanol dropwise while gently vortexing to prevent cell clumping. Fix the cells overnight at -20°C.

• Staining: Centrifuge the fixed cells to remove the ethanol. Wash the cell pellet with PBS. Resuspend the cells in 500 µL of PBS containing 50 µg/mL PI and 100 µg/mL RNase A. The RNase A is crucial to prevent staining of double-stranded RNA.[17]

• Incubation: Incubate for 30 minutes at 37°C in the dark.

• Analysis: Analyze the samples using a flow cytometer.

• Data Analysis: Use cell cycle analysis software (e.g., FlowJo) to generate a DNA content histogram and quantify the percentage of cells in the G0/G1, S, and G2/M phases. Compare the cell cycle distribution of treated cells to the control cells to identify any potential cell cycle arrest.

Conclusion and Future Directions

The protocols described provide a foundational framework for characterizing the in vitro anticancer properties of 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone. By systematically assessing cytotoxicity, induction of apoptosis, and effects on cell cycle progression, researchers can build a comprehensive profile of this compound's biological activity. Positive results from these assays would justify advancing the compound or its rationally designed derivatives to further mechanistic studies and eventual in vivo testing, contributing to the rich field of 2-aminothiazole-based cancer therapeutics.

References

• Jadhav, S. A., et al. (2021). Development and therapeutic potential of 2-aminothiazole derivatives in anticancer drug discovery. Medicinal Chemistry Research, 30(4), 771-806. [Link]

• Jadhav, S. A., et al. (2021). Development and therapeutic potential of 2-aminothiazole derivatives in anticancer drug discovery. PubMed. [Link]

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• Wang, C., et al. (2018). Synthesis and Evaluation of Aminothiazole-Paeonol Derivatives as Potential Anticancer Agents. MDPI. [Link]

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Application Notes and Protocols for Antimicrobial Screening of 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone Derivatives

Introduction: The Imperative for Novel Antimicrobial Agents and the Promise of Thiazole Scaffolds

The escalating crisis of antimicrobial resistance (AMR) presents a formidable challenge to global public health, threatening to undermine decades of medical progress. Organisms resistant to conventional therapies necessitate an urgent and continuous search for new chemical entities with potent and novel mechanisms of action.[1][2] In this context, heterocyclic compounds, particularly those containing the thiazole nucleus, have emerged as a privileged scaffold in medicinal chemistry.[1][3] Thiazole derivatives are integral to numerous clinically approved drugs and exhibit a wide spectrum of biological activities, including antibacterial, antifungal, and antiviral properties.[1][3][4]

The core structure of 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone offers a versatile platform for chemical modification, allowing for the systematic exploration of structure-activity relationships (SAR). The 2-amino group, in particular, serves as a key pharmacophore that can be derivatized to modulate the compound's biological profile, potentially enhancing its antimicrobial efficacy and spectrum of activity.[5][6] This guide provides a comprehensive framework for the systematic antimicrobial screening of novel derivatives of this thiazole core, intended for researchers, scientists, and drug development professionals. The protocols detailed herein are grounded in established standards from the Clinical and Laboratory Standards Institute (CLSI) and are designed to ensure data integrity, reproducibility, and a clear understanding of the underlying scientific principles.[7][8][9][10]

Logical Workflow for Antimicrobial Screening

A systematic approach is paramount to efficiently screen a library of newly synthesized compounds. The workflow should progress from qualitative primary screening to quantitative determination of antimicrobial potency, ensuring that resources are focused on the most promising candidates.

Caption: Overall workflow for antimicrobial screening.

Part 1: Preparation and Quality Control

Compound Handling and Solubilization

The physicochemical properties of the test compounds can significantly influence the outcome of in vitro assays.[11] Inconsistent results often stem from issues with compound solubility or stability.[11]

Protocol: Preparation of Stock Solutions

• Purity Assessment: Prior to testing, confirm the purity of the synthesized 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone derivatives using standard analytical techniques (e.g., NMR, LC-MS, elemental analysis).

• Solvent Selection: Begin by attempting to dissolve the compounds in sterile distilled water. If insoluble, proceed to a biocompatible organic solvent, with Dimethyl Sulfoxide (DMSO) being the most common choice.[12]

  • Causality: DMSO is a powerful aprotic solvent that can dissolve a wide range of polar and nonpolar compounds. However, it is crucial to limit its final concentration in the assay medium, as it can exhibit toxicity to microbial cells at higher concentrations (typically >1-2% v/v).

• Stock Concentration: Prepare a high-concentration stock solution (e.g., 10 mg/mL or 100 mM). This minimizes the volume of solvent added to the test medium.

• Sterilization: Filter-sterilize the stock solution through a 0.22 µm syringe filter into a sterile, light-protected container.

• Storage: Store stock solutions at -20°C or -80°C to prevent degradation. Avoid repeated freeze-thaw cycles.

Selection and Preparation of Microbial Strains

The choice of microbial strains is critical and should represent a clinically relevant panel of Gram-positive and Gram-negative bacteria, and potentially fungi.

Recommended Panel:

• Gram-Positive Bacteria:

  • Staphylococcus aureus (e.g., ATCC 29213 or a clinical MRSA isolate)

  • Bacillus subtilis (e.g., ATCC 6633)

• Gram-Negative Bacteria:

  • Escherichia coli (e.g., ATCC 25922)

  • Pseudomonas aeruginosa (e.g., ATCC 27853)

• Fungi (Optional):

  • Candida albicans (e.g., ATCC 90028)

  • Aspergillus niger (e.g., ATCC 16404)

Protocol: Inoculum Preparation

• Culture Revival: Revive strains from frozen stocks by streaking onto an appropriate agar medium (e.g., Tryptic Soy Agar for bacteria, Sabouraud Dextrose Agar for fungi) and incubating for 18-24 hours.

• Colony Selection: Select 3-5 well-isolated colonies of the same morphological type.

• Suspension Preparation: Transfer the selected colonies into a tube containing sterile saline (0.85%) or a suitable broth (e.g., Mueller-Hinton Broth).

• Turbidity Standardization: Vortex the suspension and adjust its turbidity to match the 0.5 McFarland standard. This corresponds to a cell density of approximately 1.5 x 10⁸ CFU/mL for bacteria.[13]

  • Trustworthiness: Standardization of the inoculum density is a critical self-validating step. An inoculum that is too light will result in oversized zones of inhibition or falsely low MICs, while an overly dense inoculum will have the opposite effect.[14]

Part 2: Primary Screening - Agar Disk Diffusion Method

The Kirby-Bauer disk diffusion method is a widely used qualitative technique for preliminary screening.[15][16][17] It provides a rapid visual assessment of a compound's ability to inhibit microbial growth.

Protocol: Agar Disk Diffusion Assay

• Plate Inoculation: Within 15 minutes of standardizing the inoculum, dip a sterile cotton swab into the adjusted suspension. Rotate the swab several times against the inside of the tube above the fluid level to remove excess liquid.

• Streaking: Inoculate a Mueller-Hinton Agar (MHA) plate by streaking the swab evenly over the entire surface in three directions, rotating the plate approximately 60 degrees between each streaking to ensure uniform coverage.[15]

• Disk Application: Aseptically place sterile blank paper disks (6 mm diameter) onto the inoculated agar surface.

• Compound Loading: Pipette a fixed volume (e.g., 10 µL) of the test compound's stock solution onto each disk. Ensure the solvent evaporates before incubation.

• Controls:

  • Positive Control: A disk loaded with a known antibiotic (e.g., Gentamicin for bacteria, Fluconazole for fungi).

  • Negative Control: A disk loaded with the same volume of the solvent (e.g., DMSO) used to dissolve the test compounds. This is crucial to ensure the solvent itself is not inhibiting growth.

• Incubation: Invert the plates and incubate at 35-37°C for 16-20 hours (up to 48 hours for fungi).[18]

• Measurement: After incubation, measure the diameter of the zone of inhibition (the clear area around the disk where no growth occurs) in millimeters (mm) using a ruler or calipers.[14]

Caption: Step-by-step Kirby-Bauer disk diffusion workflow.

Part 3: Quantitative Analysis - Broth Microdilution Method

Compounds demonstrating significant activity in the primary screen should be advanced to quantitative testing to determine their Minimum Inhibitory Concentration (MIC). The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism in vitro.[19][20][21][22] The broth microdilution method is a standardized and efficient way to determine MIC values for multiple compounds simultaneously.[13][18][23]

Protocol: Broth Microdilution for MIC Determination

• Plate Preparation: Using a sterile 96-well microtiter plate, add 100 µL of cation-adjusted Mueller-Hinton Broth (CAMHB) to all wells.[24]

• Compound Addition: Add 100 µL of the test compound stock solution (prepared at 2x the highest desired final concentration) to the first column of wells.

• Serial Dilution: Perform a two-fold serial dilution by transferring 100 µL from the first column to the second, mixing thoroughly, and repeating this process across the plate to the tenth column. Discard the final 100 µL from the tenth column.[24] This creates a gradient of decreasing compound concentrations.

• Control Wells:

  • Column 11 (Growth Control): Contains only broth and the microbial inoculum.

  • Column 12 (Sterility Control): Contains only broth to check for contamination.

• Inoculation: Prepare the final inoculum by diluting the 0.5 McFarland suspension in broth to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well. Add the appropriate volume of this diluted inoculum to wells in columns 1 through 11.

• Incubation: Cover the plate and incubate at 37°C for 16-20 hours in an ambient air incubator.[18]

• MIC Determination: After incubation, visually inspect the plate for turbidity (cloudiness), which indicates bacterial growth. The MIC is the lowest concentration of the compound at which there is no visible growth (i.e., the first clear well).[21][22][23]

Part 4: Data Presentation and Interpretation

Table 1: Example Data Summary for Antimicrobial Screening

Compound ID	Derivative Structure (R-group)	Zone of Inhibition (mm) vs. S. aureus	Zone of Inhibition (mm) vs. E. coli	MIC (µg/mL) vs. S. aureus	MIC (µg/mL) vs. E. coli
Parent	-H	8	7	>128	>128
DER-01	-CH₃	15	9	32	128
DER-02	-Cl	22	16	8	32
DER-03	-NO₂	18	19	16	16
Gentamicin	(Positive Control)	25	23	0.5	1
DMSO	(Negative Control)	0	0	-	-

Note: The data presented in this table is hypothetical and for illustrative purposes only.

Interpreting the Results:

• Zone of Inhibition (ZOI): A larger ZOI generally suggests greater antimicrobial activity. However, this is a qualitative measure influenced by factors like compound diffusion rate and solubility.[17][25]

• Minimum Inhibitory Concentration (MIC): This is a quantitative measure of potency. A lower MIC value indicates that less compound is required to inhibit microbial growth, signifying higher potency.[22][26]

• Structure-Activity Relationship (SAR): By comparing the activity of different derivatives (e.g., DER-01, DER-02, DER-03), researchers can infer how different chemical modifications impact antimicrobial efficacy. In the example table, the addition of a chloro group (DER-02) significantly enhances activity against S. aureus.

Key Considerations and Troubleshooting:

• No Inhibition Zone: This may indicate a lack of activity, poor solubility, or degradation of the compound.

• Inconsistent MICs: Variability of one twofold dilution is generally acceptable.[11] Greater variation may point to issues with inoculum preparation, pipetting errors, or compound instability.[11]

• Growth in Sterility Control Well: Indicates contamination of the medium or plate; the experiment is invalid and must be repeated.

• No Growth in Growth Control Well: This could be due to an inactive inoculum or residual cleaning agents in the plate. The experiment is invalid.

By adhering to these detailed protocols and understanding the principles behind them, researchers can confidently and accurately screen libraries of 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone derivatives, paving the way for the identification of promising new antimicrobial drug candidates.

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Hantzsch Synthesis Protocol for 2-Aminothiazole Derivatives: An Application Note for Medicinal Chemistry and Drug Development

Abstract

The 2-aminothiazole scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a multitude of biologically active compounds, including approved anticancer drugs like Dasatinib and Alpelisib.[1] Its versatile biological activities span anti-inflammatory, antibacterial, antifungal, and anticancer properties.[2][3] The Hantzsch thiazole synthesis, first reported in 1887, remains a highly efficient and widely utilized method for the construction of this critical heterocyclic motif.[2][3] This application note provides an in-depth guide for researchers, scientists, and drug development professionals on the Hantzsch synthesis of 2-aminothiazole derivatives. It covers the underlying reaction mechanism, a detailed experimental protocol, key optimization strategies, and troubleshooting advice to ensure reliable and high-yield synthesis.

Introduction: The Significance of the 2-Aminothiazole Core

The 2-aminothiazole nucleus is a fundamental component in a variety of clinically significant pharmaceuticals.[1] Its ability to act as a versatile pharmacophore arises from its unique electronic properties and its capacity to engage in various non-covalent interactions with biological targets, particularly protein kinases.[4] The development of robust and efficient synthetic routes to access diverse 2-aminothiazole derivatives is therefore a critical endeavor in modern drug discovery.[5][6][7] The Hantzsch synthesis, a condensation reaction between an α-haloketone and a thioamide (or thiourea for 2-aminothiazoles), offers a straightforward and dependable approach to this important class of compounds.[2][4]

The Hantzsch Synthesis: A Mechanistic Perspective

The Hantzsch synthesis of 2-aminothiazoles is a classic cyclocondensation reaction. Understanding the mechanism is paramount for optimizing reaction conditions and troubleshooting potential issues. The reaction proceeds through a well-established multi-step pathway.[2]

The core mechanism involves:

• Nucleophilic Attack: The reaction commences with a nucleophilic attack by the sulfur atom of thiourea on the electrophilic α-carbon of the haloketone. This step is typically the rate-determining step and results in the formation of an intermediate.[2][8]

• Intramolecular Cyclization: Following the initial S-alkylation, an intramolecular cyclization occurs where a nitrogen atom of the thiourea intermediate attacks the carbonyl carbon of the ketone. This forms a five-membered thiazoline ring intermediate.

• Dehydration: The final step is the elimination of a molecule of water (dehydration) from the thiazoline intermediate to yield the stable, aromatic 2-aminothiazole ring.[2][4] The aromaticity of the final product is a significant driving force for the reaction.[9]

Below is a diagram illustrating the mechanistic pathway of the Hantzsch synthesis for 2-aminothiazoles.

Caption: The mechanistic pathway of the Hantzsch thiazole synthesis.

Experimental Protocol: Synthesis of a Model 2-Aminothiazole Derivative

This section details a general and reliable protocol for the synthesis of a representative 2-aminothiazole derivative, 2-amino-4-phenylthiazole, from 2-bromoacetophenone and thiourea.[8]

Materials and Reagents

• 2-Bromoacetophenone

• Thiourea

• Methanol or Ethanol

• 5% Sodium Carbonate (Na₂CO₃) solution

• Deionized Water

• Round-bottom flask

• Stir bar

• Heating mantle or hot plate with a sand bath

• Condenser (optional, depending on the scale and solvent)

• Buchner funnel and filter flask

• Filter paper

Step-by-Step Procedure

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, combine the α-haloketone (e.g., 2-bromoacetophenone, 1.0 equivalent) and thiourea (1.2-1.5 equivalents).[8] A slight excess of thiourea is often used to ensure complete consumption of the limiting α-haloketone.[9]

• Solvent Addition: Add a suitable solvent, such as methanol or ethanol, to the flask to dissolve or suspend the reactants.[8]

• Heating: Heat the reaction mixture with stirring. The optimal temperature can range from room temperature to the reflux temperature of the solvent, depending on the reactivity of the substrates.[10][11] For many common substrates, heating to around 70-80°C for 30 minutes to a few hours is sufficient.[4][8]

• Reaction Monitoring: The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) to observe the disappearance of the starting materials.[11]

• Workup and Isolation:

  • Once the reaction is complete, allow the mixture to cool to room temperature.[8]

  • Pour the reaction mixture into a beaker containing a dilute aqueous base solution, such as 5% sodium carbonate, to neutralize the hydrohalic acid byproduct and precipitate the 2-aminothiazole product.[8]

  • Collect the resulting precipitate by vacuum filtration using a Buchner funnel.[8]

  • Wash the filter cake with cold water to remove any remaining salts and impurities.[8]

• Drying and Characterization:

  • Dry the collected solid product, for instance, by air drying on a watch glass or in a desiccator under vacuum.[8]

  • Determine the yield of the product.

  • Characterize the synthesized 2-aminothiazole derivative using standard analytical techniques such as melting point determination, NMR spectroscopy (¹H and ¹³C), and mass spectrometry to confirm its identity and purity.[12]

The following diagram outlines the general experimental workflow for the Hantzsch synthesis.

Caption: A typical experimental workflow for Hantzsch 2-aminothiazole synthesis.

Optimization, Variations, and Troubleshooting

While the classical Hantzsch synthesis is robust, several modifications and optimizations can enhance its efficiency, yield, and environmental friendliness.

Reaction Conditions Summary

Parameter	Typical Conditions	Notes and Optimization Strategies
Reactants	α-Haloketone, Thiourea	α-Iodo or α-bromo ketones are commonly used. Thiourea can be substituted to yield N-substituted 2-aminothiazoles.[13]
Stoichiometry	1:1.2-1.5 (Ketone:Thiourea)	A slight excess of thiourea is often beneficial.[9]
Solvent	Ethanol, Methanol	Solvent choice can impact yield; for some variations, ethanol/water mixtures are effective.[11][14] Solvent-free conditions have also been reported.[11][15]
Temperature	Room Temp. to Reflux	Heating is often required.[10] Microwave irradiation can significantly reduce reaction times and improve yields.[5][10][11]
Catalyst	Often none (classical)	Catalysts like silica-supported tungstosilicic acid can improve rates and yields.[11][14]
Reaction Time	30 min - several hours	Monitor by TLC for optimal time.[11]

Common Variations

• One-Pot Synthesis: To avoid the separate preparation and handling of α-haloketones, one-pot procedures have been developed where the ketone is halogenated in situ followed by condensation with thiourea.[13][16] This approach improves efficiency and reduces waste.[13]

• Microwave-Assisted Synthesis: The use of microwave irradiation can dramatically accelerate the reaction, often reducing reaction times from hours to minutes and improving yields.[5][10][11]

• Solvent-Free Conditions: Performing the reaction under solvent-free conditions is a green chemistry approach that can simplify workup and reduce environmental impact.[11][15]

Troubleshooting Guide

Issue	Potential Cause(s)	Suggested Solution(s)
Low Yield	- Incomplete reaction- Impure starting materials- Side reactions	- Increase reaction temperature or time; monitor by TLC.[10]- Ensure the purity of the α-haloketone and thiourea.- Under acidic conditions, isomeric 2-imino-2,3-dihydrothiazoles can form; ensure neutral or slightly basic workup.[10][17]
No Reaction	- Insufficient heating- Unreactive substrates	- Increase the reaction temperature or switch to a higher-boiling solvent.- Consider using a more reactive α-haloketone (I > Br > Cl).- Microwave irradiation may be effective for less reactive substrates.[10]
Formation of Byproducts	- Overheating or prolonged reaction time- Incorrect stoichiometry	- Optimize reaction time by monitoring with TLC.- Ensure the correct stoichiometry of reactants is used.

Conclusion

The Hantzsch synthesis is a powerful and versatile tool for the preparation of 2-aminothiazole derivatives, which are of immense interest in drug discovery and medicinal chemistry. By understanding the reaction mechanism and the key parameters influencing the reaction, researchers can effectively synthesize a wide array of these valuable compounds. The protocols and troubleshooting guidance provided in this application note serve as a comprehensive resource for the successful implementation of the Hantzsch synthesis in a research setting.

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Application Notes & Protocols: Claisen-Schmidt Condensation for the Synthesis of Novel 2-Amino-4-phenylthiazole Chalcones

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Introduction: The Strategic Importance of Thiazole-Containing Chalcones

In the landscape of modern medicinal chemistry, the chalcone scaffold (1,3-diaryl-2-propen-1-one) stands out as a "privileged structure" due to its relative ease of synthesis and broad spectrum of biological activities.[1][2] Chalcones are naturally occurring precursors to flavonoids and isoflavonoids and have demonstrated a remarkable range of pharmacological properties, including anticancer, anti-inflammatory, antioxidant, and antimicrobial effects.[3][4] The versatility of the chalcone framework allows for extensive structural modifications to fine-tune its therapeutic potential.[2]

The incorporation of heterocyclic rings, such as the 2-aminothiazole moiety, into the chalcone backbone has emerged as a powerful strategy in drug discovery. The 2-aminothiazole nucleus is a key pharmacophore present in several clinically approved drugs and is known to impart a diverse array of biological activities, including antitumor and anti-inflammatory properties.[5][6] The hybridization of these two potent scaffolds can lead to synergistic effects and novel mechanisms of action.[7]

This application note provides a comprehensive guide to the synthesis of novel chalcones derived from 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone via the Claisen-Schmidt condensation. We will delve into the underlying mechanism, provide a detailed experimental protocol, and discuss the characterization and potential applications of these promising compounds in drug development.

The Claisen-Schmidt Condensation: A Cornerstone of Chalcone Synthesis

The Claisen-Schmidt condensation is a crossed aldol condensation between an aromatic aldehyde (lacking α-hydrogens) and a ketone (possessing α-hydrogens) in the presence of a base or acid catalyst.[8][9] This reaction is a robust and widely employed method for the synthesis of α,β-unsaturated ketones, the characteristic feature of chalcones.[7][10]

The reaction proceeds through a series of well-defined steps:

• Enolate Formation: In a base-catalyzed reaction, a hydroxide ion abstracts an α-hydrogen from the ketone (in this case, 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone) to form a resonance-stabilized enolate.[11][12]

• Nucleophilic Attack: The nucleophilic enolate then attacks the electrophilic carbonyl carbon of the aromatic aldehyde.[11]

• Aldol Addition: This attack forms a β-hydroxy ketone intermediate (an aldol).[13]

• Dehydration: The aldol intermediate readily undergoes dehydration (elimination of a water molecule) to yield the final α,β-unsaturated ketone, the chalcone. This dehydration is often spontaneous, especially if heating is applied, as it leads to a highly conjugated and stable system.[9][12]

Experimental Protocol: Synthesis of a Representative Thiazole Chalcone

This protocol details the synthesis of (E)-1-(2-amino-4-phenylthiazol-5-yl)-3-(4-methoxyphenyl)prop-2-en-1-one.

Materials:

• 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone

• 4-Methoxybenzaldehyde

• Sodium Hydroxide (NaOH)

• Ethanol (95%)

• Deionized Water

• Hydrochloric Acid (HCl), dilute

• Ethyl Acetate

• Hexane

• Silica Gel (for column chromatography)

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Heating mantle

• Büchner funnel and filter flask

• Beakers and Erlenmeyer flasks

• Glass column for chromatography

• Thin Layer Chromatography (TLC) plates and chamber

• UV lamp

• Rotary evaporator

Procedure:

• Reaction Setup: In a 100 mL round-bottom flask, dissolve 1.0 equivalent of 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone in a minimal amount of ethanol.

• Add 1.1 equivalents of 4-methoxybenzaldehyde to the solution.

• While stirring, add a solution of sodium hydroxide (2.0 equivalents) in a small amount of water dropwise to the reaction mixture.

  • Scientist's Note: The use of a strong base like NaOH is crucial for the deprotonation of the ketone to form the enolate.[14] The concentration and amount of base can influence the reaction rate and yield.[15] Ethanolic sodium hydroxide is a common and effective catalytic system for this transformation.

• Reaction Progression: Stir the reaction mixture at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a suitable solvent system (e.g., ethyl acetate/hexane). The formation of a new, less polar spot indicates the product.

  • Scientist's Note: The reaction time can vary from a few hours to overnight, depending on the reactivity of the substrates.[14] In some cases, gentle heating may be required to drive the reaction to completion.

• Work-up: Once the reaction is complete, pour the mixture into a beaker containing crushed ice and water.

• Acidify the mixture with dilute hydrochloric acid until it is neutral to litmus paper. This will precipitate the crude chalcone product.

• Isolation: Collect the precipitated solid by vacuum filtration using a Büchner funnel. Wash the solid with cold water to remove any inorganic impurities.

• Purification: The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol) or by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexane).[3]

  • Scientist's Note: Recrystallization is often sufficient for obtaining a pure product. However, if multiple products are formed, column chromatography is the preferred method for purification.

Characterization of the Synthesized Chalcone

The structure and purity of the synthesized chalcone must be confirmed using standard analytical techniques.

Technique	Expected Observations
¹H NMR	The presence of two doublets in the olefinic region (typically between δ 6.5-8.0 ppm) with a coupling constant (J) of around 15-16 Hz, confirming the trans configuration of the double bond.[16] Aromatic protons will appear as multiplets in their characteristic regions. A singlet for the methoxy group protons will be observed around δ 3.8 ppm. The protons of the amino group on the thiazole ring will appear as a broad singlet.
¹³C NMR	A peak for the carbonyl carbon will be observed around δ 180-190 ppm. Peaks for the α and β carbons of the enone system will also be present.
FT-IR	A strong absorption band for the C=O stretching of the α,β-unsaturated ketone will be observed around 1650-1680 cm⁻¹.[10] Bands for C=C stretching and N-H stretching will also be present.
Mass Spectrometry	The molecular ion peak corresponding to the calculated molecular weight of the product will be observed.

Potential Applications in Drug Development

The synthesized 2-amino-4-phenylthiazole chalcones are promising candidates for further investigation in various therapeutic areas. Their hybrid structure suggests the potential for a wide range of biological activities.

• Anticancer Agents: Chalcones are known to interfere with various signaling pathways involved in cancer progression, such as the JAK/STAT and MAPK pathways.[1][2] The aminothiazole moiety is also a key feature in several anticancer drugs.[6] These hybrid molecules could exhibit enhanced antiproliferative activity.

• Anti-inflammatory Agents: Both chalcones and thiazole derivatives have been reported to possess anti-inflammatory properties.[5][7] The synthesized compounds could be evaluated for their ability to inhibit inflammatory mediators.

• Antimicrobial and Antifungal Agents: The thiazole ring is a common feature in many antimicrobial agents.[17] The chalcone scaffold has also demonstrated antimicrobial activity.[18] These hybrids could be potent antimicrobial agents.

• Enzyme Inhibitors: Chalcones have been shown to inhibit various enzymes, including acetylcholinesterase, which is a target in Alzheimer's disease research.[4][19]

Conclusion

The Claisen-Schmidt condensation provides an efficient and versatile route for the synthesis of novel 2-amino-4-phenylthiazole chalcones. These hybrid molecules hold significant promise as scaffolds for the development of new therapeutic agents. The detailed protocol and characterization guidelines presented in this application note will be a valuable resource for researchers in medicinal chemistry and drug discovery. The exploration of the biological activities of these compounds is a promising avenue for future research.

References

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Application Notes & Protocols: Synthesis of Schiff Base Derivatives from 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide to the synthesis of novel Schiff base derivatives starting from 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone. Thiazole-containing compounds and their Schiff base derivatives are of significant interest in medicinal chemistry due to their wide spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1][2][3][4] This guide details the synthetic protocols, mechanistic insights, characterization techniques, and potential applications of these promising compounds, aiming to equip researchers with the necessary knowledge to explore this versatile chemical scaffold.

Introduction: The Significance of Thiazole-Based Schiff Bases

The 2-aminothiazole moiety is a privileged scaffold in drug discovery, present in numerous FDA-approved drugs.[5] Its derivatives are known to exhibit a vast array of pharmacological effects.[5][6] The formation of a Schiff base (azomethine) by the condensation of the primary amino group of 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone with various aromatic aldehydes introduces a versatile C=N imine linkage.[7][8] This not only extends the conjugation of the molecule but also provides a platform for fine-tuning its steric and electronic properties, which can significantly modulate its biological activity.[2]

The resulting Schiff base derivatives are attractive candidates for drug development due to their potential to interact with various biological targets.[3][4] Their reported activities include antibacterial, antifungal, antioxidant, and anticancer effects, making them a focal point for the development of new therapeutic agents.[1][9][10]

Reaction Scheme & Mechanism

The synthesis of Schiff bases from 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone proceeds via a nucleophilic addition-elimination reaction. The primary amino group of the thiazole derivative acts as a nucleophile, attacking the electrophilic carbonyl carbon of an aromatic aldehyde. This is typically followed by the elimination of a water molecule to form the stable imine product.

General Reaction

Caption: General reaction scheme for Schiff base synthesis.

Mechanistic Pathway

The reaction is often catalyzed by a small amount of acid, which protonates the carbonyl oxygen of the aldehyde, rendering the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the amino group of the thiazole.

Caption: Mechanistic steps of Schiff base formation.

Experimental Protocols

This section outlines two common protocols for the synthesis of Schiff base derivatives from 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone: a conventional method using acid catalysis and a green synthesis approach.

Protocol 1: Conventional Synthesis using Glacial Acetic Acid

This method is a widely used and reliable procedure for the synthesis of Schiff bases.

Materials:

• 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone

• Substituted aromatic aldehyde (e.g., benzaldehyde, 4-chlorobenzaldehyde, 4-methoxybenzaldehyde)

• Absolute ethanol

• Glacial acetic acid

• Standard laboratory glassware (round-bottom flask, condenser, etc.)

• Heating mantle

• Magnetic stirrer

Procedure:

• In a 100 mL round-bottom flask, dissolve 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone (e.g., 10 mmol) in absolute ethanol (30-40 mL).

• To this solution, add an equimolar amount of the selected aromatic aldehyde (10 mmol).

• Add 2-3 drops of glacial acetic acid to the reaction mixture to act as a catalyst.[11]

• Fit the flask with a condenser and reflux the mixture with constant stirring for 3-5 hours.[11]

• Monitor the progress of the reaction using Thin Layer Chromatography (TLC) with a suitable solvent system (e.g., ethyl acetate:hexane).

• Upon completion of the reaction, cool the mixture to room temperature.

• The solid product that precipitates out is collected by filtration.

• Wash the crude product with cold ethanol to remove any unreacted starting materials.

• Recrystallize the product from a suitable solvent (e.g., ethanol or methanol) to obtain the pure Schiff base derivative.

• Dry the purified product in a vacuum oven.

Protocol 2: Green Synthesis using ZnO Nanoparticles

This protocol offers a more environmentally friendly approach, often with improved reaction times and yields.[7]

Materials:

• 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone

• Substituted aromatic aldehyde

• Absolute ethanol

• ZnO nanoparticles (as catalyst)

• Standard laboratory glassware

• Heating mantle

• Magnetic stirrer

Procedure:

• In a round-bottom flask, combine 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone (e.g., 2.3 mmol) and the chosen aromatic aldehyde (2.3 mmol) in absolute ethanol (30 mL).

• Add a catalytic amount of ZnO nanoparticles (e.g., 15% w/w).[7]

• Reflux the mixture with vigorous stirring for 2-4 hours at approximately 78°C.[7]

• Monitor the reaction by TLC.

• After the reaction is complete, pour the hot mixture into crushed ice with stirring.[7]

• Collect the resulting precipitate by filtration.

• Wash the solid product with cold ethanol and diethyl ether to remove impurities.[7]

• Recrystallize from an appropriate solvent to yield the purified Schiff base.

• Dry the final product under vacuum.

Characterization of Synthesized Schiff Bases

The structure of the newly synthesized Schiff base derivatives should be confirmed using a combination of spectroscopic techniques.

Technique	Key Observables
FT-IR	Appearance of a strong absorption band in the region of 1610-1630 cm⁻¹ corresponding to the C=N (imine) stretching vibration. Disappearance of the N-H stretching bands of the primary amine.[12]
¹H NMR	Appearance of a singlet in the range of δ 8-10 ppm, characteristic of the azomethine proton (-CH=N-).[12]
¹³C NMR	A signal in the region of δ 160-170 ppm, corresponding to the imine carbon.
Mass Spec.	The molecular ion peak (M⁺) should correspond to the calculated molecular weight of the synthesized Schiff base.

Applications in Drug Development

Schiff bases derived from the 2-aminothiazole scaffold are versatile pharmacophores with a wide range of documented biological activities.[2][6]

• Antimicrobial Agents: Many thiazole-based Schiff bases have demonstrated significant activity against both Gram-positive and Gram-negative bacteria, as well as various fungal strains.[1][13] The imine linkage is often crucial for their antimicrobial action.

• Anticancer Agents: These compounds have been investigated for their cytotoxic effects against various cancer cell lines.[4] Their mechanism of action can involve the inhibition of key enzymes or the induction of apoptosis.

• Antioxidant Activity: The extended π-conjugation in these molecules can contribute to their ability to scavenge free radicals, making them potential candidates for the treatment of diseases associated with oxidative stress.[7]

• Anti-inflammatory and Analgesic Properties: Some derivatives have shown promising anti-inflammatory and analgesic effects, suggesting their potential in the development of new pain and inflammation therapies.[14][15]

Workflow Summary

Caption: A streamlined workflow from synthesis to biological evaluation.

Conclusion

The synthesis of Schiff base derivatives from 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone offers a facile and efficient route to a library of compounds with significant therapeutic potential. The protocols outlined in this guide provide a solid foundation for researchers to explore this chemical space. The versatility of the Schiff base reaction allows for the introduction of a wide range of substituents, enabling the systematic investigation of structure-activity relationships and the optimization of lead compounds for drug development.

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• The synthesis of 2-aminothiazole and Schiff base derivatives. (2021). Molecules, 26(9), 2465. [Link]

• Aslam, M., et al. (2018). Synthesis and Characterization of Schiff bases derived from 7-{[2-(2-amino-1,3-thiazol-4-yl)-2-(carboxymethoxyimino)acetyl]amino}-3-ethenyl-8-oxo-5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid. Journal of the Chemical Society of Pakistan, 40(4). [Link]

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Application Notes and Protocols for Cytotoxicity Assays of Thiazole Compounds

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thiazole and its derivatives represent a critical class of heterocyclic compounds in medicinal chemistry, demonstrating a wide spectrum of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][2] The evaluation of the cytotoxic potential of novel thiazole-based chemical entities is a foundational step in the drug discovery and development pipeline.[3][4] In vitro cytotoxicity assays are indispensable for screening compound libraries, elucidating mechanisms of cell death, and identifying promising candidates for further preclinical evaluation.[3][5]

This guide provides detailed protocols and technical insights for assessing the in vitro cytotoxicity of thiazole compounds. As a Senior Application Scientist, this document is structured to offer not just procedural steps, but also the scientific rationale behind experimental choices, ensuring methodological robustness and data integrity.

I. Core Principles of Cytotoxicity Assessment for Thiazole Compounds

The cytotoxic effects of thiazole derivatives are often multifaceted, ranging from metabolic inhibition to the induction of programmed cell death (apoptosis).[6][7] Therefore, a comprehensive assessment typically involves a battery of assays to build a complete cytotoxicity profile. The primary assays discussed herein are:

• Metabolic Viability Assays (MTT & XTT): These colorimetric assays measure the metabolic activity of cells, which serves as an indicator of cell viability.[4][8]

• Membrane Integrity Assays (LDH Release): These assays quantify cytotoxicity by detecting the release of lactate dehydrogenase (LDH) from cells with compromised membrane integrity.[3]

• Apoptosis Assays: These assays are crucial for determining if the compound induces a programmed cell death pathway, a common mechanism for anticancer agents.[9][10]

A critical consideration for thiazole compounds is their potential to interfere with assay chemistries. Some compounds may possess inherent reducing properties that can directly reduce tetrazolium salts (like MTT), leading to false-positive results.[8] Therefore, appropriate controls are paramount.

II. Metabolic Viability Assay: The MTT Protocol

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely adopted method for assessing cell viability.[11] The principle lies in the reduction of the yellow, water-soluble MTT tetrazolium salt by mitochondrial dehydrogenases in living cells to form a purple, insoluble formazan product.[8] The amount of formazan produced is proportional to the number of viable cells.

Experimental Workflow: MTT Assay

Caption: Workflow for the MTT cytotoxicity assay.

Detailed Step-by-Step Protocol for MTT Assay

Materials:

• Appropriate cell culture medium and Fetal Bovine Serum (FBS)

• 96-well flat-bottom plates

• Thiazole compound stock solution (dissolved in a suitable solvent like DMSO)

• MTT solution (5 mg/mL in sterile PBS)[8]

• Solubilization solution (e.g., DMSO, acidified isopropanol)[8]

• Microplate reader

Procedure:

• Cell Seeding: Trypsinize and count cells. Seed cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of culture medium.[10][12] Incubate the plate at 37°C in a humidified 5% CO2 incubator for 24 hours to allow for cell attachment.[9]

• Compound Treatment: Prepare serial dilutions of the thiazole compound in culture medium.[13] The final solvent concentration should be kept constant across all wells and should not exceed a level toxic to the cells (typically <0.5% DMSO).[8][14] Remove the medium from the wells and add 100 µL of the medium containing the desired concentrations of the compounds.[11]

• Controls: Include the following controls on each plate:[8]

  • Untreated Control: Cells in culture medium only.[8]

  • Vehicle Control: Cells treated with the same concentration of the solvent used to dissolve the compounds.

  • Medium Blank: Culture medium without cells to subtract background absorbance.[8]

  • Compound Blank: Culture medium with the highest concentration of the thiazole compound to check for direct MTT reduction.[8]

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).[11]

• MTT Addition: After incubation, add 10-20 µL of MTT solution (5 mg/mL) to each well.[8] Incubate the plate for 2-4 hours at 37°C, allowing viable cells to reduce MTT to formazan crystals.[8]

• Formazan Solubilization: Carefully remove the medium from the wells without disturbing the formazan crystals. Add 100-200 µL of a solubilization solution (e.g., DMSO) to each well.[8][12] Mix thoroughly by placing the plate on an orbital shaker for 15 minutes to ensure complete dissolution of the formazan crystals.[8]

• Absorbance Measurement: Measure the absorbance of the wells at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.[8]

• Data Analysis:

  • Subtract the absorbance of the medium blank from all other readings.[8]

  • Check the compound blank for any significant absorbance, which would indicate direct MTT reduction by the compound.[8]

  • Calculate the percentage of cell viability for each treatment relative to the vehicle control: % Cell Viability = (Absorbance of Treated Cells / Absorbance of Vehicle Control) x 100.[8]

  • Plot the percentage of cell viability against the compound concentration to determine the IC50 value (the concentration that inhibits cell viability by 50%).[8]

Data Presentation: Example IC50 Values for Thiazole Compounds

Compound	Cell Line	IC50 (µM)	Reference
Compound 4c	MCF-7 (Breast Cancer)	2.57 ± 0.16	[11]
Compound 4c	HepG2 (Liver Cancer)	7.26 ± 0.44	[11]
Compound 5f	KF-28 (Ovarian Cancer)	0.0061	[15]
Compound 5c	Hela (Cervical Cancer)	0.00065	[15]
Compound 5b	MCF-7 (Breast Cancer)	0.2 ± 0.01	[10]

III. Membrane Integrity Assay: The LDH Release Protocol

The Lactate Dehydrogenase (LDH) assay is a common method to quantify cytotoxicity by measuring the activity of LDH released from damaged cells into the culture medium.[16] LDH is a stable cytosolic enzyme that is released upon cell lysis, making it a reliable indicator of compromised cell membrane integrity.[17][18]

Principle of the LDH Assay

Caption: Principle of the LDH cytotoxicity assay.

Detailed Step-by-Step Protocol for LDH Assay

Materials:

• LDH Assay Kit (containing LDH reaction solution/substrate mix)

• 96-well flat-bottom plates

• Lysis buffer (often included in kits, e.g., Triton X-100 solution)

• Microplate reader

Procedure:

• Cell Seeding and Treatment: Follow steps 1 and 2 of the MTT protocol to seed and treat cells with the thiazole compounds.

• Controls: Prepare the following controls:

  • Spontaneous LDH Release: Untreated cells to measure the baseline LDH release.[17]

  • Maximum LDH Release: Untreated cells lysed with a lysis buffer to determine the maximum releasable LDH.[17]

  • Vehicle Control: Cells treated with the vehicle solvent.

  • Medium Background Control: Culture medium without cells.

• Sample Collection: After the treatment incubation period, carefully transfer a portion of the cell culture supernatant (e.g., 50 µL) to a new 96-well plate.[17]

• Assay Reaction: Add the LDH reaction solution to each well containing the supernatant according to the kit manufacturer's instructions.

• Incubation: Incubate the plate at room temperature for up to 30 minutes, protected from light.[17]

• Absorbance Measurement: Measure the absorbance at the recommended wavelength (typically 490 nm) using a microplate reader.[17]

• Data Analysis:

  • Subtract the absorbance of the medium background control from all other readings.

  • Calculate the percentage of cytotoxicity using the following formula: % Cytotoxicity = [(Compound-treated LDH activity - Spontaneous LDH release) / (Maximum LDH release - Spontaneous LDH release)] x 100.

IV. Mechanistic Insights: Apoptosis Assays

Many thiazole-based anticancer agents exert their effects by inducing apoptosis.[6][9] It is therefore crucial to investigate this cell death mechanism.

Annexin V/Propidium Iodide (PI) Staining

This flow cytometry-based assay is a gold standard for detecting apoptosis.[3]

• Annexin V: A protein that binds to phosphatidylserine (PS), which is translocated from the inner to the outer leaflet of the plasma membrane during early apoptosis.

• Propidium Iodide (PI): A fluorescent nucleic acid stain that can only enter cells with compromised membranes, characteristic of late apoptotic or necrotic cells.

This combination allows for the differentiation of:

• Viable cells (Annexin V- / PI-)

• Early apoptotic cells (Annexin V+ / PI-)

• Late apoptotic/necrotic cells (Annexin V+ / PI+)

• Necrotic cells (Annexin V- / PI+)

Caspase Activity Assays

Apoptosis is executed by a family of proteases called caspases. Measuring the activity of key executioner caspases, such as caspase-3 and caspase-7, provides direct evidence of apoptosis induction.[10][19] These assays are typically colorimetric or fluorometric.

Apoptotic Pathway of Thiazole Compounds

Caption: Simplified intrinsic apoptosis pathway often targeted by thiazole compounds.

V. Trustworthiness and Self-Validation

To ensure the reliability of your cytotoxicity data for thiazole compounds, adhere to these principles:

• Dose-Response and Time-Course: Always perform dose-response experiments to determine the IC50.[20] Time-course experiments can reveal if the cytotoxic effect is acute or delayed.[19]

• Compound Interference Controls: As mentioned, always include a "compound only" control (without cells) to check for direct interaction with assay reagents (e.g., MTT reduction or LDH activity).[8]

• Multiple Assays: Use at least two different cytotoxicity assays based on different principles (e.g., metabolic vs. membrane integrity) to confirm results.

• Positive Control: Include a known cytotoxic agent (e.g., Doxorubicin, Staurosporine) as a positive control to validate the assay's performance.[3][11]

• Cell Line Specificity: Test compounds on a panel of cell lines, including both cancerous and non-cancerous (normal) cells, to assess for selective cytotoxicity.[20][21]

By adhering to these detailed protocols and validation strategies, researchers can confidently and accurately assess the cytotoxic profiles of novel thiazole compounds, paving the way for the development of new and effective therapeutic agents.

References

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• MDPI. (2024, August 1). Synthesis, Cytotoxicity and Antioxidant Activity Evaluation of Some Thiazolyl–Catechol Compounds. MDPI. Retrieved from [Link]

• PubMed. (n.d.). Anticancer Potential of Thiazole Derivatives: A Retrospective Review. PubMed. Retrieved from [Link]

• MDPI. (2023, October 27). Anticancer Studies of Newly Synthesized Thiazole Derivatives: Synthesis, Characterization, Biological Activity, and Molecular Docking. MDPI. Retrieved from [Link]

• PubMed. (2022, August 11). Thiazole and Related Heterocyclic Systems as Anticancer Agents: A Review on Synthetic Strategies, Mechanisms of Action and SAR Studies. PubMed. Retrieved from [Link]

• ACS Omega. (2024, September 3). Design, Synthesis, and In Vitro Cytotoxic Studies of Some Novel Arylidene-Hydrazinyl-Thiazoles as Anticancer and Apoptosis-Inducing Agents. ACS Omega. Retrieved from [Link]

• PubMed Central. (2024, January 3). Targeting apoptosis; design, synthesis and biological evaluation of new benzoxazole and thiazole based derivatives. PubMed Central. Retrieved from [Link]

• PMC. (n.d.). Novel Bis-Thiazole Derivatives: Synthesis and Potential Cytotoxic Activity Through Apoptosis With Molecular Docking Approaches. PMC. Retrieved from [Link]

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• ResearchGate. (2025, August 6). Synthesis of Thiazole Derivatives and Evaluation of Their Antiamoebic Activity and Cytotoxicity. ResearchGate. Retrieved from [Link]

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Application Notes &amp; Protocols: A Strategic Guide to Developing Novel Enzyme Inhibitors from 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone

Introduction: The Strategic Value of the 2-Aminothiazole Scaffold

The quest for novel enzyme inhibitors is a cornerstone of modern drug discovery. A key strategy in this endeavor is the use of "privileged scaffolds"—molecular frameworks capable of binding to multiple biological targets with high affinity.[1] The 2-aminothiazole moiety is a quintessential example of such a scaffold, forming the core of numerous clinically approved drugs, including the kinase inhibitors Dasatinib and Alpelisib.[2] Its prevalence is due to its synthetic tractability, metabolic stability, and its ability to form key hydrogen bond interactions within enzyme active sites.[3]

The starting compound, 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone , represents an ideal entry point for a discovery campaign. It possesses two primary points for chemical diversification: the nucleophilic 2-amino group and the 5-acetyl group. This allows for the systematic construction of a compound library to probe the structure-activity relationships (SAR) for a given enzyme target.

However, researchers should be aware that the simple 2-aminothiazole scaffold can be a "frequent hitter" in biochemical screens, sometimes leading to non-specific binding.[4] Therefore, a rigorous, multi-assay screening cascade is essential to identify genuine, potent, and selective inhibitors. This guide provides a comprehensive workflow, from library synthesis to robust biological characterization, designed to mitigate these risks and accelerate the discovery of novel enzyme inhibitors. Given their prominence as targets for this scaffold, this guide will focus on protein kinases as the exemplary enzyme class.[5][6]

Part 1: Synthetic Strategy & Library Generation

The core objective is to create a focused library of analogs by modifying the two key functional groups. This allows for a systematic exploration of the chemical space around the scaffold.

Key Diversification Points:

• N-2 Position (Amino Group): Acylation or sulfonylation of the 2-amino group is a common and effective strategy to introduce a variety of substituents that can occupy hydrophobic pockets or form additional hydrogen bonds in an enzyme's active site.[7]

• C-5 Position (Acetyl Group): The ketone can be used as a handle for various transformations, such as Claisen-Schmidt condensation to form chalcones, which can extend the molecule into different regions of the binding site.[8]

Protocol 1: Representative Synthesis of an N-Acylated Derivative

This protocol describes a standard procedure for acylating the 2-amino group.

Objective: To synthesize N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)benzamide.

Materials:

• 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone (1.0 eq)

• Benzoyl chloride (1.1 eq)

• Pyridine (or another non-nucleophilic base like triethylamine) (2.0 eq)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Solvents for chromatography (e.g., Hexanes/Ethyl Acetate)

Procedure:

• Dissolve 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone in anhydrous DCM in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to 0 °C using an ice bath.

• Add pyridine to the solution, followed by the dropwise addition of benzoyl chloride.

• Allow the reaction to warm to room temperature and stir for 4-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding water.

• Transfer the mixture to a separatory funnel and wash sequentially with 1M HCl, saturated aq. NaHCO₃, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by flash column chromatography on silica gel using an appropriate solvent gradient (e.g., 10% to 50% ethyl acetate in hexanes) to afford the pure N-acylated product.

• Characterize the final compound using ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

Rationale: Pyridine acts as a base to neutralize the HCl generated during the reaction, driving it to completion. The aqueous workup removes the base and any remaining starting materials. This fundamental reaction can be applied using a wide variety of acyl chlorides or sulfonyl chlorides to generate a diverse library.

Part 2: The Enzyme Inhibitor Screening Cascade

A tiered approach is critical to efficiently identify and validate true inhibitors while eliminating artifacts. This workflow ensures that resources are focused on the most promising compounds.

Protocol 2: Primary Screen - Kinase Activity Assay (e.g., ADP-Glo™)

Objective: To identify "hits" from the synthesized library that inhibit the target kinase activity at a single, high concentration (e.g., 10 µM).

Principle: The ADP-Glo™ Kinase Assay (Promega) is a luminescent assay that quantifies the amount of ADP produced during a kinase reaction. A decrease in ADP production, and thus a lower luminescent signal, corresponds to inhibition of the kinase.

Materials:

• Target Protein Kinase and its specific substrate

• Synthesized compound library (dissolved in DMSO)

• ATP

• Kinase reaction buffer

• ADP-Glo™ Reagent and Kinase Detection Reagent

• White, opaque 384-well assay plates

• Multichannel pipettes and a plate reader capable of luminescence detection

Procedure:

• Compound Plating: Dispense a small volume (e.g., 50 nL) of each library compound (at 10 mM in DMSO) into the wells of a 384-well plate. Include positive control wells (known inhibitor) and negative control wells (DMSO only).

• Kinase Reaction:

  • Prepare a master mix containing the kinase, substrate, and kinase buffer.

  • Add the master mix to the wells containing the compounds.

  • Prepare a separate ATP solution.

  • Initiate the kinase reaction by adding the ATP solution to all wells. The final compound concentration should be ~10 µM.

  • Incubate the plate at room temperature for the optimized reaction time (e.g., 60 minutes).

• ADP Detection:

  • Stop the kinase reaction by adding ADP-Glo™ Reagent to all wells. This reagent depletes the remaining unconsumed ATP. Incubate for 40 minutes.

  • Add Kinase Detection Reagent to all wells. This reagent converts the ADP produced into ATP, which then drives a luciferase reaction, generating a luminescent signal. Incubate for 30 minutes.

• Data Acquisition: Read the luminescence on a plate reader.

• Data Analysis: Calculate the percent inhibition for each compound relative to the DMSO controls. Set a "hit" threshold (e.g., >50% inhibition).

Protocol 3: Dose-Response and IC50 Determination

Objective: To confirm the activity of primary hits and determine their potency (IC50 value).

Procedure:

• Create a serial dilution series for each "hit" compound (e.g., 10 concentrations, 3-fold dilutions starting from 50 µM).

• Perform the ADP-Glo™ assay as described in Protocol 2, but using the range of compound concentrations.

• Plot the percent inhibition against the logarithm of the compound concentration.

• Fit the data to a four-parameter logistic equation using graphing software (e.g., GraphPad Prism, Origin) to determine the IC50 value, which is the concentration of inhibitor required to reduce enzyme activity by 50%.

Part 3: Hit Validation and Mechanism of Action

A confirmed, potent "hit" is not yet a "lead." Further validation is required to ensure it binds directly to the target and to understand its mechanism.

Orthogonal Assay: Surface Plasmon Resonance (SPR)

Rationale: Biochemical assays can be prone to artifacts (e.g., compound aggregation, assay interference). An orthogonal, biophysical assay like SPR confirms direct binding between the compound and the target protein, validating the interaction.

Protocol 4: Enzyme Kinetics for Mechanism of Action (MoA)

Objective: To determine if the inhibitor is competitive, non-competitive, uncompetitive, or mixed-mode with respect to the substrate (ATP).

Procedure:

• Perform the kinase activity assay (Protocol 2) under initial velocity conditions.

• Set up a matrix of experiments where the concentration of the substrate (ATP) is varied along the x-axis, and each experiment is run in the presence of a different, fixed concentration of the inhibitor (including a zero-inhibitor control).

• Measure the initial reaction velocity (rate) for each condition.

• Plot the data using a double-reciprocal Lineweaver-Burk plot (1/velocity vs. 1/[Substrate]).

• Analyze the resulting pattern of lines:

  • Competitive: Lines intersect on the y-axis (Vmax is unchanged, Km increases).

  • Non-competitive: Lines intersect on the x-axis (Vmax decreases, Km is unchanged).

  • Uncompetitive: Lines are parallel (both Vmax and Km decrease).

Part 4: Data Presentation and Interpretation

Systematic data organization is key to building a robust Structure-Activity Relationship (SAR).

Table 1: Representative SAR Data for a Hypothetical Kinase Target

Compound ID	R Group (at N-2)	IC50 (nM)	Binding Kᴅ (nM, SPR)	MoA (vs. ATP)
Core	-H	>10,000	No Binding Detected	-
LIB-001	-CO-Ph	850	1,200	Competitive
LIB-002	-CO-(4-F-Ph)	320	450	Competitive
LIB-003	-CO-(4-OMe-Ph)	1,500	2,100	Competitive
LIB-004	-SO₂-Ph	2,100	3,000	Competitive

Interpretation: The data in Table 1 suggest that acylation of the 2-amino group is crucial for activity. The addition of an electron-withdrawing fluorine atom at the para-position of the phenyl ring (LIB-002) improves potency compared to the unsubstituted analog (LIB-001). Conversely, an electron-donating methoxy group (LIB-003) is detrimental. This initial SAR provides a clear direction for the next round of synthesis, focusing on exploring other electron-deficient aromatic rings at this position.

References

• Privileged Scaffolds in Drug Discovery . (2023). Elsevier. [Link]

• Promiscuous 2-Aminothiazoles (PrATs): A Frequent Hitting Scaffold . (2018). Journal of Medicinal Chemistry. [Link]

• Privileged Scaffolds for Library Design and Drug Discovery . (2010). Current Opinion in Chemical Biology. [Link]

• Development and therapeutic potential of 2-aminothiazole derivatives in anticancer drug discovery . (2021). Medicinal Chemistry Research. [Link]

• An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities . (2021). Molecules. [Link]

• Recent studies on protein kinase signaling inhibitors based on thiazoles: review to date . (2024). RSC Medicinal Chemistry. [Link]

• Design, Synthesis, and Evaluation of a New Series of Thiazole-Based Anticancer Agents as Potent Akt Inhibitors . (2019). Molecules. [Link]

• Design and synthesis of novel thiazole-derivatives as potent ALK5 inhibitors . (2024). Bioorganic & Medicinal Chemistry Letters. [Link]

• Design, Synthesis and Cytotoxicity Screening of New Thiazole Derivatives as Potential Anticancer Agents through VEGFR-2 Inhibition . (2022). Molecules. [Link]

• Synthesis and evaluation of biological activity of 1-[2-amino-4-methylthiazol-5-yl]-3-arylpropenones . (2021). Biopolymers and Cell. [Link]

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The Versatile Virtuoso: 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone as a Cornerstone in Modern Synthesis

In the landscape of medicinal chemistry and drug development, the 2-aminothiazole scaffold stands as a privileged structure, a recurring motif in a multitude of biologically active compounds. Within this esteemed family, 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone emerges as a particularly powerful and versatile building block. Its unique arrangement of functional groups—a nucleophilic 2-amino group, an electrophilic acetyl moiety, and a stabilizing 4-phenyl substituent—offers a rich tapestry of chemical reactivity. This guide provides an in-depth exploration of this compound, offering detailed application notes and robust protocols for its utilization in the synthesis of diverse and medicinally relevant heterocyclic systems.

Physicochemical Profile and Spectroscopic Data

A thorough understanding of a building block's fundamental properties is paramount for its effective application. The table below summarizes the key physicochemical and spectroscopic characteristics of 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone.

Property	Value
Molecular Formula	C₁₁H₁₀N₂OS
Molecular Weight	218.28 g/mol
Appearance	Off-white to pale yellow solid
Melting Point	210-212 °C
Solubility	Soluble in DMSO, DMF, and hot ethanol; sparingly soluble in methanol; insoluble in water.
¹H NMR (400 MHz, DMSO-d₆) δ (ppm)	7.85-7.75 (m, 2H, Ar-H), 7.45-7.35 (m, 3H, Ar-H), 7.20 (s, 2H, NH₂), 2.45 (s, 3H, COCH₃)
¹³C NMR (100 MHz, DMSO-d₆) δ (ppm)	191.5 (C=O), 169.0 (C2), 151.0 (C4), 134.5 (Ar-C), 129.5 (Ar-CH), 128.0 (Ar-CH), 126.5 (Ar-CH), 118.0 (C5), 29.0 (CH₃)
IR (KBr, cm⁻¹)	3450-3300 (N-H str.), 1660 (C=O str.), 1610 (C=N str.), 1580 (C=C str.)
Mass Spectrum (EI)	m/z 218 (M⁺)

Synthesis of the Building Block: A Modern Take on a Classic Reaction

The cornerstone of any synthetic endeavor is the efficient and reliable preparation of the starting materials. 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone is readily synthesized via a modification of the venerable Hantzsch thiazole synthesis.[1][2][3][4][5] A one-pot approach, starting from the readily available acetophenone, offers an efficient route to its precursor, 2-amino-4-phenylthiazole.[4][6] The subsequent Friedel-Crafts acylation at the electron-rich 5-position of the thiazole ring furnishes the target compound.

Protocol 1: Synthesis of 2-Amino-4-phenylthiazole

This protocol is adapted from the one-pot synthesis of 2-aminothiazole derivatives.[4]

Materials:

• Acetophenone

• Thiourea

• Iodine

• Ethanol

• Diethyl ether

• Ammonium hydroxide solution

Procedure:

• In a round-bottom flask equipped with a reflux condenser, combine acetophenone (1 equivalent), thiourea (2 equivalents), and iodine (1 equivalent) in ethanol.

• Heat the mixture to reflux and maintain for 12 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature.

• Wash the cooled mixture with diethyl ether to remove any unreacted acetophenone and excess iodine.

• Pour the remaining mixture into a solution of ammonium hydroxide to neutralize the hydroiodic acid formed and precipitate the free base.

• Collect the solid product by filtration, wash thoroughly with water, and dry under vacuum.

• The crude 2-amino-4-phenylthiazole can be purified by recrystallization from ethanol to yield a pale yellow solid.

Protocol 2: Synthesis of 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone

Materials:

• 2-Amino-4-phenylthiazole

• Acetyl chloride

• Anhydrous aluminum chloride (AlCl₃)

• Anhydrous dichloromethane (DCM)

• Hydrochloric acid (1 M)

• Sodium bicarbonate solution (saturated)

• Brine

Procedure:

• In a flame-dried, three-necked flask under an inert atmosphere (nitrogen or argon), suspend anhydrous aluminum chloride (1.2 equivalents) in anhydrous DCM.

• Cool the suspension to 0 °C in an ice bath.

• Slowly add acetyl chloride (1.1 equivalents) to the cooled suspension with vigorous stirring.

• To this mixture, add a solution of 2-amino-4-phenylthiazole (1 equivalent) in anhydrous DCM dropwise over 30 minutes, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 4-6 hours. Monitor the reaction by TLC.

• Upon completion, carefully quench the reaction by pouring it onto a mixture of crushed ice and 1 M hydrochloric acid.

• Separate the organic layer, and extract the aqueous layer with DCM (2 x 50 mL).

• Combine the organic layers, wash with saturated sodium bicarbonate solution, then with brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure, and purify the crude product by column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexane) to afford 1-(2-amino-4-phenyl-1,3-thiazol-5-yl)ethanone as a solid.

Applications in Heterocyclic Synthesis: Unlocking Molecular Diversity

The true value of 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone lies in its ability to serve as a versatile scaffold for the construction of more complex and biologically relevant molecules. The presence of both a nucleophilic amino group and an electrophilic acetyl group allows for a wide array of transformations.

The Acetyl Group as a Reactive Handle: Claisen-Schmidt and Knoevenagel Condensations

The methyl group of the acetyl moiety is activated by the electron-withdrawing carbonyl group, making it susceptible to deprotonation by a base. The resulting enolate can then participate in condensation reactions with various aldehydes, a classic transformation known as the Claisen-Schmidt condensation .[7][8][9][10] This reaction provides a straightforward entry into α,β-unsaturated ketones, commonly known as chalcones, which are themselves important precursors for various heterocyclic systems and possess a wide range of biological activities.

Similarly, the acetyl group can undergo Knoevenagel condensation with compounds possessing active methylene groups, further expanding the synthetic utility.[11][12][13]

Materials:

• 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone

• Substituted aromatic aldehyde

• Ethanol

• Sodium hydroxide (aqueous solution, e.g., 10%)

Procedure:

• Dissolve 1-(2-amino-4-phenyl-1,3-thiazol-5-yl)ethanone (1 equivalent) and the desired aromatic aldehyde (1.1 equivalents) in ethanol in a round-bottom flask.

• Cool the solution in an ice bath and add a catalytic amount of aqueous sodium hydroxide solution dropwise with stirring.

• Allow the reaction mixture to stir at room temperature for 12-24 hours. The formation of a precipitate often indicates product formation.

• Monitor the reaction by TLC. Upon completion, pour the reaction mixture into ice-cold water.

• Collect the precipitated solid by filtration, wash with copious amounts of water until the filtrate is neutral, and then wash with a small amount of cold ethanol.

• Dry the crude chalcone derivative and purify by recrystallization from a suitable solvent (e.g., ethanol or acetic acid).

Caption: Claisen-Schmidt condensation workflow.

The 2-Amino Group as a Nucleophilic Center: Building Fused Heterocycles

The 2-amino group of the thiazole ring is a potent nucleophile and can readily react with a variety of electrophiles. This reactivity is key to the synthesis of fused heterocyclic systems, such as the medicinally important pyrimido[2,1-b]thiazoles .[11][14][15][16] These bicyclic structures are often constructed by reacting the 2-aminothiazole moiety with β-dicarbonyl compounds or their equivalents.

Materials:

• 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone

• Ethyl acetoacetate (or other 1,3-dicarbonyl compound)

• Polyphosphoric acid (PPA) or another suitable catalyst/dehydrating agent

Procedure:

• In a round-bottom flask, thoroughly mix 1-(2-amino-4-phenyl-1,3-thiazol-5-yl)ethanone (1 equivalent) and ethyl acetoacetate (1.2 equivalents).

• Add polyphosphoric acid (PPA) to the mixture with stirring. The amount of PPA should be sufficient to ensure a stirrable paste.

• Heat the reaction mixture to 100-120 °C for 2-4 hours. Monitor the reaction progress by TLC.

• After the reaction is complete, cool the mixture to room temperature and carefully pour it onto crushed ice with vigorous stirring.

• Neutralize the acidic solution by the slow addition of a base, such as sodium bicarbonate or ammonium hydroxide, until a precipitate forms.

• Collect the solid product by filtration, wash it thoroughly with water, and dry it.

• Purify the crude pyrimido[2,1-b]thiazole derivative by recrystallization from an appropriate solvent (e.g., ethanol or isopropanol).

Caption: Synthesis of Pyrimido[2,1-b]thiazoles.

Acylation and Sulfonylation of the 2-Amino Group

The 2-amino group can also be readily acylated or sulfonylated to introduce a variety of substituents, which can modulate the biological activity and physicochemical properties of the resulting molecules.[17][18]

Materials:

• 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone

• Acyl chloride or anhydride

• Pyridine or another suitable base

• Anhydrous dichloromethane (DCM) or tetrahydrofuran (THF)

Procedure:

• Dissolve 1-(2-amino-4-phenyl-1,3-thiazol-5-yl)ethanone (1 equivalent) in anhydrous DCM or THF in a flask under an inert atmosphere.

• Add pyridine (1.5 equivalents) as a base and acid scavenger.

• Cool the mixture to 0 °C and add the acyl chloride or anhydride (1.1 equivalents) dropwise with stirring.

• Allow the reaction to warm to room temperature and stir for 2-12 hours, monitoring by TLC.

• Upon completion, dilute the reaction mixture with DCM and wash successively with 1 M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude N-acylated product by column chromatography or recrystallization.

Conclusion and Future Outlook

1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone has firmly established itself as a cornerstone building block in synthetic organic and medicinal chemistry. Its readily accessible functional groups provide a launchpad for the creation of a vast array of complex heterocyclic structures. The protocols detailed herein offer a glimpse into the synthetic potential of this versatile molecule. As the quest for novel therapeutic agents continues, the strategic application of such well-defined and reactive building blocks will undoubtedly play a pivotal role in the discovery and development of the next generation of pharmaceuticals. The inherent reactivity of this compound invites further exploration into novel multicomponent reactions and the synthesis of innovative scaffolds for drug discovery programs.

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• Pecorari, P., Rinaldi, M., Costantino, L., Provvisionato, A., Cermelli, C., & Portolani, M. (1991). Synthesis and biological activity of pyrimido[2,1-b][11][14]thiazine,[11][14]thiazino[3,2-a]purine and[11][14][15]triazolo[4,5-d][11][14]thiazino[3,2-a]pyrimidine derivatives and thiazole analogues. Il Farmaco, 46(7-8), 899–911. [Link]

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• Mhaske, S. B., & Argade, N. P. (2006). The chemistry of recently isolated naturally occurring quinazolinone alkaloids. Tetrahedron, 62(42), 9787-9826. [Link]

• Wikipedia. (2023). Knoevenagel condensation. Retrieved from [Link]

• L.S.College, Muzaffarpur. (2020). Knoevenagel condensation. Retrieved from [Link]

• Vashchenko, V. V., Kutulya, L., & Krivoshey, A. (2007). Simple and effective protocol for claisen-schmidt condensation of hindered cyclic ketones with aromatic aldehydes. Synthesis, 2007(15), 2335-2339. [Link]

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• Wikipedia. (2023). Hantzsch pyridine synthesis. Retrieved from [Link]

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• Himaja, M., Raju, V. K., & Ranjitha, J. (2010). Synthesis, Antimicrobial and Anthelmintic Activity of 2-Amino-4-phenylthiazole Derivatives of Amino Acids and Peptides. Asian Journal of Chemistry, 22(4), 2909-2913. [Link]

• ResearchGate. (n.d.). 13C-NMR. Retrieved from [Link]

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Application Notes &amp; Protocols: Molecular Docking of 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone

Prepared by: A Senior Application Scientist

Audience: Researchers, scientists, and drug development professionals.

Objective: This document provides a comprehensive, in-depth guide to performing molecular docking studies on 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone. It moves beyond a simple procedural list to explain the scientific rationale behind each step, ensuring a robust and reproducible computational experiment. The protocol is designed to be self-validating, incorporating best practices for achieving high-confidence results in structure-based drug design.

Scientific Introduction and Rationale

The thiazole ring is a privileged scaffold in medicinal chemistry, forming the core of numerous compounds with diverse pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][2] The specific compound, 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone, contains key functional groups—an amino group, a phenyl ring, and an ethanone moiety—that can participate in various non-covalent interactions with biological targets. Its derivatives have been explored for their potential as inhibitors of key signaling proteins.[3]

Molecular docking is a powerful computational technique used to predict the preferred orientation and binding affinity of one molecule (the ligand) to another (the receptor, typically a protein).[4] By simulating the interaction at an atomic level, it provides invaluable insights that can guide the design of more potent and selective drug candidates, reducing the time and cost associated with experimental screening.[5][6]

This guide will detail a complete workflow for docking 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone into the ATP-binding site of the Epidermal Growth Factor Receptor (EGFR) kinase domain, a well-established target in oncology.[7] Thiazole derivatives have previously been investigated as EGFR inhibitors, making this a scientifically relevant case study.[7]

Essential Resources and Software

A successful docking study relies on validated software and access to structural databases. This protocol will utilize widely adopted, freely available tools to ensure accessibility and reproducibility.

Resource/Software	Purpose	Access URL
Protein Data Bank (PDB)	An open-access repository for 3D structural data of large biological molecules.	[Link]
PubChem	A public database of chemical molecules and their activities.	[Link]
UCSF Chimera	A highly extensible program for interactive visualization and analysis of molecular structures.[8]
AutoDock Tools (ADT)	A suite of tools to prepare protein and ligand files for docking with AutoDock Vina.[9]	[Link]
AutoDock Vina	A widely used, open-source program for molecular docking known for its speed and accuracy.	[Link]
PyMOL	A powerful software for high-quality 3D visualization of molecular structures.[10]	[Link]

The Molecular Docking Workflow: A Conceptual Overview

The entire process can be visualized as a logical pipeline, starting from raw data acquisition and preparation, moving to simulation, and ending with rigorous analysis and validation. Each stage is critical for the integrity of the final results.

Caption: High-level workflow for a molecular docking study.

Detailed Experimental Protocols

This section provides step-by-step instructions. The causality behind each choice is explained to empower the researcher to adapt the protocol for different targets or ligands.

Protocol 1: Receptor and Ligand Preparation

Rationale: Raw structural files from databases are not immediately ready for docking. They contain extraneous molecules (e.g., water, ions) and lack information required by docking algorithms, such as atomic charges and hydrogen atoms.[11] This preparation phase is arguably the most critical for ensuring a physically and chemically realistic simulation.[12]

A. Receptor Preparation (Target: EGFR Kinase Domain, PDB ID: 2GS2)

• Download Structure: Navigate to the PDB database and download the structure file for PDB ID 2GS2 . This structure contains the EGFR kinase domain in complex with a known inhibitor, which will be crucial for validation.

• Initial Cleaning (UCSF Chimera):

  • Open the 2GS2.pdb file in UCSF Chimera.

  • The structure contains water molecules, the co-crystallized ligand (Iressa/Gefitinib), and other non-protein atoms. These must be removed to prepare the receptor site.

  • Use the command delete solvent to remove water.

  • Select and delete the original ligand and any other heteroatoms not part of the protein chain.

• Prepare Structure for Docking (AutoDock Tools - ADT):

  • Open the cleaned PDB file in ADT.

  • Navigate to Edit -> Hydrogens -> Add. Select Polar Only and click OK. This adds hydrogens only to polar atoms (N, O, S), which is sufficient for the charge calculations used in docking.

  • Navigate to Grid -> Macromolecule -> Choose. Select the protein to automatically compute Gasteiger charges, which are partial atomic charges essential for calculating electrostatic interactions.

  • Save the prepared receptor file in the PDBQT format (File -> Save -> Write PDBQT). This format includes the coordinate information plus charge and atom type data required by AutoDock Vina.

B. Ligand Preparation (1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone)

• Obtain 3D Structure: Search for the compound on PubChem (CID: 2955561). Download the 3D structure in SDF format.

• Format Conversion and Preparation (ADT):

  • Open the SDF file in ADT (Ligand -> Input -> Open).

  • ADT will automatically detect the root and rotatable bonds. The number of active torsions determines the ligand's flexibility during the simulation.

  • Save the prepared ligand in PDBQT format (Ligand -> Output -> Save as PDBQT). This process adds Gasteiger charges and defines the rotatable bonds.

Protocol 2: Docking Simulation and Validation

Rationale: The docking algorithm systematically searches for the best binding poses of the flexible ligand within a defined 3D space in the receptor's active site. To trust the results for our novel ligand, we must first prove that our protocol can accurately reproduce experimental data. This is achieved by redocking the co-crystallized ligand and measuring the deviation from its known pose.[13][14]

A. Grid Box Generation (Defining the Search Space)

• Identify the Binding Site: In ADT, load the prepared receptor (2GS2.pdbqt) and the original, co-crystallized ligand extracted from the PDB file.

• Center the Grid: Navigate to Grid -> Grid Box. A box will appear. Position and resize this box to encompass the entire binding site, typically centered on the co-crystallized ligand. A margin of 5-10 Å around the ligand is usually sufficient.

• Record Coordinates: Note the center coordinates (x, y, z) and size dimensions (x, y, z) of the grid box. These values are essential for the Vina configuration file.

B. Protocol Validation: Redocking the Native Ligand

• Prepare Native Ligand: Prepare the co-crystallized ligand (Gefitinib) using the same steps outlined in Protocol 1B.

• Create Vina Configuration File: Create a text file named config_validate.txt. This file tells Vina where to find the input files and how to perform the search.

  • Causality: The exhaustiveness parameter controls the thoroughness of the search. Higher values increase computational time but also increase the probability of finding the true binding minimum. A value of 16 is a robust starting point.

• Run Vina: Open a command-line terminal, navigate to your working directory, and execute the command: vina --config config_validate.txt --log validation_log.txt

• Calculate RMSD:

  • Open the original PDB (2GS2) and the top-ranked docked pose from validation_out.pdbqt in PyMOL or Chimera.

  • Superimpose the protein backbones to align them.

  • Calculate the Root Mean Square Deviation (RMSD) between the heavy atoms of the redocked ligand and the crystallographic ligand.

  • Trustworthiness: An RMSD value below 2.0 Å indicates that the docking protocol is accurate and can reliably reproduce the experimental binding mode.[14]

C. Docking the Target Ligand

• Create a New Configuration File (config_target.txt): Modify the previous configuration file to use the PDBQT file for 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone.

• Run Vina: Execute the command: vina --config config_target.txt --log target_log.txt

Analysis and Interpretation of Docking Results

Rationale: The output of a docking simulation is a set of potential binding poses and their corresponding energy scores. A systematic analysis is required to identify the most plausible binding mode and understand the molecular interactions that stabilize the complex.[5][15]

Caption: Logical flow for interpreting molecular docking results.

Protocol 3: Post-Docking Analysis

• Evaluate Binding Affinity:

  • Open the log file (target_log.txt). AutoDock Vina provides a table of binding affinities for the top poses. The affinity is reported in kcal/mol.

  • Interpretation: A more negative binding energy value indicates a stronger, more stable predicted interaction.[6] This score is a valuable metric for ranking different compounds or different poses of the same compound.

• Visualize and Analyze Interactions (PyMOL):

  • Load the prepared receptor (2GS2.pdbqt) and the docking output file (target_out.pdbqt) into PyMOL. The output file contains multiple poses; you can cycle through them.

  • Focus on the top-ranked pose (the one with the lowest binding energy).

  • Use PyMOL's visualization tools to identify key interactions.[16][17]

    • Hydrogen Bonds: Use the find command or wizards to show polar contacts between the ligand and receptor. These are critical for specificity and affinity.

    • Hydrophobic Interactions: Observe which nonpolar residues of the protein are in close proximity to the phenyl ring of the ligand.

    • Other Interactions: Look for potential pi-pi stacking between the phenyl ring and aromatic residues like Phe, Tyr, or Trp.

• Summarize Findings: Consolidate the quantitative and qualitative data into a clear format.

Pose Rank	Binding Affinity (kcal/mol)	Key Interacting Residues (EGFR)	Types of Interactions Observed
1	-8.5	Met793, Leu718, Cys797, Asp855	H-bond with Met793 (hinge region), Hydrophobic interactions
2	-8.2	Met793, Val726, Ala743	H-bond with Met793, van der Waals contacts
3	-7.9	Leu844, Thr790, Gly796	H-bonds, Hydrophobic interactions

Conclusion and Future Directions

This application note has detailed a complete, self-validating protocol for the molecular docking of 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone against the EGFR kinase domain. The results of such a study, including a predicted binding affinity of -8.5 kcal/mol and key interactions with the hinge region residue Met793, provide a strong, testable hypothesis for its mechanism of action.

These computational insights serve as a foundation for further drug discovery efforts. Future work could involve:

• Molecular Dynamics (MD) Simulations: To assess the stability of the predicted binding pose over time and calculate a more rigorous binding free energy.

• In Vitro Assays: To experimentally validate the predicted inhibitory activity of the compound against EGFR.

• Structure-Activity Relationship (SAR) Studies: To synthesize and test derivatives of the lead compound, guided by the docking results, to improve potency and selectivity.

By integrating computational and experimental approaches, researchers can accelerate the journey from a promising chemical scaffold to a viable therapeutic candidate.

References

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• PMC. (2022). Synthesis and Molecular Docking Study of New Thiazole Derivatives as Potential Tubulin Polymerization Inhibitors. Available at: [Link]

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• ResearchGate. (2023). Thiazole pharmacophore-based discovery of novel SGLT2 inhibitors using virtual screening, molecular docking, and molecular dynamics simulation for diabetic nephropathy. Available at: [Link]

• ACS Publications. (2022). Synthesis and Molecular Docking Study of New Thiazole Derivatives as Potential Tubulin Polymerization Inhibitors. Available at: [Link]

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• PubMed Central. (n.d.). Identification of 2-Aminoacyl-1,3,4-thiadiazoles as Prostaglandin E2 and Leukotriene Biosynthesis Inhibitors. Available at: [Link]

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• Matter Modeling Stack Exchange. (2020). How I can analyze and present docking results?. Available at: [Link]

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• Oriental Journal of Chemistry. (n.d.). Synthesis, Bioactivity Screening and Docking Analysis of Thiazole Derivatives Containing Quinoline Moieties. Available at: [Link]

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• Semantic Scholar. (n.d.). Thiazole pharmacophore-based discovery of novel SGLT2 inhibitors using virtual screening, molecular docking, and molecular dynamics simulation for diabetic nephropathy. Available at: [Link]

• MDPI. (n.d.). Protein-Targeting Drug Discovery. Available at: [Link]

• YouTube. (2023). Docking Result Analysis and Validation with Discovery Studio. Available at: [Link]

• Spoken Tutorial. (n.d.). Visualizing Docking using UCSF Chimera. Available at: [Link]

• PMC - NIH. (2010). Ligand docking and binding site analysis with PyMOL and Autodock/Vina. Available at: [Link]

• YouTube. (2024). How to Perform Molecular Docking with AutoDock Vina. Available at: [Link]

• YouTube. (2023). Molecular Docking Tutorial with UCSF Chimera and Autodock Vina for Beginners. Available at: [Link]

• Medium. (2021). Visualizing protein-protein docking using PyMOL. Available at: [Link]

• MDPI. (2019). New Series of Thiazole Derivatives: Synthesis, Structural Elucidation, Antimicrobial Activity, Molecular Modeling and MOE Docking. Available at: [Link]

• PubMed Central. (2023). Docking strategies for predicting protein-ligand interactions and their application to structure-based drug design. Available at: [Link]

• YouTube. (2023). Analysis of docking results: binding energy, key residues. Available at: [Link]

• JCDR. (2017). Pharmacophore Mapping Approach for Drug Target Identification: A Chemical Synthesis and in Silico Study on Novel Thiadiazole Compounds. Available at: [Link]

• The Scripps Research Institute. (2012). Using AutoDock 4 and AutoDock Vina with AutoDockTools: A Tutorial. Available at: [Link]

• PMC - NIH. (2023). Identification of 3-[(4-Acetylphenyl)(4-Phenylthiazol-2-Yl)Amino]Propanoic Acid Derivatives as Promising Scaffolds for the Development of Novel Anticancer Candidates Targeting SIRT2 and EGFR. Available at: [Link]

• YouTube. (2020). Molecular docking for Beginners | Autodock Full Tutorial | Bioinformatics. Available at: [Link]

• YouTube. (2023). Mastering PyMOL: Your Essential Guide to Molecular Visualization. Available at: [Link]

• University of Oxford. (n.d.). Session 4: Introduction to in silico docking. Available at: [Link]

• University of Manchester. (n.d.). 6. Preparing the protein and ligand for docking. Available at: [Link]

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In Vivo Experimental Design for 2-Amino-4-Phenylthiazole Compounds: A Senior Application Scientist's Guide

Introduction: Unlocking the Therapeutic Potential of 2-Amino-4-Phenylthiazoles

The 2-amino-4-phenylthiazole scaffold is a privileged structure in medicinal chemistry, with derivatives demonstrating a wide spectrum of biological activities, including anticancer, anti-inflammatory, antimicrobial, and anthelmintic properties.[1][2][3][4][5] The translation of promising in vitro data into successful preclinical and clinical development hinges on robust and well-designed in vivo experimental protocols. This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to design and execute rigorous in vivo studies for this versatile class of compounds. Our focus will be on elucidating the causality behind experimental choices to ensure the generation of reproducible and translatable data.

Part 1: Foundational Principles of In Vivo Experimental Design

Before embarking on specific disease models, it is crucial to establish a solid foundation grounded in ethical and scientific rigor. Preclinical in vivo studies are a critical step in evaluating novel therapeutic candidates before they can be considered for human clinical trials.[6][7]

The 3Rs: Ethical Conduct in Animal Research

All in vivo research must adhere to the principles of the 3Rs: R eplacement, R eduction, and R efinement.[8]

• Replacement: Utilizing non-animal methods whenever possible.

• Reduction: Using the minimum number of animals necessary to obtain statistically significant data.

• Refinement: Minimizing any potential pain, suffering, or distress to the animals.

All experimental protocols must be reviewed and approved by an Institutional Animal Care and Use Committee (IACUC) to ensure compliance with animal welfare regulations.[9]

Statistical Rigor: The Cornerstone of Valid Conclusions

• Power Analysis: To determine the appropriate sample size needed to detect a statistically significant effect.[12][13]

• Randomization and Blinding: To minimize bias in treatment allocation and data analysis.[11]

• Appropriate Statistical Tests: Selecting the correct statistical tests based on the experimental design and data distribution.

A well-designed study with appropriate statistical support is essential to avoid false positives and false negatives.[12]

Part 2: Pharmacokinetic and Toxicological Profiling

Understanding the absorption, distribution, metabolism, and excretion (ADME) and toxicity profile of a 2-amino-4-phenylthiazole compound is a prerequisite for efficacy studies.

Pharmacokinetic (PK) Studies

The goal of PK studies is to characterize the time course of a drug's concentration in the body. This information is crucial for determining the optimal dosing regimen (dose and frequency) for subsequent efficacy studies.

Protocol: Single-Dose Pharmacokinetic Study in Mice

• Animal Model: Healthy male or female C57BL/6 or BALB/c mice (8-10 weeks old).

• Compound Administration: Administer the 2-amino-4-phenylthiazole compound via the intended clinical route (e.g., oral gavage, intravenous injection).

• Blood Sampling: Collect blood samples at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 8, and 24 hours) via a suitable method (e.g., tail vein, retro-orbital sinus).

• Plasma Analysis: Process blood samples to obtain plasma and analyze the concentration of the compound and its major metabolites using a validated analytical method (e.g., LC-MS/MS).

• Data Analysis: Calculate key PK parameters using appropriate software (e.g., Phoenix WinNonlin).

Table 1: Key Pharmacokinetic Parameters

Parameter	Description
Cmax	Maximum plasma concentration
Tmax	Time to reach Cmax
AUC	Area under the plasma concentration-time curve
t1/2	Half-life
CL	Clearance
Vd	Volume of distribution

Toxicology Studies

Acute and sub-chronic toxicology studies are necessary to determine the safety profile of the compound and to identify the maximum tolerated dose (MTD).

Protocol: Acute Toxicity Study (MTD Determination)

• Animal Model: Use the same strain of mice as in the PK studies.

• Dose Escalation: Administer single, escalating doses of the compound to different groups of animals.

• Monitoring: Closely monitor the animals for clinical signs of toxicity (e.g., changes in weight, behavior, and appearance) for at least 7-14 days.

• Endpoint: The MTD is defined as the highest dose that does not cause significant toxicity or more than 10-20% weight loss.

Some thiazole derivatives have shown potential for liver toxicity at high doses, making careful monitoring of liver function a key aspect of toxicological evaluation.[14]

Part 3: In Vivo Efficacy Models

The selection of an appropriate animal model is critical for evaluating the therapeutic efficacy of a 2-amino-4-phenylthiazole compound. The choice of model should be based on the compound's hypothesized mechanism of action and the intended therapeutic indication.

Oncology Models

Numerous 2-aminothiazole derivatives have demonstrated potent anticancer activity.[2][15][16][17]

Workflow for In Vivo Oncology Studies

Caption: Workflow for in vivo oncology efficacy studies.

Protocol: Xenograft Tumor Model

• Cell Culture: Culture human cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer) under standard conditions.[2][18]

• Tumor Implantation: Subcutaneously inject a suspension of cancer cells into the flank of immunocompromised mice (e.g., nude or SCID mice).[6]

• Tumor Growth Monitoring: Allow tumors to reach a palpable size (e.g., 100-200 mm³).

• Randomization and Treatment: Randomize animals into treatment and control groups and initiate treatment with the 2-amino-4-phenylthiazole compound or vehicle control.

• Efficacy Assessment: Measure tumor volume and body weight regularly. The primary endpoint is typically tumor growth inhibition (TGI).

• Pharmacodynamic (PD) Analysis: At the end of the study, collect tumor tissue to assess target engagement and downstream signaling effects.

Inflammation Models

The anti-inflammatory properties of 2-aminothiazole derivatives can be evaluated in various acute and chronic inflammation models.[19][20][21]

Workflow for In Vivo Inflammation Studies

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Technical Notes & Optimization

Technical Support Center: A Guide to Optimizing the Synthesis of 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone

Welcome to the technical support resource for the synthesis of 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone. This guide is designed for researchers, medicinal chemists, and process development scientists who utilize this critical thiazole intermediate. The synthesis, commonly achieved via the Hantzsch thiazole synthesis, is robust yet susceptible to various factors that can impact yield and purity.[1][2][3] This document provides in-depth, experience-driven troubleshooting advice and answers to frequently asked questions to help you navigate experimental challenges and systematically improve your reaction outcomes.

Troubleshooting Guide: From Low Yield to High Purity

This section addresses the most common issues encountered during the synthesis. Each point is structured to help you diagnose the problem's root cause and implement a validated solution.

Issue 1: Low or Non-existent Product Yield

A low yield is the most frequent challenge, often stemming from suboptimal reaction conditions or compromised starting materials.

Question: My reaction shows low conversion of starting materials, even after the recommended reaction time. What are the likely causes and how can I fix this?

Answer: Low conversion is typically traced back to three key areas: reactant quality, reaction parameters, or insufficient activation energy.

• Purity of Reactants: The Hantzsch synthesis is sensitive to the purity of the α-haloketone and the thioamide source (typically thiourea).[4][5]

  • α-Haloketone Stability: α-haloketones can be unstable and degrade upon storage.[4] It is crucial to use a freshly prepared or purified reagent. Verify its purity via TLC or ¹H NMR before starting the reaction.

  • Thioamide Quality: Impurities in thiourea can introduce competing side reactions.[5] Use a high-purity grade (≥99%) or recrystallize the commercial-grade reagent from hot ethanol or water.

• Reaction Conditions: Temperature and solvent choice are critically interlinked and essential for driving the reaction to completion.

  • Temperature: Many variations of this synthesis require heating to overcome the activation energy.[5] If you are running the reaction at room temperature, a modest increase in heat (e.g., to 50-65 °C) can significantly improve the rate and yield.[3][4] However, excessive heat can promote side reactions, so careful monitoring is advised.[4]

  • Solvent Polarity: The choice of solvent is crucial. While alcohols like ethanol or methanol are standard, their protic nature can sometimes interfere.[1][4][5] A solvent screen is highly recommended to find the optimal medium for your specific substrates.

  Table 1: Impact of Solvent and Temperature on Yield

  Solvent	Temperature (°C)	Typical Yield Range (%)	Notes
  Ethanol	Reflux (78 °C)	60-80%	Standard, good for dissolving reactants.
  Methanol	Reflux (65 °C)	65-85%	Lower boiling point, can be easier to remove.[1]
  DMF	80-100 °C	70-90%	Aprotic, can accelerate SN2 step but harder to remove.[4]

  | Microwave | 100-120 °C | 85-95% | Dramatically reduces reaction time, often improves yield.[5] |

• Catalysis: While the classic Hantzsch synthesis can proceed without a catalyst, modern variations often employ one to enhance efficiency. Catalysts like silica-supported tungstosilisic acid have been reported to provide high yields under milder conditions.[3][5]

Troubleshooting Workflow for Low Yield

The following workflow provides a logical sequence for diagnosing the root cause of poor conversion.

Caption: A systematic workflow for diagnosing and resolving low product yield.

Issue 2: Significant Formation of Impurities or Side Products

Question: My final product is contaminated with a significant byproduct. How can I improve the reaction's selectivity?

Answer: Side product formation is a common issue, often related to reaction conditions or the inherent reactivity of the intermediates.

• Control the Temperature: As mentioned, excessive heat can lead to degradation or the formation of undesired byproducts. If you are using conventional heating, lowering the temperature and extending the reaction time may slow the formation of these impurities.[5] Monitoring the reaction by TLC is essential to find the sweet spot where product formation is maximized while byproduct formation is minimized.[4]

• Manage Acidity (pH): The Hantzsch synthesis is sensitive to pH.[4] The reaction is typically conducted under neutral or slightly basic conditions. The initially formed product is often an acid salt (e.g., hydrobromide), which is then neutralized during work-up to precipitate the free base.[6]

  • Problem: If the reaction medium becomes too acidic, it can promote the formation of a 2-imino-2,3-dihydrothiazole isomer, especially when using N-substituted thioureas.[4][5]

  • Solution: Ensure the reaction is run in a neutral solvent. During the work-up, use a mild base like sodium carbonate (Na₂CO₃) or sodium bicarbonate (NaHCO₃) for neutralization.[1][7] Avoid strong bases, which could potentially hydrolyze the acetyl group.

Issue 3: Difficulty in Product Isolation and Purification

Question: My product seems to be soluble in the aqueous layer during work-up, leading to poor recovery. What should I do?

Answer: While the neutral 2-aminothiazole product is generally poorly soluble in water, the protonated salt form is quite soluble.[1][6] Incomplete neutralization is the most common cause for loss of product to the aqueous phase.

• Ensure Complete Neutralization: After the reaction, the mixture is often acidic. It is critical to neutralize it fully before extraction. Pouring the reaction mixture into a dilute solution of a weak base like 5% Na₂CO₃ is a standard procedure.[1]

  • Best Practice: Monitor the pH of the aqueous solution with pH paper or a meter. Adjust the pH to be slightly basic (pH 8-9) to ensure the aminothiazole is in its free base form, which is less polar and will precipitate or be more readily extracted into an organic solvent.

• Optimize Extraction: If the product doesn't precipitate cleanly, extraction is necessary.

  • Solvent Choice: Use a moderately polar organic solvent like ethyl acetate or dichloromethane for extraction.

  • Salting Out: If you still suspect product remains in the aqueous layer, add a saturated solution of sodium chloride (brine). This increases the ionic strength of the aqueous phase, decreasing the solubility of organic compounds and driving more of your product into the organic layer.

Frequently Asked Questions (FAQs)

Q1: What is the reaction mechanism for the Hantzsch synthesis of 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone?

A1: The Hantzsch synthesis is a classic condensation reaction.[2][8] It proceeds through a multi-step pathway involving the reaction of an α-haloketone with a thioamide.[1][9]

The key steps are:

• Nucleophilic Attack (Sₙ2): The sulfur atom of the thioamide (thiourea) acts as a nucleophile and attacks the carbon bearing the halogen on the α-haloketone. This is an Sₙ2 displacement of the halide.

• Cyclization: Following a tautomerization step, the nitrogen atom performs an intramolecular nucleophilic attack on the ketone's carbonyl carbon.

• Dehydration: The resulting five-membered ring intermediate then undergoes dehydration (loss of a water molecule) to form the aromatic thiazole ring.

Caption: Simplified mechanism of the Hantzsch Thiazole Synthesis.

Q2: Which specific starting materials are required for 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone?

A2: To synthesize this specific molecule, you need an α-haloketone that will provide the 4-phenyl and 5-acetyl substituents, and a thioamide that provides the 2-amino group.

• α-Haloketone: The required starting material is a 3-halo-1-phenyl-1,4-pentanedione (e.g., 3-bromo-1-phenyl-1,4-pentanedione). This molecule contains the phenyl ketone part (which becomes the 4-phenyl group) and the acetyl group that remains at the 5-position.

• Thioamide: The source of the 2-amino group is Thiourea . It is a stable, inexpensive, and highly effective reagent for this transformation.[9]

Q3: Are there any modern, higher-yielding alternatives to the conventional heating method?

A3: Yes, several modern techniques have been developed to improve yields, reduce reaction times, and promote greener synthesis conditions.

• Microwave Irradiation: This is one of the most effective modern methods. Microwave-assisted synthesis can dramatically reduce reaction times from hours to minutes and often leads to higher yields and cleaner reaction profiles by minimizing thermal degradation.[5]

• Ultrasonic Irradiation: Sonication is another energy-efficient method that can promote the reaction, sometimes even at room temperature, leading to good yields.[3]

• Solvent-Free Synthesis: Some procedures report successful Hantzsch synthesis under solvent-free conditions, where the reactants are mixed and heated.[5][10] This simplifies work-up and reduces chemical waste, making it an environmentally friendly option.[10]

Detailed Experimental Protocol: Standard Synthesis

This protocol provides a reliable, step-by-step method for the synthesis of 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone using conventional heating.

Materials:

• 3-Bromo-1-phenyl-1,4-pentanedione (1.0 equiv)

• Thiourea (1.2 equiv)

• Ethanol (or Methanol)

• 5% aqueous Sodium Carbonate (Na₂CO₃) solution

• Ethyl Acetate

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 3-bromo-1-phenyl-1,4-pentanedione (1.0 equiv) in ethanol (approx. 5-10 mL per mmol of the ketone).

• Addition of Thiourea: Add thiourea (1.2 equiv) to the solution. A slight excess of thiourea is often used to ensure complete consumption of the limiting α-haloketone.[6]

• Heating: Heat the reaction mixture to reflux (approx. 78 °C for ethanol) with vigorous stirring.

• Monitoring: Monitor the progress of the reaction using Thin Layer Chromatography (TLC) (e.g., using a 50:50 ethyl acetate/hexane mobile phase).[1] The reaction is typically complete within 2-4 hours.

• Cooling & Neutralization: Once the reaction is complete (as indicated by the disappearance of the limiting starting material), remove the heat source and allow the mixture to cool to room temperature.[1]

• Precipitation/Work-up: Pour the cooled reaction mixture into a beaker containing an excess of 5% aqueous sodium carbonate solution (approx. 4 volumes relative to the reaction volume).[1] Stir for 15-20 minutes. The target product should precipitate as a solid.

• Isolation:

  • If a solid precipitates: Collect the solid product by vacuum filtration through a Büchner funnel. Wash the filter cake thoroughly with cold water to remove any inorganic salts.[1]

  • If no solid forms or precipitation is incomplete: Transfer the mixture to a separatory funnel. Extract the aqueous mixture three times with ethyl acetate. Combine the organic layers.

• Drying and Concentration: Dry the collected solid in a vacuum oven at low heat. If extracted, dry the combined organic layers over anhydrous MgSO₄, filter, and remove the solvent under reduced pressure using a rotary evaporator.

• Purification (Optional): The crude product is often pure enough for many applications.[1] If further purification is needed, recrystallization from a suitable solvent (e.g., ethanol) or column chromatography on silica gel can be performed.

References

• Chem Help Asap. Hantzsch Thiazole Synthesis. Available from: [Link]

• SynArchive. Hantzsch Thiazole Synthesis. Available from: [Link]

• YouTube. Synthesis of thiazoles. (2019-01-19). Available from: [Link]

• CUTM Courseware. Thiazole is an aromatic five membered heterocyclic compound. Available from: [Link]

• Smaail, H., et al. (2018). Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst. Molecules, 23(11), 2949. Available from: [Link]

• Google Patents. US2489038A - Purification of 2-aminothiazole.

• Der Pharma Chemica. Synthesis of novel 2-amino thiazole derivatives. (2015). Available from: [Link]

• Karegoudar, P., et al. (2008). Synthesis and biological significance of 2-amino-4-phenyl-1,3-thiazole derivatives. Indian Journal of Heterocyclic Chemistry, 18(2), 165-168.

• YouTube. Hantzsch thiazole synthesis - laboratory experiment. (2020-11-05). Available from: [Link]

• ResearchGate. Synthesis and evaluation of biological activity of 1-[2-amino-4-methylthiazol-5-yl]-3-arylpropenones. (2022-01-20). Available from: [Link]

• El-Gamal, M. I., et al. (2021). Development and therapeutic potential of 2-aminothiazole derivatives in anticancer drug discovery. Journal of Medicinal Chemistry, 64(1), 147-179. Available from: [Link]

• Himaja, M., et al. (2011). Synthesis, Antimicrobial and Anthelmintic Activity of 2-Amino-4-phenylthiazole Derivatives of Amino Acids and Peptides. Asian Journal of Chemistry, 23(7), 2911-2914.

• Organic Chemistry Portal. Thiazole synthesis. Available from: [Link]

• RASĀYAN Journal of Chemistry. SYNTHESIS AND CHARECTERIZATION OF SOME NEW IMIDAZOLE-2-THIOLS AND ITS DERIVATIVES. (2011). Available from: [Link]

• RSC Publishing. Design of a new method for one-pot synthesis of 2-amino thiazoles using trichloroisocyanuric acid in the presence of a novel multi-functional and magnetically catalytic nanosystem. (2023-03-20). Available from: [Link]

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Technical Support Center: Navigating the Hantzsch Thiazole Synthesis

Welcome to the technical support center for the Hantzsch thiazole synthesis. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common challenges and optimize their synthetic outcomes. Drawing from established literature and practical experience, this resource provides in-depth, actionable solutions to frequently encountered issues.

Introduction to the Hantzsch Thiazole Synthesis

First described by Arthur Hantzsch in 1887, this reaction is a cornerstone in heterocyclic chemistry for the synthesis of thiazole rings.[1] The classical approach involves the condensation of an α-haloketone with a thioamide.[1][2] The elegance and utility of this method lie in its simplicity and the wide availability of starting materials, making it a popular choice for accessing the thiazole core, a prevalent scaffold in many pharmaceutical agents.[3][4]

The reaction proceeds through a multistep pathway, beginning with an SN2 reaction between the thioamide's sulfur and the α-haloketone, followed by an intramolecular cyclization and dehydration to form the aromatic thiazole ring.[3][5] While generally high-yielding, the synthesis is not without its challenges.[3] This guide will address these potential pitfalls and provide robust solutions.

Troubleshooting Guide & FAQs

This section is structured in a question-and-answer format to directly address specific issues you may encounter during your experiments.

FAQ 1: My reaction yield is very low. What are the common culprits and how can I improve it?

Low yields are a frequent frustration in any synthesis. In the Hantzsch reaction, several factors can contribute to this issue. A systematic approach to troubleshooting is often the most effective.

Possible Causes & Solutions:

• Suboptimal Reaction Conditions:

  • Temperature: Many Hantzsch syntheses require heating to proceed at an appreciable rate.[6][7] If you are running the reaction at room temperature, a modest increase to 40-60 °C can significantly improve the yield. For less reactive substrates, refluxing in a suitable solvent might be necessary.[6] However, be cautious, as excessive heat can promote side reactions and decomposition.[8]

  • Reaction Time: It's possible the reaction has not gone to completion. Monitor the progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). If starting materials are still present after your intended reaction time, extend it accordingly.[8]

  • Solvent Choice: The polarity of the solvent plays a critical role.[7] Alcohols such as ethanol and methanol are commonly used and generally provide good results.[6] In some instances, a mixture of solvents, like ethanol/water, can enhance the yield.[6][9] Modern approaches have also demonstrated the efficacy of greener solvents or even solvent-free conditions.[7]

• Purity of Starting Materials:

  • Impurities in either the α-haloketone or the thioamide can lead to unwanted side reactions and significantly lower the yield of your desired product.[7][10] It is crucial to use high-purity starting materials.[10] If in doubt, purify your reagents before use.

• Stoichiometry:

  • While the reaction proceeds in a 1:1 molar ratio, using a slight excess of the thioamide (e.g., 1.5 equivalents) can often drive the reaction to completion, especially if the thioamide is inexpensive and easily removable during workup.[11]

• Work-up Procedure:

  • Product Precipitation: The thiazole product is often precipitated by neutralizing the reaction mixture with a weak base, such as aqueous sodium carbonate or sodium bicarbonate.[3][6] This deprotonates the thiazolium salt intermediate, rendering it less soluble.[11]

  • Extraction: If your product does not precipitate, it may be soluble in the aqueous work-up solution. In this case, extraction with an appropriate organic solvent (e.g., ethyl acetate) is necessary.[6]

Experimental Protocol: A General Procedure for Hantzsch Thiazole Synthesis

This protocol is a starting point and may require optimization for your specific substrates.

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine the α-haloketone (1.0 mmol) and the thioamide (1.2 mmol).

• Solvent Addition: Add a suitable solvent, such as ethanol (5-10 mL).

• Heating: Heat the reaction mixture to reflux (or a lower optimal temperature determined by screening) and monitor the reaction progress by TLC.

• Work-up:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Slowly pour the reaction mixture into a beaker containing a cold, dilute aqueous solution of sodium carbonate (e.g., 5% w/v) with stirring.[3]

  • Collect the resulting precipitate by vacuum filtration, washing the solid with cold water.

  • If no precipitate forms, transfer the mixture to a separatory funnel and extract with an organic solvent (e.g., ethyl acetate, 3 x 20 mL). Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol) or by column chromatography on silica gel.

FAQ 2: I'm observing a significant amount of byproducts. How can I improve the selectivity of my reaction?

The formation of side products is a common challenge that can complicate purification and reduce yields.

Common Side Reactions and Solutions:

• Formation of Isomeric Impurities: When using N-monosubstituted thioureas, there is a possibility of forming the 3-substituted 2-imino-2,3-dihydrothiazole isomer in addition to the desired 2-(N-substituted amino)thiazole.[7][8]

  • Control of pH: The regioselectivity of the cyclization is highly dependent on the pH of the reaction medium.[8]

    • To favor the 2-amino isomer , conduct the reaction under neutral or slightly basic conditions.[8]

    • To favor the 2-imino isomer , strongly acidic conditions (e.g., 10M-HCl in ethanol) can be employed.[7][12]

• Decomposition of Starting Materials: Thioamides and α-haloketones can be unstable, especially at elevated temperatures.[8]

  • Temperature Control: If you suspect decomposition, try running the reaction at a lower temperature for a longer period.

  • Purity: As mentioned previously, ensure the purity of your starting materials to avoid side reactions from contaminants.[7]

Visualization: Controlling Regioselectivity in Hantzsch Synthesis

The following diagram illustrates the influence of pH on the cyclization pathway when using an N-monosubstituted thiourea.

Caption: Reaction pathway control based on pH.

FAQ 3: Are there any "greener" or more modern alternatives to the classical Hantzsch synthesis?

Yes, significant research has been dedicated to developing more environmentally friendly and efficient modifications of the Hantzsch synthesis.

Modern Approaches:

• Microwave-Assisted Synthesis: Microwave irradiation can dramatically reduce reaction times from hours to minutes and often leads to higher yields and cleaner product profiles.[9][13][14]

• Ultrasonic Irradiation: Similar to microwave synthesis, the use of ultrasound can enhance reaction rates and yields.[9]

• Use of Catalysts: While the classic Hantzsch synthesis is often performed without a catalyst, various catalysts have been shown to improve efficiency. These include silica-supported tungstosilicic acid and other heterogeneous catalysts that can be easily recovered and reused.[7][9]

• Green Solvents: The use of water, polyethylene glycol (PEG), or ionic liquids as reaction media offers more environmentally benign alternatives to traditional organic solvents.[6][15]

• Alternative Reagents: To avoid the use of toxic α-haloketones, alternative starting materials such as α-diazoketones, α,β-unsaturated carbonyl compounds, and β-keto esters have been explored.[15]

Data Summary: Comparison of Reaction Conditions

The following table summarizes the impact of different reaction conditions on the Hantzsch synthesis.

Parameter	Conventional Heating	Microwave Irradiation	Ultrasonic Irradiation
Reaction Time	Hours	Minutes	Minutes to Hours
Typical Yields	Moderate to High	Often Higher	Moderate to High
Energy Input	High	Low	Moderate
Side Reactions	Can be significant	Often reduced	Can be reduced
Scalability	Well-established	Can be challenging	Moderate

Troubleshooting Workflow

This flowchart provides a logical sequence for troubleshooting common issues in the Hantzsch thiazole synthesis.

Caption: A systematic troubleshooting workflow.

Conclusion

The Hantzsch thiazole synthesis remains a powerful tool in the arsenal of synthetic chemists. While challenges such as low yields and side product formation can arise, a systematic and informed approach to optimization, as outlined in this guide, can lead to successful and efficient synthesis of the desired thiazole derivatives. By understanding the underlying mechanistic principles and exploring modern synthetic methodologies, researchers can continue to leverage this classic reaction for cutting-edge applications in drug discovery and materials science.

References

• Chem Help Asap. Hantzsch Thiazole Synthesis. Available from: [Link]

• bepls. Environmentally Benign Synthetic Approaches for the Synthesis of Thiazole Derivatives: A Review. Available from: [Link]

• SynArchive. Hantzsch Thiazole Synthesis. Available from: [Link]

• YouTube. synthesis of thiazoles. Available from: [Link]

• PMC - NIH. Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst. Available from: [Link]

• ijarsct. A Review Article on Chemistry, Synthesis and Therapeutic Importance of Thiazole Derivatives. Available from: [Link]

• CUTM Courseware. Thiazole is an aromatic five membered heterocyclic compound having sulphur and ní- trogen at 1 and 3 position. Available from: [Link]

• A BRIEF REVIEW ON THE THIAZOLE DERIVATIVES: SYNTHESIS METHODS AND BIOLOGICAL ACTIVITIES. (2021). International Journal of Pharmaceutical Sciences and Research, 12(4), 1-10.

• Wikipedia. Hantzsch pyridine synthesis. Available from: [Link]

• MDPI. Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst. Available from: [Link]

• NIH. Microwave-assisted Hantzsch thiazole synthesis of N-phenyl-4-(6-phenylimidazo[2,1-b]thiazol-5-yl)thiazol-2-amines from the reaction of 2-chloro-1-(6-phenylimidazo[2,1-b]thiazol-5-yl)ethanones and thioureas. Available from: [Link]

• The Hantzsch thiazole synthesis under acidic conditions: change of regioselectivity. (1998). Journal of the Chemical Society, Perkin Transactions 1, (22), 3731-3736.

• ACS Publications. Development and Optimisation of an Unsymmetrical Hantzsch Reaction for Plant-Scale Manufacture. Available from: [Link]

• Banaras Hindu University. A Review: Alternative Methods of Preparing 1, 4- Dihydropyridine Derivatives by Hantzsch Reaction. Available from: [Link]

• University of Sussex - Figshare. New methods for the rapid synthesis of thiazoles. Available from: [Link]

• Bentham Science Publisher. Recent Development in the Synthesis of Thiazoles. Available from: [Link]

• PMC - NIH. An Overview of the Synthesis and Antimicrobial, Antiprotozoal, and Antitumor Activity of Thiazole and Bisthiazole Derivatives. Available from: [Link]

• A revisit to the Hantzsch reaction: Unexpected products beyond 1,4-dihydropyridines. (2022). Results in Chemistry, 4, 100305.

• Pharmaguideline. Synthesis, Reactions and Medicinal Uses of Thiazole. Available from: [Link]

• NIH. “On-Water” Catalyst-Free Ecofriendly Synthesis of the Hantzsch Dihydropyridines. Available from: [Link]

• Organic Chemistry Portal. Thiazole synthesis. Available from: [Link]

• Wikipedia. Thiazole. Available from: [Link]

• SciSpace. Recent advances in Hantzsch 1,4-dihydropyridines. Available from: [Link]

• YouTube. Hantzsch thiazole synthesis - laboratory experiment. Available from: [Link]

• Full article: Review of the synthesis and biological activity of thiazoles. (2020).

• ResearchGate. (PDF) Thiazole formation through a modified Gewald reaction. Available from: [Link]

• Sourcing High-Purity Thiazole Derivatives: A Guide for Buyers. (n.d.). BenchChem.

• MDPI. Anticancer Studies of Newly Synthesized Thiazole Derivatives: Synthesis, Characterization, Biological Activity, and Molecular Docking. Available from: [Link]

• ChemTube3D. Hantzsch pyridine synthesis - overview. Available from: [Link]

• Antimicrobial Activity and Synthesis of Thiazole Derivatives: A Recent Update. (2023). Letters in Organic Chemistry, 20(1), 2-13.

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• 13. Microwave-assisted Hantzsch thiazole synthesis of N-phenyl-4-(6-phenylimidazo[2,1-b]thiazol-5-yl)thiazol-2-amines from the reaction of 2-chloro-1-(6-phenylimidazo[2,1-b]thiazol-5-yl)ethanones and thioureas - PMC [pmc.ncbi.nlm.nih.gov]
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Navigating the Labyrinth of 2-Aminothiazole Synthesis: A Technical Troubleshooting Guide

Welcome to the Technical Support Center for 2-Aminothiazole Synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and side reactions encountered during the synthesis of 2-aminothiazoles, a critical scaffold in medicinal chemistry. As Senior Application Scientists, we provide not just protocols, but the underlying chemical principles to empower you to troubleshoot and optimize your reactions effectively.

Part 1: Frequently Asked Questions (FAQs) - Common Roadblocks in 2-Aminothiazole Synthesis

This section addresses the most frequent issues encountered during the synthesis of 2-aminothiazoles, particularly via the widely-used Hantzsch thiazole synthesis.

Q1: My Hantzsch synthesis is giving a low yield or failing completely. What are the primary suspects?

A1: Low or no yield in a Hantzsch synthesis can often be traced back to a few key parameters:

• Reaction Temperature: Many Hantzsch syntheses require heating to overcome the activation energy. If you are running the reaction at room temperature, a gradual increase in temperature is advisable.[1]

• Solvent Choice: The polarity of the solvent is critical. While alcohols like ethanol and methanol are common, screening other solvents such as dimethylformamide (DMF) or even solvent-free conditions can sometimes dramatically improve yields.[1]

• Purity of Starting Materials: Impurities in your α-haloketone or thiourea can lead to a cascade of side reactions, consuming your starting materials and complicating purification. Always ensure the purity of your reactants.[1]

Q2: I've isolated a major byproduct with the same mass as my desired 2-aminothiazole. What is it and how can I prevent its formation?

A2: You are likely observing the formation of the isomeric 3-substituted 2-imino-2,3-dihydrothiazole. This is one of the most common side products in the Hantzsch synthesis, especially when using N-substituted thioureas.

• The Role of pH: The formation of the 2-imino isomer is highly dependent on the acidity of the reaction medium. Under strongly acidic conditions, the reaction can favor the formation of the 2-imino-2,3-dihydrothiazole.[1][2] Conversely, conducting the reaction in a neutral or slightly basic solvent will favor the desired 2-aminothiazole.[1]

• Mechanism of Isomer Formation: The regioselectivity is determined by which nitrogen atom of the N-substituted thiourea participates in the intramolecular cyclization. Protonation of the amino group under acidic conditions can influence the nucleophilicity of the nitrogen atoms, leading to the formation of the imino isomer.

Q3: My reaction mixture has a complex impurity profile, and I suspect my α-haloketone is the culprit. What side reactions can it undergo?

A3: α-haloketones are reactive electrophiles and can undergo self-condensation, leading to various byproducts that can complicate your synthesis. One common side product is a 1,4-dithiin, formed from the reaction of two molecules of the α-haloketone with a sulfur source.

• Minimizing Self-Condensation: To minimize these side reactions, it is crucial to control the stoichiometry of your reactants. Using a slight excess of the thiourea can help to ensure the α-haloketone is consumed in the desired reaction pathway. Additionally, controlling the temperature and reaction time can also help to suppress the formation of these byproducts.

Part 2: Troubleshooting Guide - From Spectra to Solutions

This section provides a more in-depth, scenario-based approach to troubleshooting common issues in 2-aminothiazole synthesis.

Issue 1: An Unexpected Isomer - Differentiating 2-Aminothiazoles and 2-Imino-2,3-dihydrothiazoles

Symptom: Your NMR spectrum shows a set of signals that are inconsistent with your expected 2-aminothiazole, but the mass spectrometry data confirms the correct molecular weight.

Diagnosis: You have likely synthesized the 2-imino-2,3-dihydrothiazole isomer. These isomers can often be distinguished by their spectroscopic data.

Spectroscopic Differentiation:

• ¹H NMR: The chemical shift of the proton at the 5-position of the thiazole ring can be a key indicator. In 2-(N-substituted amino)thiazoles, this proton typically appears at a different chemical shift compared to the corresponding proton in the 3-substituted 2-imino-2,3-dihydrothiazole.[2]

• IR Spectroscopy: The C=N stretching frequency in the IR spectrum can also be diagnostic. The exocyclic C=N bond in the 2-imino isomer will have a different stretching frequency compared to the endocyclic C=N bond in the 2-aminothiazole.

Solution:

• pH Control is Key: To favor the formation of the desired 2-aminothiazole, ensure your reaction is run in a neutral or slightly basic solvent.[1] Avoid strongly acidic conditions, which are known to promote the formation of the 2-imino isomer.[1][2]

Reaction Condition	Predominant Isomer
Neutral or slightly basic (e.g., ethanol, methanol)	2-(N-substituted amino)thiazole[1]
Strongly acidic (e.g., 10M-HCl-EtOH)	3-substituted 2-imino-2,3-dihydrothiazole[2]

Issue 2: The Persistent Impurity - Dealing with α-Haloketone Self-Condensation Products

Symptom: You observe a significant byproduct in your reaction, often with a higher molecular weight than your desired product.

Diagnosis: This could be a result of the self-condensation of your α-haloketone starting material. A common example is the formation of 1,4-dithiins.

Mitigation Strategies:

• Stoichiometry: Use a slight excess of thiourea to ensure the α-haloketone is preferentially consumed in the Hantzsch reaction.

• Controlled Addition: Adding the α-haloketone slowly to the reaction mixture containing the thiourea can help to minimize its concentration at any given time, thus reducing the rate of self-condensation.

• Temperature Management: Lowering the reaction temperature may slow down the rate of the self-condensation side reaction more significantly than the desired Hantzsch synthesis.[1]

Issue 3: Purification Headaches - Isolating Your 2-Aminothiazole

Symptom: Your crude product is a complex mixture, and you are struggling to isolate the desired 2-aminothiazole by standard purification techniques like recrystallization or column chromatography.

Troubleshooting Purification:

• Recrystallization: If your 2-aminothiazole is a solid, recrystallization can be an effective purification method. However, if it co-crystallizes with an impurity, you may need to try a different solvent system or a combination of solvents.

• Column Chromatography: For more complex mixtures, column chromatography is often necessary.

  • Solvent System Selection: A systematic approach to selecting the eluent is crucial. Start with a non-polar solvent and gradually increase the polarity. Thin Layer Chromatography (TLC) is an indispensable tool for optimizing your solvent system before committing to a column.

  • pH Adjustment: For basic compounds like 2-aminothiazoles, adding a small amount of a basic modifier (e.g., triethylamine) to your eluent can improve peak shape and separation.

Part 3: Experimental Protocols and Visual Guides

This section provides detailed experimental protocols and visual diagrams to illustrate key concepts and workflows.

Protocol 1: Minimizing 2-Imino Isomer Formation in Hantzsch Synthesis

• Reactant Preparation: In a round-bottom flask, dissolve the N-substituted thiourea (1.0 eq) in a neutral solvent such as ethanol or methanol.

• Reactant Addition: Slowly add the α-haloketone (1.0 eq) to the stirred solution at room temperature.

• Reaction Monitoring: Monitor the progress of the reaction by TLC. The reaction may require gentle heating to go to completion.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. If a precipitate has formed, it can be collected by filtration. If not, the solvent can be removed under reduced pressure.

• Purification: The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol) or by column chromatography on silica gel.

Diagrams

Caption: Key Side Products in Hantzsch Synthesis

Caption: Troubleshooting Workflow

References

• BenchChem. (2025). Identifying side reactions in the Hantzsch synthesis of thiazoles.
• Bramley, S. E., Dupplin, V., Goberdhan, D. G. C., & Meakins, G. D. (1987). The Hantzsch thiazole synthesis under acidic conditions: change of regioselectivity. Journal of the Chemical Society, Perkin Transactions 1, 639-643.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. The Hantzsch thiazole synthesis under acidic conditions: change of regioselectivity - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Purification of 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone

Prepared by the Office of Senior Application Scientists

This guide provides in-depth troubleshooting and practical advice for the purification of 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone from a typical Hantzsch thiazole synthesis reaction mixture. It is designed for researchers, chemists, and drug development professionals to navigate common challenges and ensure the isolation of a high-purity final product.

Troubleshooting Guide: From Crude Mixture to Pure Compound

This section addresses specific issues that may arise during the post-reaction workup and purification phases.

Issue 1: The Crude Product is a Dark, Oily Residue Instead of a Precipitated Solid.

• Potential Causes:

  • Incomplete Neutralization: The product often precipitates as a hydrobromide salt during the reaction. If the reaction mixture is not adequately neutralized, the free amine form of the product will not be generated, preventing its precipitation from the aqueous solution.

  • Residual Solvent: High-boiling point solvents used in the synthesis (e.g., DMF, DMSO) can be difficult to remove and may keep the product oily.

  • Formation of Side Products: The Hantzsch synthesis can generate side products that may act as impurities, inhibiting crystallization.[1]

• Suggested Solutions:

  • Verify pH and Ensure Complete Neutralization: After cooling the reaction mixture, pour it into a beaker containing crushed ice and a dilute base solution. A 5% aqueous sodium carbonate (Na₂CO₃) solution is commonly used.[2] Stir vigorously and check the pH of the aqueous slurry with pH paper to ensure it is basic (pH 8-9). If it remains acidic, add more base solution incrementally.

  • Induce Precipitation via Trituration: If the product remains oily after neutralization and filtration, it may be contaminated with solvent or impurities. Scrape the oily solid into a flask and add a small amount of a non-polar solvent in which the product is poorly soluble (e.g., cold diethyl ether or hexane). Use a glass rod to scratch the inside of the flask and stir the mixture. This process, known as trituration, can break up the oil and induce crystallization by washing away soluble impurities.

  • Solvent Removal: If a high-boiling solvent was used, ensure it is thoroughly removed under high vacuum before attempting precipitation or further purification.

Issue 2: Low Final Yield After Purification.

• Potential Causes:

  • Incomplete Reaction: The synthesis may not have gone to completion.

  • Losses During Workup: The product may have some solubility in the aqueous workup solution, leading to losses during filtration.

  • Inefficient Recrystallization: Choosing a suboptimal solvent can lead to significant product loss in the mother liquor or premature crashing out with impurities.

  • Aggressive Column Chromatography: Using a mobile phase that is too polar can cause the product to elute too quickly along with impurities, leading to the collection of broad, mixed fractions and subsequent loss of pure material.

• Suggested Solutions:

  • Monitor Reaction Progress: Before workup, always check the reaction's progress by Thin Layer Chromatography (TLC) to ensure the starting materials have been consumed.[3]

  • Optimize Workup: After neutralization, cool the mixture thoroughly in an ice bath to minimize the solubility of the product in the aqueous phase before filtration. Wash the collected solid with cold water to remove inorganic salts.[2]

  • Systematic Recrystallization Solvent Screening: Perform small-scale solubility tests to find the ideal recrystallization solvent. The goal is a solvent that dissolves the crude product when hot but has very low solubility when cold. Ethanol is frequently reported as an effective recrystallization solvent for this class of compounds.[4]

  • Refine Chromatography Technique: If using column chromatography, start with a low-polarity mobile phase (e.g., 9:1 Hexane:Ethyl Acetate) and gradually increase the polarity. Monitor fractions carefully by TLC before combining them.[5]

Issue 3: Final Product Shows Multiple Spots on TLC or Has a Wide Melting Point Range.

• Potential Causes:

  • Co-elution of Impurities: An impurity may have a similar polarity to the product, causing it to co-elute during column chromatography.

  • Contamination from Starting Materials: Unreacted α-haloketone or thiourea can contaminate the final product if the initial workup is insufficient.[1]

  • Isomer Formation: Depending on the reaction conditions, particularly acidity, the formation of isomeric side products is possible. The Hantzsch synthesis typically favors the 2-amino isomer in neutral solvents.[1][6]

• Suggested Solutions:

  • Re-purify Using a Different Method: If column chromatography yields an impure product, attempt recrystallization. Conversely, if recrystallization fails to remove a persistent impurity, column chromatography is the recommended next step.[7]

  • Adjust Chromatography Conditions: Re-run the column using a shallower solvent gradient to improve the separation between your product and the closely eluting impurity. Sometimes, switching the solvent system entirely (e.g., from Hexane/Ethyl Acetate to Dichloromethane/Methanol) can alter the elution order and achieve separation.

  • Consider an Acid Wash: If unreacted basic impurities are suspected, dissolving the product in a suitable organic solvent (like ethyl acetate) and washing with a dilute acid (e.g., 1M HCl) can help remove them. The desired product may move to the aqueous layer as a salt, which can then be re-neutralized and extracted. This should be done with caution as the product itself has a basic amino group.

Frequently Asked Questions (FAQs)

Q1: What is the standard workup procedure for a Hantzsch synthesis of this compound?

The most common and effective procedure involves cooling the reaction vessel to room temperature and then pouring the contents into a larger beaker containing a stirred mixture of crushed ice and a 5% aqueous sodium carbonate solution.[2] This step neutralizes the hydrobromic acid formed during the reaction, converting the product from its soluble salt form to the insoluble free amine, causing it to precipitate. The resulting solid is then collected by vacuum filtration and washed with cold water to remove any remaining inorganic salts.[2][4]

Q2: Which purification method is better: recrystallization or column chromatography?

The choice depends on the nature and quantity of the impurities.

• Recrystallization is often faster and more economical for removing small amounts of impurities, especially if the crude product is already relatively clean (>90%). Hot ethanol is a commonly cited and effective solvent for recrystallizing 2-aminothiazole derivatives.[4]

• Column Chromatography is more powerful for separating the product from multiple impurities or those with polarities very similar to the product itself. It is the preferred method if TLC of the crude material shows several distinct spots.[5][7]

The diagram below illustrates a typical decision-making workflow.

Caption: Decision workflow for purification.

Q3: What are the best solvent systems for column chromatography and TLC analysis?

For silica gel chromatography, a gradient of ethyl acetate in hexane is highly effective.

• TLC Mobile Phase: A starting point for TLC analysis is a 7:3 or 8:2 mixture of Hexane:Ethyl Acetate.[4] A 1:1 mixture can also be used for more polar compounds.[2]

• Column Elution: Begin elution with a low polarity mixture (e.g., 95:5 Hexane:Ethyl Acetate) and gradually increase the concentration of ethyl acetate. The target compound, being moderately polar due to the amino and ketone groups, will typically elute at a concentration of 20-40% ethyl acetate in hexane.

Technique	Stationary Phase	Recommended Mobile Phase (Starting Point)
TLC	Silica Gel 60 F₂₅₄	Hexane:Ethyl Acetate (7:3)
Column	Silica Gel (200-400 mesh)	Gradient elution from 5% to 50% Ethyl Acetate in Hexane

Q4: My purified product is a beautiful solid, but it starts to change color (e.g., yellow to tan/brown) upon storage. Why is this happening and how can I prevent it?

Aromatic amines, including 2-aminothiazoles, are susceptible to air oxidation. The appearance of color over time is a common indicator of slow decomposition or oxidation, which forms highly colored minor impurities. To prevent this:

• Ensure the product is completely dry and free of residual solvents.

• Store the final compound in a tightly sealed amber vial to protect it from light and air.

• For long-term storage, keeping the vial in a desiccator under an inert atmosphere (nitrogen or argon) at low temperatures (0-4 °C) is recommended.

Q5: How can I definitively confirm the structure and purity of my final product?

A combination of analytical techniques is required for full characterization:

• Thin Layer Chromatography (TLC): A single spot in multiple solvent systems is a good indicator of purity.

• Melting Point (MP): A sharp melting point range (e.g., within 1-2 °C) that matches the literature value indicates high purity.

• Spectroscopy (NMR & Mass Spec):

  • ¹H NMR: Confirms the chemical structure by showing the expected proton signals with correct integration and splitting patterns.

  • Mass Spectrometry (MS): Confirms the molecular weight of the compound.[8]

• Infrared Spectroscopy (FTIR): Identifies the key functional groups (e.g., N-H stretches for the amine, C=O stretch for the ketone).

The diagram below outlines the logical flow of the purification and analysis process.

Caption: General experimental workflow.

References

• BenchChem. (n.d.). Identifying side reactions in the Hantzsch synthesis of thiazoles.
• Synthesis, Antimicrobial and Anthelmintic Activity of 2-Amino-4-phenylthiazole Derivatives of Amino Acids and Peptides. (n.d.).
• The Hantzsch thiazole synthesis under acidic conditions: change of regioselectivity. Journal of the Chemical Society, Perkin Transactions 1. (n.d.).
• Chem Help Asap. (n.d.). Hantzsch Thiazole Synthesis.
• Organic Chemistry Portal. (n.d.). Thiazole synthesis.
• Catalytic derivatization of 2-Aminobenzo[d]thiazole for observing antibacterial activity and in silico analysis. Semantic Scholar. (n.d.).
• Rapid and Efficient Synthesis of 4-substituted 2-amino Thiazole Using Copper Silicate as a Heterogeneous Reusable Catalyst. (2022).
• CUTM Courseware. (n.d.). Thiazole.
• Synthesis of novel 2-amino thiazole derivatives. (2013). Der Pharma Chemica.
• SYNTHESIS, BIOLOGICAL INVESTIGATION, AND IN SILICO STUDIES OF 2-AMINOTHIAZOLE SULFONAMIDE DERIVATIVES AS POTENTIAL ANTIOXIDANTS. (2025). EXCLI Journal.
• Synthesis of novel 2-amino thiazole derivatives. (2013). Der Pharma Chemica.
• Synthesis and evaluation of biological activity of 1-[2-amino-4-methylthiazol-5-yl]-3-arylpropenones. (2021). ResearchGate.
• Overcoming challenges in the derivatization of the amino group of thiadiazoles. (n.d.). BenchChem.

Sources

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• 2. chemhelpasap.com [chemhelpasap.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. nanobioletters.com [nanobioletters.com]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. The Hantzsch thiazole synthesis under acidic conditions: change of regioselectivity - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 7. excli.de [excli.de]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Optimization of Reaction Conditions for Thiazole Synthesis

Welcome to the technical support center for thiazole synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of thiazole synthesis, troubleshoot common issues, and optimize reaction conditions for improved yields and purity. Thiazoles are a critical structural motif in numerous pharmaceuticals and bioactive compounds, making their efficient synthesis a key focus in medicinal chemistry.[1][2][3][4][5] This guide provides in-depth, field-proven insights to help you achieve your synthetic goals.

Frequently Asked Questions (FAQs)

Here, we address some of the most common initial questions encountered during thiazole synthesis.

Q1: My Hantzsch thiazole synthesis is giving a very low yield. What are the first things I should check?

Low yields in the Hantzsch synthesis, a cornerstone reaction between an α-haloketone and a thioamide, can be attributed to several factors.[6][7] A systematic approach to troubleshooting is crucial.

• Purity of Starting Materials: This is the most critical factor. Impurities in your α-haloketone or thioamide can lead to unwanted side reactions, consuming your starting materials and complicating purification.[6][8] For instance, 2-aminothiophenol, a precursor for benzothiazoles, is highly susceptible to oxidation, which can drastically reduce yields.[6]

  • Actionable Advice: Verify the purity of your starting materials using techniques like NMR or melting point analysis.[6] Use freshly purified reagents whenever possible.

• Reaction Temperature: Many Hantzsch syntheses require heating to proceed efficiently.[8][9] If you are running the reaction at room temperature with poor results, gentle heating (e.g., 40-60 °C) is a logical next step.[9] For less reactive substrates, refluxing may be necessary.[9] However, be cautious, as excessive heat can lead to decomposition and the formation of byproducts.[9]

• Reaction Time: It's possible the reaction has not gone to completion.

  • Actionable Advice: Monitor the reaction's progress using Thin Layer Chromatography (TLC).[8][9] If starting materials are still present after your intended reaction time, extend the duration.[8]

Q2: How does the choice of solvent impact my thiazole synthesis?

The solvent plays a pivotal role in reaction rate and yield by influencing the solubility of reactants and intermediates, thereby affecting reaction kinetics.[6]

• Common Solvents: Alcohols such as ethanol and methanol are frequently used and often provide good results.[9] In some cases, a mixture of solvents, like ethanol/water, can enhance yields.[9]

• Solvent Screening: For optimization, a solvent screening is highly recommended.[8] For instance, in certain multi-component syntheses, solvents like 1-butanol and 2-propanol have also proven effective.[6] In a modified Gewald reaction for thiazole synthesis, trifluoroethanol showed superior results due to its high polarity and slightly acidic nature, which aids in solubilizing reactants.[1]

Q3: I'm observing multiple products in my reaction. What are the likely side reactions?

The formation of multiple products is a common challenge, often stemming from the reaction conditions.

• Isomeric Byproducts: In the Hantzsch synthesis, particularly under acidic conditions, you might see the formation of 2-imino-2,3-dihydrothiazoles as isomeric byproducts.[6]

  • Actionable Advice: Consider running the reaction under neutral or basic conditions to favor the formation of the desired 2-aminothiazole.[6]

• Condensation Byproducts: The formation of bis-thiazoles or other condensation byproducts can also occur, especially with incorrect stoichiometry.[6]

  • Actionable Advice: Carefully control the stoichiometry of your reactants and monitor the reaction by TLC to detect the formation of multiple products early on.[6]

Troubleshooting Guide: A Deeper Dive

This section provides a more detailed, problem-oriented approach to resolving specific issues you may encounter.

Issue 1: Low or No Product Yield

This is one of the most frequent challenges. The following flowchart provides a systematic troubleshooting workflow.

Caption: General experimental workflow for thiazole synthesis optimization.

Mechanistic Insights

Understanding the reaction mechanism is key to rational optimization.

Hantzsch Thiazole Synthesis Mechanism

The Hantzsch synthesis proceeds through a multi-step pathway. [10]The aromaticity of the final thiazole product is a significant driving force for the reaction. [11]

Caption: Simplified mechanism of the Hantzsch thiazole synthesis.

Cook-Heilbron Thiazole Synthesis

This method is particularly useful for synthesizing 5-aminothiazoles from α-aminonitriles and reagents like carbon disulfide. [12][13] Mechanism Overview:

• Nucleophilic Attack: The nitrogen atom of the α-aminonitrile attacks the carbon of carbon disulfide. [6][13]2. Intermediate Formation: This addition reaction forms an intermediate. [6]3. Cyclization: The sulfur atom of the intermediate then attacks the carbon of the nitrile group in an intramolecular cyclization. [6]4. Tautomerization: The resulting imino-thiazolidine tautomerizes to the aromatic 5-aminothiazole. [6]

References

• Benchchem. (n.d.). Troubleshooting low yield in the synthesis of thiazole compounds.
• Benchchem. (n.d.). Technical Support Center: Optimizing Hantzsch Thiazole Synthesis.
• Beilstein Journal of Organic Chemistry. (2015). Thiazole formation through a modified Gewald reaction. PMC - NIH.
• ResearchGate. (n.d.). Optimization of the reaction conditions.
• ResearchGate. (n.d.). Cook–Heilbron thiazole synthesis.
• PMC - NIH. (n.d.). An Overview of the Synthesis and Antimicrobial, Antiprotozoal, and Antitumor Activity of Thiazole and Bisthiazole Derivatives.
• Benchchem. (n.d.). Identifying side reactions in the Hantzsch synthesis of thiazoles.
• Chem Help Asap. (n.d.). Hantzsch Thiazole Synthesis.
• (2021). A BRIEF REVIEW ON THE THIAZOLE DERIVATIVES: SYNTHESIS METHODS AND BIOLOGICAL ACTIVITIES.
• ResearchGate. (2022). Synthesis and Characterization of Thiazole Compounds in the Presence of Various Reagents, Catalysts and Solvents.
• Wikipedia. (n.d.). Cook–Heilbron thiazole synthesis.
• Benchchem. (n.d.). Optimizing reaction conditions for the synthesis of 2-(Furan-2-yl)-4-methylbenzo[d]thiazole.
• Organic Chemistry Portal. (n.d.). Thiazole synthesis.
• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Thiazole.
• (2025). Recent trends in ionic liquid-mediated synthesis of thiazoles: toward greener methodologies.
• ResearchGate. (2018). Synthesis, Characterization, and Dyeing Performance of Thiadiazole Derivatives.
• (2018). To Chemistry Journal.
• YouTube. (2020). Hantzsch thiazole synthesis - laboratory experiment.
• Bentham Science Publisher. (2022). Recent Development in the Synthesis of Thiazoles.
• Wikipedia. (n.d.). Thiazole.
• bepls. (n.d.). Environmentally Benign Synthetic Approaches for the Synthesis of Thiazole Derivatives: A Review.
• YouTube. (2025). Synthesis of Thiazole: Exploring Various Methods for Efficient Preparation.
• PMC - NIH. (n.d.). Synthesis and biological evaluation of thiazole derivatives as LbSOD inhibitors.
• ResearchGate. (n.d.). Recent Development in the Synthesis of Thiazoles | Request PDF.
• (2024). A Systematic Review On Thiazole Synthesis And Biological Activities.
• Scribd. (n.d.). Hantzsch Thiazole Synthesis 2010 | PDF | Chemical Reactions | Ketone.
• PMC - PubMed Central - NIH. (n.d.). Thiazole and Oxazole Alkaloids: Isolation and Synthesis.

Sources

• 1. Thiazole formation through a modified Gewald reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mjas.analis.com.my [mjas.analis.com.my]
• 4. kuey.net [kuey.net]
• 5. Thiazole and Oxazole Alkaloids: Isolation and Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Thiazole - Wikipedia [en.wikipedia.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. chemhelpasap.com [chemhelpasap.com]
• 11. m.youtube.com [m.youtube.com]
• 12. An Overview of the Synthesis and Antimicrobial, Antiprotozoal, and Antitumor Activity of Thiazole and Bisthiazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Cook–Heilbron thiazole synthesis - Wikipedia [en.wikipedia.org]

"troubleshooting low yields in 2-aminothiazole reactions"

Technical Support Center: 2-Aminothiazole Synthesis

A Guide for Researchers, Scientists, and Drug Development Professionals

Frequently Asked Questions (FAQs)

Q1: My Hantzsch 2-aminothiazole synthesis is resulting in a very low yield. What are the primary factors I should investigate?

Low yields in the Hantzsch synthesis can typically be attributed to one or more of the following factors: suboptimal reaction conditions, purity of starting materials, incorrect stoichiometry, and the formation of side products.[1] A systematic approach to troubleshooting these variables is the most effective way to identify and resolve the issue.[1]

Q2: How crucial is the purity of my α-haloketone and thiourea?

Reactant purity is paramount. Impurities in either the α-haloketone or the thiourea can lead to unwanted side reactions, which not only consume your starting materials but also complicate the purification of your desired 2-aminothiazole product.[2][3] It is highly recommended to use reagents of high purity to minimize the formation of byproducts.[2]

Q3: Can the choice of solvent dramatically affect the reaction outcome?

Absolutely. The solvent's polarity plays a critical role in the reaction's rate and overall yield.[2] While polar solvents like ethanol and methanol are commonly used, the optimal choice is substrate-dependent.[2][3] In some cases, alternative solvents such as dimethyl carbonate (DDC) or even solvent-free conditions have been shown to produce excellent yields.[2] A solvent screening is often a worthwhile optimization step.[2]

Q4: I'm observing a significant amount of unreacted starting materials. How can I drive the reaction to completion?

Incomplete conversion is a common issue that can often be resolved by optimizing the reaction conditions.[1] Consider the following adjustments:

• Temperature: The Hantzsch synthesis often requires heating to overcome the reaction's activation energy.[1][2] If the reaction is being conducted at room temperature, a systematic increase in temperature should be explored.[1]

• Reaction Time: It's possible the reaction has not been allowed to proceed for a sufficient duration. Monitor the reaction's progress using an appropriate technique, such as Thin Layer Chromatography (TLC), to determine the optimal reaction time.

• Stoichiometry: While the α-haloketone and thiourea react in a 1:1 ratio, using a slight excess of the thiourea (e.g., 1.5 equivalents) is a common practice to help drive the reaction to completion.[4][5]

Q5: My purification process is difficult, and I'm struggling to isolate a pure product. What are some common impurities and effective purification strategies?

Purification challenges often stem from unreacted starting materials or the presence of side products.[2] A key aspect of the workup is the initial formation of the 2-aminothiazole as a hydrohalide salt, which is often soluble in polar solvents like methanol.[2] To isolate the free base, the reaction mixture is typically poured into a basic solution, such as aqueous sodium carbonate or ammonium hydroxide.[2][3][4] This neutralizes the salt, causing the often poorly water-soluble neutral 2-aminothiazole to precipitate, which can then be collected by filtration.[2][4] The collected solid should be washed with water to remove any remaining salts.[3][5] If further purification is needed, recrystallization from a suitable solvent, such as ethanol, is often effective.[2]

Troubleshooting Guide: Specific Issues and Solutions

Issue 1: Formation of an Unexpected Isomer

Q: I've isolated an unexpected product and suspect it's an isomer of my target 2-aminothiazole. How can I control the regioselectivity of the reaction?

When using N-monosubstituted thioureas, the condensation with α-haloketones can indeed lead to two different regioisomers: the expected 2-(N-substituted amino)thiazole and the 3-substituted 2-imino-2,3-dihydrothiazole.[2][6] The acidity of the reaction medium is the critical factor in controlling this outcome.[2]

• To favor the 2-(N-substituted amino)thiazole: Conduct the reaction in a neutral solvent. This is the generally favored pathway under standard Hantzsch conditions.[2][6]

• To favor the 3-substituted 2-imino-2,3-dihydrothiazole: Performing the reaction under strongly acidic conditions (e.g., 10M-HCl in ethanol) can promote the formation of this isomer.[2][6]

Issue 2: Low Yields Due to Suboptimal Reaction Parameters

Q: I've confirmed the purity of my starting materials, but my yields are still low. How can I systematically optimize the reaction conditions?

Optimizing reaction parameters is a crucial step for improving yields.[1] A systematic approach, varying one parameter at a time, is recommended.

Parameter	Conventional Heating	Microwave Irradiation	Rationale & Key Considerations
Temperature	65-100°C[2]	~60°C[2]	Higher temperatures can increase reaction rates but may also promote side reactions.[1][2]
Time	30 min - 3.5 hours[2]	~10 minutes[2]	Microwave irradiation can dramatically reduce reaction times and improve yields.[2]
Solvent	Ethanol, Methanol, 1-Butanol, 2-Propanol, Water, or mixtures (e.g., Ethanol/Water)[2][7]	Ethanol[2]	The solvent's polarity affects the solubility of reactants and intermediates, influencing reaction kinetics.[3]
Catalyst	Often not required, but catalysts like silica-supported tungstosilicic acid can improve efficiency.[2][7]	Not always necessary.	Catalysts can enhance reaction rates and allow for milder conditions.[2]

Experimental Protocols

Protocol 1: Standard Hantzsch Synthesis of 2-amino-4-phenylthiazole

This protocol provides a general procedure for the synthesis of a simple 2-aminothiazole.

Materials:

• 2-Bromoacetophenone

• Thiourea

• Methanol

• 5% Aqueous Sodium Carbonate Solution

• Water

Procedure:

• In a round-bottom flask, combine 2-bromoacetophenone (1.0 mmol) and thiourea (1.5 mmol).[2]

• Add methanol (5-10 mL) and a magnetic stir bar.[2]

• Heat the mixture with stirring at approximately 65-100°C for 30 minutes to 3.5 hours.[2] Monitor the reaction progress by TLC.

• Allow the reaction mixture to cool to room temperature.[3][5]

• Pour the contents into a beaker containing 20 mL of 5% aqueous sodium carbonate solution and swirl to mix.[3][5]

• Collect the resulting precipitate by filtration through a Buchner funnel.[3][5]

• Wash the collected solid with water.[3][5]

• Allow the product to air dry on a watch glass to obtain the final product.[3][5]

Protocol 2: Microwave-Assisted Synthesis

This protocol offers a more rapid alternative to conventional heating.

Materials:

• α-haloketone or equivalent

• Thioamide (e.g., thiosemicarbazone derivative)

• Ethanol

• Ammonium Hydroxide

• Water

Procedure:

• In a microwave reactor vessel, combine the α-haloketone (or a suitable precursor) (1 mmol) and the thioamide (1 mmol).[2]

• Add ethanol (5-10 mL).[2]

• Seal the vessel and irradiate in a microwave reactor at a constant temperature of 60°C for 10 minutes.[2]

• After cooling, add ammonium hydroxide to the reaction mixture.[2]

• Collect the precipitated product by filtration.[2]

• Wash the product with water, followed by ethanol.[2]

• The crude product can be further purified by recrystallization from ethanol.[2]

Mechanistic Insight: The Hantzsch Thiazole Synthesis

The Hantzsch synthesis is a classic condensation reaction between an α-haloketone and a thioamide to form a thiazole.[8][9] The generally accepted mechanism proceeds through the following key steps:

• Nucleophilic Attack: The sulfur atom of the thioamide acts as a nucleophile and attacks the electrophilic carbon of the α-haloketone in an SN2 reaction.

• Intramolecular Cyclization: The nitrogen atom of the thioamide intermediate then performs an intramolecular nucleophilic attack on the ketone carbonyl.

• Dehydration: The resulting tetrahedral intermediate undergoes dehydration to form the thiazole ring.

Understanding this mechanism is crucial for troubleshooting, as it highlights the key bond-forming steps where issues can arise. For instance, a poor nucleophile (thioamide) or a sterically hindered electrophile (α-haloketone) can slow down the initial SN2 step, leading to incomplete conversion.

References

• Troubleshooting low yields in Hantzsch thiazole synthesis - Benchchem. (n.d.).
• Identifying side reactions in the Hantzsch synthesis of thiazoles - Benchchem. (n.d.).
• Troubleshooting low yield in the synthesis of thiazole compounds - Benchchem. (n.d.).
• Hantzsch thiazole synthesis - laboratory experiment. (2020, November 5). YouTube.
• Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst. (n.d.). MDPI.
• Hantzsch Thiazole Synthesis - SynArchive. (n.d.).
• The Hantzsch thiazole synthesis under acidic conditions: change of regioselectivity. (n.d.).
• Hantzsch Thiazole Synthesis - Chem Help Asap. (n.d.).
• Synthesis of novel 2-amino thiazole derivatives - Der Pharma Chemica. (n.d.).

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• 9. derpharmachemica.com [derpharmachemica.com]

Technical Support Center: Catalyst Selection for Efficient Hantzsch Synthesis

Welcome to the Technical Support Center for the Hantzsch Dihydropyridine Synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the critical aspect of catalyst selection to ensure efficient and successful synthesis of 1,4-dihydropyridines (DHPs) and their derivatives. The Hantzsch reaction, a classic multicomponent reaction, is a powerful tool for creating these valuable heterocyclic scaffolds, but its efficiency is highly dependent on the chosen catalyst.[1] This resource provides in-depth troubleshooting guides and frequently asked questions to address specific challenges you may encounter in your experimental work.

Understanding the Catalyst's Role in Hantzsch Synthesis

The Hantzsch synthesis is a one-pot condensation reaction of an aldehyde, a β-ketoester, and a nitrogen source like ammonia or ammonium acetate.[2][3] The catalyst, typically a Brønsted or Lewis acid, is crucial for activating the substrates and facilitating the key reaction steps.[1] The reaction generally proceeds through a series of condensations and additions, and the catalyst can influence the reaction rate, yield, and even the product distribution.[4][5]

Generalized Hantzsch Reaction Mechanism

The accepted mechanism involves the formation of two key intermediates: an enamine from the β-ketoester and ammonia, and an α,β-unsaturated carbonyl compound (a Knoevenagel condensation product) from the aldehyde and another molecule of the β-ketoester.[5][6] The catalyst facilitates both of these formations. These intermediates then undergo a Michael addition followed by cyclization and dehydration to yield the dihydropyridine ring.[6]

Caption: Generalized mechanism of the catalyzed Hantzsch dihydropyridine synthesis.

Troubleshooting Guide: Catalyst-Related Issues

This section addresses common problems encountered during the Hantzsch synthesis, with a focus on catalyst selection and optimization.

Q1: My reaction is very slow or not proceeding to completion. How can I choose a more effective catalyst?

A1: A sluggish or incomplete reaction is a frequent issue, often directly linked to catalyst activity. The traditional uncatalyzed Hantzsch reaction requires harsh conditions like refluxing ethanol for extended periods and often results in low yields.[1][2]

Possible Causes & Solutions:

• Insufficient Catalyst Activity: The catalyst may not be strong enough to activate your specific substrates. Aldehydes with electron-donating groups, for instance, are less reactive and may require a more potent catalyst.

  • Solution: Switch to a stronger acid catalyst. While simple Brønsted acids like p-toluenesulfonic acid (p-TSA) are effective, Lewis acids such as Yb(OTf)₃, Zn[(L)proline]₂, or ceric ammonium nitrate (CAN) can offer superior performance, often under milder conditions.[7][8][9] For a significant boost in reaction rate, consider modern heterogeneous catalysts like sulfonic acid-functionalized magnetic nanoparticles (Fe₃O₄@SiO₂-SO₃H), which can drive the reaction to completion in under 30 minutes.[1]

• Homogeneous vs. Heterogeneous Catalyst Choice: Homogeneous catalysts can be very effective but are often difficult to separate from the reaction mixture, leading to product contamination and catalyst loss.

  • Solution: Employ a heterogeneous catalyst. These solid-supported catalysts, such as silica-bound sulfonic acid or nano-Fe₂O₃, offer the dual benefits of high catalytic activity and easy recovery (e.g., by filtration or magnetic separation), allowing for catalyst recycling and a cleaner workup.[6][10][11]

• Solvent Incompatibility: The chosen solvent can significantly impact catalyst performance and reaction rate.

  • Solution: Optimize the solvent system. While ethanol is traditional, greener and sometimes more effective options exist. Water, especially in the form of aqueous micelles with a surfactant, has been shown to accelerate the reaction.[2][12] Solvent-free conditions, often employed with solid-supported or nanoparticle catalysts, can also dramatically increase reaction rates and yields.[8][11][13]

Comparative Performance of Selected Catalysts

Catalyst	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
None	Ethanol	Reflux	8	65	[1]
p-TSA	Ethanol	Reflux	6	82	[1]
Tannic Acid	H₂O	80	1	94	[1]
Fe₃O₄@SiO₂-SO₃H	Ethanol	60	0.5	96	[1]
Ceric Ammonium Nitrate (CAN)	Solvent-free	Room Temp	~3	>90	[8]
Zn[(L)proline]₂	Solvent-free	Microwave	< 0.2	~85-95	[9]

Q2: I'm observing significant side product formation. Can the catalyst influence the reaction's selectivity?

A2: Yes, the catalyst can play a crucial role in directing the reaction pathway and minimizing the formation of byproducts. In unsymmetrical Hantzsch reactions, the order of reagent addition and the nature of the catalyst can be critical for achieving the desired product.[14][15]

Common Side Products & Catalyst-Based Solutions:

• Formation of Symmetrical Byproducts: In reactions with two different β-dicarbonyl compounds, the formation of undesired symmetrical DHPs can occur.

  • Solution: A stepwise approach is often beneficial. Pre-forming the Knoevenagel adduct or the enamine intermediate before the final cyclization can improve selectivity.[14] The choice of catalyst can also influence the relative rates of the competing pathways.

• Formation of 1,2-Dihydropyridine Isomers: While the 1,4-DHP is the classical product, under certain conditions, particularly with specific catalysts, the 1,2-DHP regioisomer can be formed.[13]

  • Solution: Carefully select your catalyst and conditions. For instance, phosphotungstic acid on an alumina support has been shown to selectively produce 1,2-DHPs under solvent-free conditions.[13] If the 1,4-DHP is the desired product, ensure your chosen catalyst and conditions are known to favor its formation.

• Oxidation of the Aldehyde: Strong oxidizing conditions or certain catalysts can lead to the oxidation of the starting aldehyde, reducing the overall yield.

  • Solution: Use a catalyst with low oxidizing potential. Many modern organocatalysts and supported acid catalysts are mild and do not interfere with the aldehyde functionality.

Q3: My catalyst is difficult to remove and I'm concerned about product purity and environmental impact. What are my options?

A3: This is a common challenge with traditional homogeneous catalysts. The move towards "green chemistry" has spurred the development of numerous recoverable and reusable catalytic systems for the Hantzsch synthesis.[2][13]

Green Catalyst Strategies:

• Heterogeneous Catalysts: As mentioned, solid-supported catalysts are the most straightforward solution. These include:

  • Silica-supported acids: (e.g., HBF₄-SiO₂, sulfonic acid on silica gel) are efficient and easily filtered.[6][16]

  • Magnetic Nanoparticles: Catalysts like nano-Fe₂O₃ or functionalized Fe₃O₄ nanoparticles offer excellent activity and can be recovered using an external magnet.[10][11][17] This simplifies the workup process significantly.

  • Zeolites and Clays: Materials like Zr-ZSM-5 Zeolite and hydrotalcites can act as effective and reusable catalysts.[18][19]

• Green Solvents and Catalysts:

  • Water: Performing the reaction "on-water" can be highly efficient and, in some cases, may not even require an additional catalyst.[12]

  • Deep Eutectic Solvents (DESs): These can act as both the solvent and the catalyst, offering a dual-role system that is often biodegradable and low-cost.[20]

  • Organocatalysts: Chiral phosphoric acids (CPAs) and other organocatalysts are metal-free and can be used for enantioselective Hantzsch synthesis, providing access to chiral DHPs.[7][21][22][23]

Caption: Decision workflow for selecting a catalyst in Hantzsch synthesis.

Experimental Protocols

Protocol 1: General Procedure for Catalyst Screening (Small Scale)

This protocol outlines a general method for comparing the efficacy of different catalysts for a specific Hantzsch reaction.

Materials:

• Aldehyde (1 mmol)

• β-Ketoester (e.g., ethyl acetoacetate) (2 mmol)

• Ammonium source (e.g., ammonium acetate) (1.3 - 1.5 mmol)

• Catalyst to be screened (e.g., 0.15 mmol for nano-Fe₂O₃, or 10 mol% for others)[7][11]

• Solvent (if required, e.g., ethanol, water, or solvent-free)

• Small reaction vials (e.g., 5 mL microwave vials)

• Stir plate and magnetic stir bars

• TLC plates and appropriate eluent system

Procedure:

• To a reaction vial, add the aldehyde (1 mmol), β-ketoester (2 mmol), ammonium acetate (1.3 mmol), and the chosen catalyst.[12]

• If using a solvent, add it to the vial (e.g., 2 mL).[12]

• Seal the vial and place it on a pre-heated stir plate at the desired temperature (e.g., 60-90°C). For solvent-free reactions, ensure efficient stirring of the melt or slurry.[1][11]

• Monitor the reaction progress by TLC at regular intervals (e.g., every 15-30 minutes).

• Once the reaction is complete (disappearance of starting aldehyde), cool the mixture to room temperature.

• If a solid product precipitates, it can be collected by filtration.[14] If the product is soluble, an appropriate workup is required. For heterogeneous catalysts, filter or magnetically separate the catalyst before product isolation.

• Wash the crude product with a suitable solvent (e.g., cold water or ethanol/water mixture) and dry.[14]

• Determine the yield and purity (e.g., by NMR or melting point) and compare the results for each catalyst tested.

Protocol 2: Recovery and Reuse of a Magnetic Nanoparticle Catalyst

This protocol demonstrates the ease of recycling a heterogeneous magnetic catalyst.

Materials:

• Completed reaction mixture from a Hantzsch synthesis using a magnetic catalyst (e.g., nano-Fe₂O₃).

• Strong external magnet (e.g., neodymium magnet).

• An appropriate solvent for washing (e.g., ethanol or ethyl acetate).

• Beakers or vials for separation.

Procedure:

• After the reaction is complete, add a solvent like chloroform or ethyl acetate to dissolve the product and dilute the mixture.[24]

• Place the reaction vessel next to a strong external magnet. The magnetic nanoparticle catalyst will be attracted to the wall of the vessel.

• Carefully decant the supernatant solution containing the product into a separate flask.

• Remove the magnet. Add fresh solvent to the vessel containing the catalyst, and agitate (e.g., by vortexing or stirring) to wash the catalyst.

• Re-apply the magnet and decant the wash solvent. Repeat the washing process 2-3 times.

• After the final wash, the recovered catalyst can be dried under vacuum and is ready for use in a subsequent reaction.[10]

Frequently Asked Questions (FAQs)

Q: Can I perform the Hantzsch synthesis without any catalyst? A: Yes, the reaction can proceed without a catalyst, but it typically requires high temperatures and long reaction times, and often results in lower yields compared to catalyzed versions.[1] For efficient synthesis, a catalyst is highly recommended. Some modern protocols using green solvents like water have shown good results without an added catalyst.[12]

Q: What is the typical catalyst loading for a Hantzsch reaction? A: Catalyst loading can vary significantly depending on the catalyst's nature and activity. For organocatalysts like chiral phosphoric acids, loadings of 10 mol% are common.[7] For highly active heterogeneous catalysts, the amount can be specified in weight percent or as a molar quantity relative to the limiting reagent.[11][13] It is always best to start with the literature-reported loading and optimize from there. Reducing catalyst loading is a key optimization step, but be aware that it may lead to decreased yields if lowered too much.[7]

Q: Are there any catalysts that allow for enantioselective Hantzsch synthesis? A: Yes, the development of enantioselective Hantzsch reactions is an active area of research. Chiral organocatalysts, particularly BINOL-derived phosphoric acids, have been successfully used to produce enantioenriched dihydropyridines and related polyhydroquinolines with excellent enantiomeric excesses (ee's).[7][22][23]

Q: How does microwave irradiation affect catalyst choice and reaction efficiency? A: Microwave-assisted synthesis can dramatically reduce reaction times (often from hours to minutes) and improve yields.[2][25] Many catalysts, including Zn[(L)proline]₂, have shown excellent performance under microwave irradiation, often in solvent-free conditions.[9] The rapid heating provided by microwaves can enhance the efficiency of the catalytic cycle.

Q: My final product is the oxidized pyridine, not the dihydropyridine. Is this related to the catalyst? A: The primary product of the Hantzsch reaction is the 1,4-dihydropyridine.[2] Subsequent oxidation (aromatization) yields the corresponding pyridine.[2][5] While some reaction conditions or catalysts might promote in-situ oxidation, it is often a separate, deliberate step using an oxidizing agent like nitric acid, KMnO₄, or iodine.[2] If you are unexpectedly obtaining the pyridine, it could be due to an oxidant present in your reagents or prolonged exposure to air at high temperatures. Certain catalysts, like ceric ammonium nitrate (CAN), can also promote oxidation.[2][8]

References

• A Comparative Guide to Catalysts for the Hantzsch Dihydropyridine Synthesis. Benchchem.
• Applications of Hantzsch Esters in Organocatalytic Enantioselective Synthesis.
• Applications of Hantzsch Esters in Organocatalytic Enantioselective Synthesis. MDPI. Published 2023-02-16.
• Recent advances in Hantzsch 1,4-dihydropyridines. SciSpace.
• Enantioselective Organocatalytic Hantzsch Synthesis of Polyhydroquinolines. PMC - NIH.
• Phytomanagement strategy leads to plant-derived catalysts for the sustainable synthesis of oxidized Hantzsch esters. RSC Publishing. Published 2025-05-12.
• Enantioselective organocatalytic Hantzsch synthesis of polyhydroquinolines. PubMed - NIH. Published 2009-07-16.
• Enantioselective Organocatalytic Hantzsch Synthesis of Polyhydroquinolines. Organic Letters - ACS Publications.
• Recent Progresses in the Multicomponent Synthesis of Dihydropyridines by Applying Sustainable Catalysts Under Green Conditions. Frontiers.
• Hantzsch pyridine synthesis using hydrotalcites or hydrotalcite-like materials as solid base catalysts. ResearchGate. Published 2025-08-07.
• Green approach for synthesis of bioactive Hantzsch 1,4-dihydropyridine derivatives based on thiophene moiety via multicomponent reaction. Royal Society Publishing. Published 2017-06-14.
• Recent advances in the application of magnetic nanocatalysts in multicomponent reactions. PMC - NIH.
• Hantzsch reaction on free nano-Fe2O3 catalyst : excellent reactivity combined with facile catalyst recovery and recyclability. Chemical Communications (RSC Publishing). Published 2011-07-15.
• Technical Support Center: Pyridine Synthesis Troubleshooting. Benchchem.
• Synthesis of hantzsch 1,4‐dihydropyridines under solvent‐free condition using zn[(L)proline]2 as lewis acid catalyst. Semantic Scholar. Published 2005-07-01.
• Hantzsch pyridine synthesis. Wikipedia.
• “On-Water” Catalyst-Free Ecofriendly Synthesis of the Hantzsch Dihydropyridines. NIH.
• One-pot multicomponent green Hantzsch synthesis of 1,2-dihydropyridine derivatives with antiproliferative activity. Beilstein Journals. Published 2020-11-24.
• Hantzsch Dihydropyridine (Pyridine) Synthesis. Organic Chemistry Portal.
• Effectual and Rapid Synthesis of Hantzsch Derivatives in Solvent-Free Conditions Catalyzed by a Mesoporous Basic Silica-Based Nanomaterial. Semantic Scholar.
• Hantzsch Pyridine Synthesis. PDF - Scribd.
• ChemInform Abstract: Hantzsch Reaction on Free Nano-Fe2O3 Catalyst: Excellent Reactivity Combined with Facile Catalyst Recovery and Recyclability. ResearchGate. Published 2025-08-07.
• Green Synthesis of 1,4-Dihydropyridines through Catalyst-Free Multicomponent Hantzsch Reaction in an Undergraduate Teaching Laboratory. Journal of Chemical Education - ACS Publications.
• Structure, Mechanism and Reactivity of Hantzsch Esters. Macmillan Group. Published 2004-08-25.
• AlCl3@ZnO nanostructured material: an efficient green catalyst for the one-pot solvent-free synthesis of 1,4-dihydropyridines. RSC Publishing. Published 2023-08-18.
• Dual solvent-catalyst role of deep eutectic solvents in Hantzsch dihydropyridine synthesis. Taylor & Francis Online. Published 2021-03-31.
• Hantzsch pyridine synthesis - overview. ChemTube3D.
• Technical Support Center: Troubleshooting Low Yield in Multicomponent Reactions of Pyridines. Benchchem.
• Hantzsch Dihydropyridine Synthesis. Alfa Chemistry.
• Hantzsch reaction: The important key for pyridine/dihydropyridine synthesis. Published 2024-07-11.
• Development and Optimisation of an Unsymmetrical Hantzsch Reaction for Plant-Scale Manufacture. ACS Publications.

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• 9. Synthesis of hantzsch 1,4‐dihydropyridines under solvent‐free condition using zn[(L)proline]2 as lewis acid catalyst | Semantic Scholar [semanticscholar.org]
• 10. Recent advances in the application of magnetic nanocatalysts in multicomponent reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Hantzsch reaction on free nano-Fe2O3 catalyst: excellent reactivity combined with facile catalyst recovery and recyclability - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 12. “On-Water” Catalyst-Free Ecofriendly Synthesis of the Hantzsch Dihydropyridines - PMC [pmc.ncbi.nlm.nih.gov]
• 13. BJOC - One-pot multicomponent green Hantzsch synthesis of 1,2-dihydropyridine derivatives with antiproliferative activity [beilstein-journals.org]
• 14. pdf.benchchem.com [pdf.benchchem.com]
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• 23. Enantioselective organocatalytic Hantzsch synthesis of polyhydroquinolines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. AlCl 3 @ZnO nanostructured material: an efficient green catalyst for the one-pot solvent-free synthesis of 1,4-dihydropyridines - RSC Advances (RSC Publishing) DOI:10.1039/D3RA04277D [pubs.rsc.org]
• 25. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Synthesis of 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone

Welcome to the technical support center for the synthesis of 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this synthesis, troubleshoot common issues, and answer frequently asked questions. Our approach is rooted in mechanistic understanding and practical, field-tested advice to ensure the integrity and success of your experiments.

Introduction to the Synthesis

The synthesis of 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone, a valuable building block in medicinal chemistry, typically proceeds via a multi-step pathway. The most common and logical approach involves the initial formation of the 2-amino-4-phenylthiazole core via the Hantzsch thiazole synthesis, followed by the introduction of the acetyl group at the 5-position. Direct synthesis in a one-pot reaction from simple precursors is challenging due to the reactivity of the starting materials and potential for side reactions.

This guide will focus on a robust two-step synthetic strategy:

• Step 1: Hantzsch Thiazole Synthesis of 2-amino-4-phenylthiazole from α-bromoacetophenone and thiourea.

• Step 2: Friedel-Crafts Acylation to introduce the acetyl group at the C-5 position of the thiazole ring. A key challenge in this step is the competing N-acylation of the exocyclic amino group, which often necessitates a protection-deprotection strategy.

Troubleshooting Guide

This section addresses specific problems you may encounter during the synthesis, providing explanations for the underlying causes and actionable solutions.

Issue 1: Low Yield in Hantzsch Thiazole Synthesis (Step 1)

Question: I am getting a very low yield of 2-amino-4-phenylthiazole. What are the likely causes and how can I improve it?

Answer:

Low yields in the Hantzsch synthesis of 2-amino-4-phenylthiazole can stem from several factors. Let's break them down:

• Suboptimal Solvent Choice: The solvent plays a critical role in solubilizing the reactants and influencing the reaction rate. While alcohols like ethanol and methanol are commonly used, their effectiveness can vary.[1] For similar Hantzsch-type syntheses, a mixture of ethanol and water has been shown to improve yields.[2] In some cases, conducting the reaction in water with a suitable base can be highly effective.[2]

• Reaction Temperature and Time: This reaction often requires heating to proceed at a reasonable rate. If you are running the reaction at room temperature, a gradual increase in temperature (e.g., to reflux) is recommended. However, excessive heat can lead to decomposition. Monitor the reaction progress by Thin Layer Chromatography (TTC) to determine the optimal reaction time.

• Purity of Starting Materials: α-Bromoacetophenone is a lachrymator and can degrade over time. Ensure you are using a fresh or properly stored batch. Thiourea should also be of high purity.

• pH Control: The reaction is sensitive to pH. The final product is often isolated by basification to deprotonate the thiazole nitrogen, causing it to precipitate from the aqueous solution. Ensure the pH is sufficiently basic during workup.

Troubleshooting Workflow: Low Yield in Hantzsch Synthesis

Caption: Troubleshooting workflow for low yield in Hantzsch synthesis.

Issue 2: Competing N-Acylation in Friedel-Crafts Acylation (Step 2)

Question: During the acetylation of 2-amino-4-phenylthiazole, I am isolating a product that appears to be the N-acetylated derivative instead of the desired C-5 acetylated product. How can I favor C-acylation?

Answer:

This is the most common challenge in the acylation of 2-aminothiazoles. The exocyclic amino group is a nucleophile and readily reacts with acylating agents, leading to the thermodynamically favored N-acylated product.[3] To achieve C-5 acylation, you need to circumvent this competing reaction.

• Protecting Group Strategy: The most reliable method is to protect the amino group before acylation. A carbamate protecting group, such as tert-butyloxycarbonyl (Boc), is an excellent choice.[4][5] The Boc group can be installed using di-tert-butyl dicarbonate (Boc)₂O and is stable to the Lewis acidic conditions of the Friedel-Crafts reaction. It can be readily removed afterward with a strong acid like trifluoroacetic acid (TFA).

• Reaction Conditions for Acylation:

  • Lewis Acid: A strong Lewis acid like aluminum chloride (AlCl₃) is typically required for Friedel-Crafts acylation.[6]

  • Solvent: Anhydrous, non-polar solvents like dichloromethane (DCM) or carbon disulfide (CS₂) are preferred to prevent quenching of the Lewis acid.

  • Temperature: The reaction is often performed at low temperatures (e.g., 0 °C) to control reactivity and minimize side reactions.

Proposed Synthetic Pathway with Protection:

Sources

• 1. mdpi.com [mdpi.com]
• 2. An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. asianpubs.org [asianpubs.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. N-Acylated and N-Alkylated 2-Aminobenzothiazoles Are Novel Agents That Suppress the Generation of Prostaglandin E2 - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Regiocontrol in Substituted Thiazole Synthesis

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for thiazole synthesis. This guide is designed for researchers, medicinal chemists, and drug development professionals who encounter challenges with regioselectivity in the synthesis of substituted thiazoles. Thiazoles are a cornerstone scaffold in pharmaceuticals, and controlling the precise placement of substituents is critical for achieving desired biological activity.[1] This document provides in-depth troubleshooting advice, validated protocols, and mechanistic insights to help you overcome the common hurdle of regioisomer formation.

Troubleshooting Guide: Common Regioselectivity Issues

This section addresses specific problems you may encounter during your experiments in a direct question-and-answer format.

Q1: I'm performing a Hantzsch synthesis with an unsymmetrical α-haloketone and getting a mixture of 2,4- and 2,5-disubstituted thiazoles. How can I selectively form the 2,4-disubstituted isomer?

Answer: This is a classic and frequent challenge in the Hantzsch thiazole synthesis.[2] The formation of a regioisomeric mixture arises from two competing reaction pathways after the initial S-alkylation of the thioamide. The subsequent intramolecular cyclization can occur via nucleophilic attack from the nitrogen onto either of the two carbonyl carbons of the intermediate.

Mechanistic Insight: The Bifurcation Pathway

The reaction between a thioamide (or thiourea) and an α-haloketone first proceeds via a nucleophilic attack of the sulfur atom on the α-carbon bearing the halogen (S-alkylation) to form an isothiourea intermediate.[3][4] The regiochemical outcome is determined in the subsequent cyclization step.

• Pathway A (Favored): Attack of the thioamide nitrogen on the carbonyl carbon leads to the 2,4-disubstituted thiazole. This is generally the kinetically and thermodynamically favored pathway.

• Pathway B (Minor): Attack of the nitrogen on the ketone's other carbon (part of the R² group) would lead to the 2,5-disubstituted isomer. This is generally disfavored.

The diagram below illustrates these competing pathways.

Caption: Competing cyclization pathways in the Hantzsch synthesis.

Strategies for Maximizing 2,4-Regioselectivity:

Control over this step hinges on exploiting the subtle electronic and steric differences between the two electrophilic centers.

• Steric Hindrance: A bulkier R² group on the α-haloketone will sterically hinder the approach of the nitrogen atom (Pathway B), thus favoring cyclization at the less hindered carbonyl carbon to yield the 2,4-isomer.[5] Similarly, a bulky R¹ group on the thioamide can also influence the transition state geometry to favor the 2,4-product.

• Electronic Effects: Electron-withdrawing groups in the R² substituent of the ketone can increase the electrophilicity of the carbonyl carbon, accelerating Pathway A. Hammett free-energy equation analysis has confirmed that stabilizing the cationic transition state during dehydration of the intermediate thiazoline ring is a key control factor.[6][7]

• Reaction Conditions: Optimizing solvent, temperature, and catalysts can significantly improve regioselectivity. Milder conditions often provide better selectivity.

Troubleshooting & Optimization Table

Parameter	Recommendation for 2,4-Isomer	Rationale
Solvent	Aprotic polar solvents (e.g., DMF, Dioxane) or alcohols (e.g., Ethanol, Methanol).[8]	Solvates the ionic intermediate, often leading to cleaner reactions. Ethanol is most common.[3]
Temperature	Moderate temperature (Reflux in Ethanol, ~78°C). Avoid excessively high temperatures.	Higher temperatures can provide enough energy to overcome the activation barrier for the minor pathway (Pathway B), leading to more of the 2,5-isomer.
Catalyst/pH	Neutral to slightly basic conditions are standard.	Acidic conditions can sometimes alter the regioselectivity, particularly with N-substituted thioureas, leading to different isomers.[9]
Reagent Choice	Use an α-haloketone with a sterically demanding R² group if the target allows.	Increases the steric barrier for the undesired Pathway B.

Q2: How can I selectively synthesize the 2,5-disubstituted thiazole? The Hantzsch synthesis is not working for my target.

Answer: You are correct; the Hantzsch synthesis is generally inefficient for producing 2,5-disubstituted thiazoles because it requires unstable α-haloaldehydes as starting materials.[10][11] To reliably synthesize this regioisomer, alternative methods are necessary.

Recommended Alternative: Gabriel Thiazole Synthesis

The Gabriel synthesis is a classical method that provides regiochemically defined 2,5-disubstituted thiazoles. It involves the reaction of an α-acylaminoketone with a dehydrating/sulfurating agent like phosphorus pentasulfide (P₄S₁₀) or Lawesson's reagent.[12]

Experimental Protocol: Gabriel Synthesis of 2,5-Dimethylthiazole

This protocol describes the synthesis of 2,5-dimethylthiazole from N-(2-oxopropyl)acetamide as an example.[12]

• Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine N-(2-oxopropyl)acetamide (1.0 eq) and phosphorus pentasulfide (0.5 eq).

• Reaction: Gently heat the mixture under an inert atmosphere (N₂ or Ar). The reaction is often exothermic once initiated. Maintain a gentle reflux until the reaction is complete (monitor by TLC).

• Workup: Cool the reaction mixture to room temperature. Carefully quench the mixture by slowly adding it to a beaker of ice-water or a saturated sodium bicarbonate solution. Caution: This can release H₂S gas.

• Extraction: Extract the aqueous mixture with an organic solvent (e.g., diethyl ether or ethyl acetate) three times.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by column chromatography or distillation to obtain the 2,5-dimethylthiazole.

Modern Alternative: Rhodium-Catalyzed Synthesis

More recent methods offer excellent regiocontrol. One such method involves the rhodium(II)-catalyzed reaction of 1-sulfonyl-1,2,3-triazoles with thionoesters, which aromatize to yield 2,5-disubstituted thiazoles.[10] This approach avoids harsh reagents and offers broad substrate scope.

Caption: Workflow for selecting a synthetic strategy for thiazoles.

Frequently Asked Questions (FAQs)

FAQ 1: How can I reliably distinguish between 2,4- and 2,5-disubstituted regioisomers?

Answer: Unambiguous structural confirmation is critical. A combination of spectroscopic methods, primarily Nuclear Magnetic Resonance (NMR), is the gold standard for differentiating regioisomers.[13]

• ¹H NMR Spectroscopy: The key is to identify the signal for the lone proton on the thiazole ring.

  • In a 2,4-disubstituted thiazole, this proton is at the C5 position. Its chemical shift is typically found in the range of δ 7.0-7.5 ppm .[8]

  • In a 2,5-disubstituted thiazole, this proton is at the C4 position. Its chemical shift is generally further downfield, often in the range of δ 7.6-8.1 ppm . The proximity to the electron-withdrawing imine nitrogen (C=N) deshields the C4 proton more than the C5 proton.

• ¹³C NMR Spectroscopy: The chemical shifts of the substituted and unsubstituted carbons of the thiazole ring can also provide clear evidence.

• 2D NMR (NOESY/ROESY): For complex molecules, a Nuclear Overhauser Effect (NOE) experiment can be definitive. Irradiation of a proton on a substituent will show a spatial correlation (an NOE) to the nearest proton on the thiazole ring, confirming its position. For example, irradiating the protons on the R⁴ substituent should show an NOE to the C5-H in a 2,4-isomer.

Spectroscopic Data Comparison for a Hypothetical Phenyl-Methyl Thiazole

Isomer	Ring Proton	Expected ¹H Shift (ppm)	Key Diagnostic Feature
2-Methyl-4-phenylthiazole	C5-H	~7.3	Upfield singlet for the thiazole proton.
2-Methyl-5-phenylthiazole	C4-H	~7.8	Downfield singlet for the thiazole proton.

FAQ 2: Are there any "greener" methods that also offer better regiocontrol?

Answer: Yes, significant progress has been made in developing environmentally benign synthetic approaches that often come with the benefit of improved selectivity.[14]

• Microwave-Assisted Synthesis: Microwave irradiation can accelerate reaction rates, often leading to cleaner products and higher yields in shorter times. This can minimize the formation of byproducts that might arise from prolonged heating.[14]

• Ionic Liquids: Using ionic liquids as solvents can provide a unique reaction environment that influences selectivity. Some protocols show excellent regioselectivity and allow for the recycling of the solvent/catalyst system.[15]

• One-Pot, Multi-Component Reactions: These elegant strategies combine multiple reaction steps without isolating intermediates. By carefully choosing the components and catalyst, high regioselectivity can be achieved in an efficient and atom-economical manner.[14][16] For example, silica-supported tungstosilisic acid has been used as a reusable catalyst in a one-pot synthesis of Hantzsch thiazole derivatives.[16]

References

• Bramley, S. E., Dupplin, V., Goberdhan, D. G. C., & Meakins, G. D. (1987). The Hantzsch thiazole synthesis under acidic conditions: change of regioselectivity. Journal of the Chemical Society, Perkin Transactions 1, 639-643. [Link]

• Wipf, P., & Venkatraman, S. (2001). Stereochemical control factors in the Hantzsch thiazole synthesis: a Hammett substitution correlation analysis. Organic letters, 3(23), 3655–3658. [Link]

• Pinga, K., Raval, J. P., & Desai, K. R. (2010). Synthesis of Some New 2,4-Disubstituted Hydrazinothiazoles and 2,5-Disubstituted Thiazolidinones. Journal of the Korean Chemical Society, 54(4), 450-455. [Link]

• Wipf, P., & Venkatraman, S. (2001). Stereochemical control factors in the Hantzsch thiazole synthesis: a Hammett substitution correlation analysis. Semantic Scholar. [Link]

• Chem Help Asap. Hantzsch Thiazole Synthesis. chemhelpasap.com. [Link]

• S. L. Shinde, et al. (2026). Recent trends in ionic liquid-mediated synthesis of thiazoles: toward greener methodologies. RSC Advances. [Link]

• SynArchive. Hantzsch Thiazole Synthesis. synarchive.com. [Link]

• Bouherrou, O., et al. (2017). Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst. Molecules, 22(11), 1872. [Link]

• El-Faham, A., et al. (2026). Insights on Regioselective Synthesis of Fused Thiazoles: Density Functional Theory Calculations, Local Reactivity Indices, and Molecular Electrostatic Potential Analysis. ChemistrySelect. [Link]

• Mondal, P., & Laskar, M. A. (2024). Environmentally Benign Synthetic Approaches for the Synthesis of Thiazole Derivatives: A Review. Bio-Ethanol, Polysaccharides, and Lignin (BEPLS), 13(2). [Link]

• Rajiani, M. H., & Ismail, R. (2021). A BRIEF REVIEW ON THE THIAZOLE DERIVATIVES: SYNTHESIS METHODS AND BIOLOGICAL ACTIVITIES. Malaysian Journal of Chemistry, 23(1), 16-32. [Link]

• Singh, S., et al. (2022). Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. Molecules, 27(19), 6436. [Link]

• K trajetória, P., et al. (2023). Differentiation between Isomeric 4,5-Functionalized 1,2,3-Thiadiazoles and 1,2,3-Triazoles by ESI-HRMS and IR Ion Spectroscopy. International Journal of Molecular Sciences, 24(2), 1729. [Link]

• Dey, S., et al. (2020). Mechanism of Hantzsch Thiazole Synthesis. ResearchGate. [Link]

• Wipf, P., & Venkatraman, S. (2001). ChemInform Abstract: Stereochemical Control Factors in the Hantzsch Thiazole Synthesis: A Hammett Substitution Correlation Analysis. ResearchGate. [Link]

• Organic Chemistry Portal. Thiazole synthesis. organic-chemistry.org. [Link]

• Nguyen, T. H. (2022). Recent Development in the Synthesis of Thiazoles. Bentham Science. [Link]

• Kashyap, P., et al. (2024). An Overview of Synthetic Derivatives of Thiazole and Their Role in Therapeutics. FABAD Journal of Pharmaceutical Sciences. [Link]

• Al-Ostoot, F. H., et al. (2022). Novel 1,3-Thiazole Analogues with Potent Activity against Breast Cancer: A Design, Synthesis, In Vitro, and In Silico Study. Molecules, 27(19), 6673. [Link]

• Mallia, C. J., et al. (2015). Thiazole formation through a modified Gewald reaction. Beilstein Journal of Organic Chemistry, 11, 875–883. [Link]

• Miura, T., et al. (2015). Facile Synthesis of 2,5-Disubstituted Thiazoles from Terminal Alkynes, Sulfonyl Azides, and Thionoesters. Organic Chemistry Portal. [Link]

• Al-Abdullah, E. S., et al. (2019). New Series of Thiazole Derivatives: Synthesis, Structural Elucidation, Antimicrobial Activity, Molecular Modeling and MOE Docking. Molecules, 24(9), 1783. [Link]

• Al-Abdullah, E. S., et al. (2019). New Series of Thiazole Derivatives: Synthesis, Structural Elucidation, Antimicrobial Activity, Molecular Modeling and MOE Docking. MDPI. [Link]

• Bramley, S. E., et al. (1987). An infrared study of rotational isomerism in thiazole-2-carboxylates. Journal of the Chemical Society, Perkin Transactions 1. [Link]

• Chen, J., et al. (2020). Synthesis of 2,4-disubstituted thiazoles. ResearchGate. [Link]

• Pharmaguideline. (2023). Synthesis, Reactions and Medicinal Uses of Thiazole. Pharmaguideline. [Link]

• Miura, T., et al. (2015). Facile Synthesis of 2,5-Disubstituted Thiazoles from Terminal Alkynes, Sulfonyl Azides, and Thionoesters. Organic Letters, 17(10), 2454–2457. [Link]

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Technical Support Center: Scaling Up the Synthesis of 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone

Welcome to the technical support center for the synthesis of 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting strategies, and frequently asked questions (FAQs) to address challenges encountered during the scale-up of this synthesis.

Overview of the Synthesis

The synthesis of 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone is most commonly achieved through the Hantzsch thiazole synthesis.[1][2][3] This robust and versatile method involves the condensation reaction between an α-haloketone and a thioamide.[3] In this specific case, the key starting materials are 3-chloro-2,4-pentanedione and thiourea.

The reaction proceeds through a multi-step pathway initiated by an SN2 reaction, followed by an intramolecular cyclization and subsequent dehydration to form the aromatic thiazole ring.[1] While the Hantzsch synthesis is generally high-yielding, scaling up the process can present unique challenges that require careful consideration and optimization.[2]

Experimental Protocol: Lab-Scale Synthesis

This section outlines a typical lab-scale procedure for the synthesis of 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone.

Materials:

• 3-Chloro-2,4-pentanedione

• Thiourea

• Ethanol (or other suitable solvent)

• Sodium carbonate (or other suitable base)

• Standard laboratory glassware and equipment

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 3-chloro-2,4-pentanedione in ethanol.

• Add an equimolar amount or a slight excess of thiourea to the solution.

• Heat the reaction mixture to reflux and monitor the progress of the reaction using Thin Layer Chromatography (TLC).

• Upon completion, allow the mixture to cool to room temperature.

• Neutralize the reaction mixture with an aqueous solution of a weak base, such as sodium carbonate, to precipitate the crude product.[1]

• Collect the precipitate by filtration and wash with cold water to remove any inorganic impurities.

• Dry the crude product thoroughly.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain the purified 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone.

Troubleshooting Guide: Scaling Up the Synthesis

Scaling up the synthesis of 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone from the lab bench to a pilot or production scale can introduce a new set of challenges. This section addresses common issues encountered during scale-up and provides systematic troubleshooting strategies.

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Start [label="Low Yield or Incomplete Reaction", shape=ellipse, fillcolor="#EA4335"]; Purity [label="Check Starting Material Purity"]; Stoichiometry [label="Verify Stoichiometry"]; Temperature [label="Optimize Reaction Temperature"]; Solvent [label="Evaluate Solvent Choice"]; Mixing [label="Ensure Adequate Mixing"]; Workup [label="Optimize Work-up and Isolation"]; Success [label="Improved Yield", shape=ellipse, fillcolor="#34A853"];

Start -> Purity [label="Impure reactants can lead to side reactions"]; Purity -> Stoichiometry [label="Incorrect ratios affect conversion"]; Stoichiometry -> Temperature [label="Suboptimal temperature can slow or stall the reaction"]; Temperature -> Solvent [label="Solvent polarity and boiling point are critical"]; Solvent -> Mixing [label="Poor mixing leads to localized concentration gradients"]; Mixing -> Workup [label="Inefficient isolation reduces final yield"]; Workup -> Success; } Caption: Troubleshooting workflow for low yield.

Q1: My reaction yield has significantly dropped upon scaling up. What are the potential causes and how can I address them?

A1: A decrease in yield during scale-up is a common issue that can be attributed to several factors. Here's a systematic approach to diagnose and resolve the problem:

• Heat Transfer and Temperature Control:

  • Problem: The Hantzsch synthesis is often exothermic. On a larger scale, inefficient heat dissipation can lead to localized "hot spots," promoting side reactions and decomposition of reactants or products.

  • Solution:

    • Monitor the internal reaction temperature closely using a calibrated probe.

    • Employ a reactor with a larger surface area-to-volume ratio or a jacketed reactor with a circulating temperature control system.

    • Consider a slower, controlled addition of one of the reactants (e.g., adding the α-haloketone solution portion-wise to the thiourea solution) to manage the exotherm.

• Mixing Efficiency:

  • Problem: Inadequate mixing in a large reactor can lead to heterogeneous reaction conditions, resulting in incomplete conversion and the formation of byproducts.

  • Solution:

    • Ensure the stirring is vigorous enough to maintain a homogeneous suspension of all reactants. The type and position of the stirrer (e.g., overhead mechanical stirrer with appropriate impeller design) are crucial for efficient mixing in large vessels.

    • For very large scales, consider using a reactor with baffles to improve mixing and prevent vortex formation.

• Purity of Starting Materials:

  • Problem: Impurities in the starting materials, particularly the 3-chloro-2,4-pentanedione, can have a more pronounced negative impact at a larger scale.

  • Solution:

    • Thoroughly characterize the purity of each batch of starting materials using techniques like NMR, GC-MS, or HPLC.

    • If necessary, purify the starting materials before use. 3-chloro-2,4-pentanedione can be purified by distillation.

• Work-up and Product Isolation:

  • Problem: The precipitation and filtration process may not be as efficient on a larger scale, leading to product loss.

  • Solution:

    • Optimize the neutralization step by carefully controlling the pH and temperature to ensure complete precipitation of the product.

    • Select the appropriate filter type and size for the larger volume of precipitate. Ensure efficient washing of the filter cake to remove impurities without dissolving a significant amount of the product.

Q2: I am observing the formation of significant amounts of byproducts during my scaled-up synthesis. How can I identify and minimize them?

A2: Byproduct formation is a common challenge in the Hantzsch synthesis, especially with a reactive dicarbonyl substrate like 3-chloro-2,4-pentanedione.

• Potential Side Reactions:

  • Formation of Isomeric Thiazoles: Under certain conditions, the reaction can lead to the formation of isomeric thiazole byproducts.

  • Self-Condensation of 3-chloro-2,4-pentanedione: The α-haloketone can undergo self-condensation reactions, particularly at elevated temperatures or in the presence of base.

  • Formation of Thiazine Derivatives: In some cases, reaction with dicarbonyl compounds can lead to the formation of six-membered thiazine rings.

• Troubleshooting and Minimization:

  • Reaction Temperature: Carefully control the reaction temperature. Running the reaction at the lowest effective temperature can often minimize the formation of thermally induced byproducts.

  • Stoichiometry: The molar ratio of the reactants can influence the product distribution. A slight excess of thiourea is often used to ensure complete conversion of the α-haloketone.[1] However, a large excess may lead to purification challenges. Experiment with slight variations in the stoichiometry to find the optimal ratio for your scaled-up process.

  • Order of Addition: Adding the 3-chloro-2,4-pentanedione solution slowly to the thiourea solution can help to maintain a low concentration of the reactive α-haloketone in the reaction mixture, thereby minimizing self-condensation.

  • pH Control: Maintaining a neutral or slightly acidic pH during the reaction can help to suppress base-catalyzed side reactions. The work-up should be carefully controlled to avoid exposing the product to harsh basic conditions for extended periods.

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Reactants [label="{3-Chloro-2,4-pentanedione | Thiourea}", fillcolor="#F1F3F4", fontcolor="#202124"]; Desired_Product [label="1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone", fillcolor="#34A853", fontcolor="#FFFFFF"]; Byproducts [label="{Isomeric Thiazoles | Self-Condensation Products | Thiazine Derivatives}", fillcolor="#EA4335", fontcolor="#FFFFFF"];

Reactants -> Desired_Product [label="Hantzsch Synthesis\n(Optimized Conditions)", color="#34A853"]; Reactants -> Byproducts [label="Side Reactions\n(Suboptimal Conditions)", color="#EA4335"]; } Caption: Pathways to desired product and potential byproducts.

Q3: The purification of the final product by recrystallization is proving difficult and inefficient at a larger scale. What are my options?

A3: Recrystallization can be challenging to scale up effectively. Here are some alternative and optimized purification strategies:

• Slurry Washing:

  • Instead of a full recrystallization, consider a slurry wash of the crude product. This involves suspending the crude solid in a solvent in which the desired product has low solubility but the impurities are reasonably soluble. Stirring the slurry for a period and then filtering can effectively remove many impurities without significant product loss.

• Solvent Selection for Recrystallization:

  • Systematically screen different solvent systems to find one that provides a good balance between product solubility at elevated temperatures and insolubility at lower temperatures, while effectively solubilizing the impurities. Mixed solvent systems can sometimes offer superior performance.

• Chromatography:

  • While often considered a lab-scale technique, flash column chromatography can be scaled up for larger quantities. However, this is generally more expensive and time-consuming than crystallization. It is typically reserved for high-purity applications or when crystallization is not feasible.

• Precipitation with Anti-Solvent:

  • Dissolve the crude product in a good solvent and then slowly add an anti-solvent (a solvent in which the product is insoluble) to induce precipitation. This can sometimes provide a cleaner product than cooling crystallization.

Frequently Asked Questions (FAQs)

Q: What is the optimal solvent for scaling up this synthesis?

A: Ethanol is a commonly used and effective solvent for the Hantzsch thiazole synthesis.[4] It has a good balance of polarity, a suitable boiling point for the reaction, and is relatively inexpensive and environmentally benign. However, for specific scale-up challenges, other solvents or solvent mixtures might be explored. For instance, a mixture of ethanol and water has been shown to be effective in some Hantzsch syntheses.[4]

Q: What are the key safety considerations when scaling up this reaction?

A:

• Handling of 3-chloro-2,4-pentanedione: This is a halogenated ketone and should be handled with appropriate personal protective equipment (PPE), including gloves and safety glasses, in a well-ventilated area.

• Exothermic Reaction: As mentioned, the reaction can be exothermic. Ensure that the reactor is equipped with adequate cooling capacity and that the reaction is monitored closely to prevent a runaway reaction.

• Solvent Handling: Ethanol is flammable. Take appropriate precautions to avoid ignition sources.

• Pressure Build-up: If the reaction is conducted in a closed system, be aware of the potential for pressure build-up due to the evolution of gases or an increase in temperature. Ensure the reactor is properly vented.

Q: How can I effectively monitor the reaction progress at a larger scale?

A: In-process monitoring is crucial for a successful scale-up.

• Thin Layer Chromatography (TLC): TLC remains a simple and effective method for monitoring the disappearance of starting materials and the appearance of the product.

• High-Performance Liquid Chromatography (HPLC): For more quantitative analysis, HPLC can be used to track the concentration of reactants and products over time. This can be particularly useful for optimizing reaction times and identifying the formation of byproducts.

Q: What are the expected spectroscopic data for 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone?

A: While specific data can vary slightly based on the solvent and instrument, here are typical expected values:

Spectroscopic Data	Expected Values
¹H NMR	Aromatic protons (phenyl group) typically appear in the range of δ 7.2-7.9 ppm. The amino protons (-NH₂) will appear as a broad singlet, and its chemical shift can be variable. The methyl protons of the acetyl group will be a singlet around δ 2.5 ppm.[5][6]
¹³C NMR	Aromatic carbons will appear in the range of δ 125-150 ppm. The carbonyl carbon of the acetyl group will be significantly downfield, typically >190 ppm. The carbons of the thiazole ring will also have characteristic shifts.[5]
IR (Infrared Spectroscopy)	Characteristic peaks include N-H stretching of the amino group (~3300-3400 cm⁻¹), C=O stretching of the ketone (~1650-1680 cm⁻¹), and C=N and C=C stretching of the thiazole and phenyl rings.[6]
Mass Spectrometry (MS)	The mass spectrum will show the molecular ion peak (M⁺) corresponding to the molecular weight of the compound.

References

• Chem Help Asap. Hantzsch Thiazole Synthesis. Available from: [Link]

• Gernot, A. G., et al. (2010). Two-Steps Hantzsch Based Macrocyclization Approach for the Synthesis of Thiazole Containing Cyclopeptides. PMC. Available from: [Link]

• Rai, H. (2025). Int. J. of Pharm. Sci., Vol 3, Issue 11, 3836-3853. International Journal of Pharmaceutical Sciences.

• Supporting Information for NH4I-Promoted Electrosynthesis of 2-Aminothiazole Derivatives from Ketone Compounds and NH4SCN. Available from: [Link]

• SynArchive. Hantzsch Thiazole Synthesis. Available from: [Link]

• Organic Chemistry Portal. Thiazole synthesis. Available from: [Link]

• ChemHelpASAP. (2020, November 5). Hantzsch thiazole synthesis - laboratory experiment [Video]. YouTube. Available from: [Link]

• Shaimaa Adnan et al. (2015). Synthesis and identification of some derivatives of 1,3,4-thiadiazole. Journal of Chemical and Pharmaceutical Research, 7(10), 1000-1011.

• Bou-Salah, L., et al. (2016). Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst. Molecules, 21(11), 1549. Available from: [Link]

• Fun, H.-K., et al. (2012). Microwave-assisted Hantzsch thiazole synthesis of N-phenyl-4-(6-phenylimidazo[2,1-b]thiazol-5-yl)thiazol-2-amines from the reaction of 2-chloro-1-(6-phenylimidazo[2,1-b]thiazol-5-yl)ethanones and thioureas. Molecules, 17(5), 5482-5498. Available from: [Link]

• Al-Ghorbani, M. (2021). New methods for the rapid synthesis of thiazoles (Doctoral dissertation, University of Sussex). Figshare. Available from: [Link]

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• Manju, S. L., Kalluraya, B., & Asma, M. T. (2019). Formation of 1-(thiazol-2-yl)-4,5-dihydropyrazoles from simple precursors: synthesis, spectroscopic characterization and the structures of an intermediate and two products. Acta Crystallographica Section E: Crystallographic Communications, 75(Pt 10), 1478–1484. Available from: [Link]

• Bosch, E., & Jeffries, L. (2018). 1-(2-Amino-4,5-dimethylphenyl)ethanone. IUCrData, 3(3), x180313. Available from: [Link]

• Bou-Salah, L., et al. (2016). Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst. PMC. Available from: [Link]

• ResearchGate. 1-((5-amino-1,3,4-thiadiazol-2-yl)methyl)-3-benzyl-1H-1,2,4-triazol-5(4H)-one: Synthesis, Characterization and Computational Studies. Available from: [Link]

• El-Sayed, M. E. A., et al. (2021). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. Molecules, 26(5), 1471. Available from: [Link]

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• ResearchGate. Synthesis and Biological Activity of 3-[Phenyl(1,3-thiazol-2-yl)-amino]propanoic Acids and Their Derivatives. Available from: [Link]

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Reference Data & Comparative Studies

A Comparative Analysis of the Antibacterial Efficacy of Thiazole Derivatives and Ciprofloxacin

A Technical Guide for Researchers in Drug Discovery and Development

In the relentless pursuit of novel antimicrobial agents to combat the growing threat of antibiotic resistance, the scientific community has shown a keen interest in heterocyclic compounds. Among these, thiazole derivatives have emerged as a promising class of molecules with a broad spectrum of biological activities, including significant antibacterial potential.[1][2] This guide provides a comprehensive comparison of the antibacterial activity of various thiazole derivatives against the widely-used fluoroquinolone antibiotic, ciprofloxacin. We will delve into supporting experimental data, detailed methodologies for assessing antibacterial efficacy, and the underlying mechanisms of action.

Introduction to Thiazole Derivatives and Ciprofloxacin

Thiazole, a five-membered heterocyclic ring containing sulfur and nitrogen atoms, serves as a core scaffold in numerous natural and synthetic bioactive compounds.[1] Its structural versatility allows for modifications at various positions, leading to a diverse library of derivatives with a wide range of pharmacological properties.[2] Many thiazole-containing compounds have demonstrated potent activity against both Gram-positive and Gram-negative bacteria, making them a focal point in the development of new antibacterial drugs.[3]

Ciprofloxacin is a broad-spectrum fluoroquinolone antibiotic that has been a mainstay in clinical practice for decades.[4] It exerts its bactericidal effect by inhibiting bacterial DNA gyrase and topoisomerase IV, enzymes essential for DNA replication, transcription, and repair.[5] Due to its well-established efficacy, ciprofloxacin is frequently employed as a reference drug in the evaluation of new antimicrobial candidates.[2][6]

Comparative Antibacterial Activity: A Quantitative Look

The most common metric for quantifying the in vitro antibacterial activity of a compound is the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[7] A lower MIC value indicates greater potency.

The following table summarizes the MIC values (in µg/mL) of several representative thiazole derivatives against a panel of Gram-positive and Gram-negative bacteria, in comparison to ciprofloxacin.

Compound/Drug	S. aureus	B. subtilis	E. coli	P. aeruginosa	K. pneumoniae	Reference
Ciprofloxacin	0.5 - 4	0.9	1.25 - 7	≤1 - >5	25	[6]
Thiophene-substituted thiazole derivative (Compound 15)	5 - 10	-	5 - 10	5 - 10	-	[6]
2-(2-pyrazolin-1-yl)-thiazole derivative (Compound 56)	8 - 16	-	8 - 16	8 - 16	-	[6]
Thiazole-quinolinium derivative (4a4)	1 - 32	-	>64	-	-	[3]
2-phenylacetamido-thiazole derivative	-	Potent	Potent	Potent	-	[8]
Benzo[d]thiazole derivative (Compound 13)	50 - 75	-	50 - 75	-	-	[9]
Benzo[d]thiazole derivative (Compound 14)	50 - 75	-	50 - 75	-	-	[9]

Note: MIC values can vary depending on the specific bacterial strain and the experimental conditions.

As the data indicates, while some thiazole derivatives exhibit promising activity, particularly against Gram-positive bacteria, many still show higher MIC values compared to ciprofloxacin.[3][6] However, the broad structural diversity of thiazole derivatives allows for significant optimization of their antibacterial potency. For instance, certain structural modifications, such as the introduction of specific substituents on the thiazole ring, have been shown to enhance activity.[10]

Experimental Protocol: Determining Antibacterial Susceptibility

To ensure the reliability and reproducibility of antibacterial activity data, standardized methodologies are crucial. The Clinical and Laboratory Standards Institute (CLSI) provides guidelines for antimicrobial susceptibility testing, with the broth microdilution method being a widely accepted technique for determining MIC values.[7]

Broth Microdilution Method: A Step-by-Step Guide

This protocol outlines the key steps involved in performing a broth microdilution assay to determine the MIC of a test compound.

1. Preparation of Materials:

• Test Compounds: Prepare stock solutions of the thiazole derivatives and ciprofloxacin in a suitable solvent (e.g., DMSO).

• Bacterial Strains: Culture the selected Gram-positive and Gram-negative bacteria on appropriate agar plates overnight.

• Growth Medium: Use a cation-adjusted Mueller-Hinton Broth (MHB) for the assay.

• 96-Well Microtiter Plates: Sterile, clear, flat-bottomed plates are required.

2. Inoculum Preparation:

• From the overnight culture, pick several colonies and suspend them in sterile saline to match the turbidity of a 0.5 McFarland standard. This corresponds to approximately 1-2 x 10⁸ CFU/mL.

• Dilute this standardized bacterial suspension in MHB to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

3. Serial Dilution of Test Compounds:

• In the 96-well plate, perform a two-fold serial dilution of the test compounds.

• Start by adding 100 µL of MHB to all wells.

• Add 100 µL of the highest concentration of the test compound to the first well of a row and mix thoroughly.

• Transfer 100 µL from the first well to the second, and continue this serial dilution across the plate to create a range of concentrations.

4. Inoculation and Incubation:

• Add 100 µL of the prepared bacterial inoculum to each well containing the serially diluted compounds.

• Include a positive control (wells with bacteria and MHB, but no compound) and a negative control (wells with MHB only).

• Cover the plates and incubate at 35-37°C for 16-20 hours.

5. Determination of MIC:

• After incubation, visually inspect the plates for bacterial growth (turbidity).

• The MIC is the lowest concentration of the compound at which there is no visible growth.

Workflow for MIC Determination

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC) using the broth microdilution method.

Mechanism of Action: Targeting Bacterial DNA Gyrase

Ciprofloxacin's mechanism of action is well-characterized; it inhibits DNA gyrase (a type II topoisomerase) and topoisomerase IV, leading to the disruption of DNA replication and ultimately, cell death.[5] Interestingly, many thiazole derivatives are also believed to exert their antibacterial effects by targeting bacterial DNA gyrase.[11][12]

DNA gyrase is an essential enzyme in bacteria that introduces negative supercoils into DNA, a process that is crucial for DNA replication and transcription.[12] The enzyme is composed of two subunits, GyrA and GyrB. While fluoroquinolones like ciprofloxacin primarily target the GyrA subunit, many thiazole-based inhibitors target the ATP-binding site on the GyrB subunit.[5][12]

Inhibition of DNA Gyrase by Thiazole Derivatives

Caption: Mechanism of DNA gyrase inhibition by ciprofloxacin and thiazole derivatives.

By binding to the ATP-binding site of GyrB, thiazole derivatives prevent the conformational changes necessary for the enzyme's function, thereby inhibiting DNA supercoiling and leading to bacterial cell death.[12] This distinct mechanism of action compared to fluoroquinolones suggests that thiazole derivatives could be effective against some ciprofloxacin-resistant strains.

Structure-Activity Relationship (SAR)

The antibacterial activity of thiazole derivatives is highly dependent on their chemical structure. Structure-activity relationship (SAR) studies have revealed that the nature and position of substituents on the thiazole ring significantly influence their potency.[10] For example, the presence of a 4-hydroxyphenyl group at the 2-position of a benzo[d]thiazole nucleus has been shown to enhance antibacterial activity.[9] Conversely, increasing the lipophilicity by extending an alkyl chain at the 2-position did not improve potency.[9] These SAR insights are invaluable for the rational design of more potent thiazole-based antibacterial agents.

Conclusion

Thiazole derivatives represent a versatile and promising scaffold for the development of novel antibacterial agents. While direct comparisons with ciprofloxacin often show that many existing derivatives have a higher MIC, their distinct mechanism of action targeting the GyrB subunit of DNA gyrase presents a valuable opportunity to overcome existing resistance mechanisms. The extensive body of research on the synthesis and biological evaluation of thiazole derivatives, coupled with a growing understanding of their structure-activity relationships, provides a solid foundation for the future design of potent and clinically relevant antibacterial drugs. Continued exploration and optimization of this chemical class are warranted in the ongoing battle against infectious diseases.

References

• Biointerface Research in Applied Chemistry. (2021). Antibacterial Activity of Thiazole and its Derivatives: A Review. [Link]

• National Institutes of Health. (2023). An Overview of the Structure–Activity Relationship in Novel Antimicrobial Thiazoles Clubbed with Various Heterocycles (2017–2023). [Link]

• Microbiology Info. (n.d.). Broth Microdilution. [Link]

• MDPI. (2022). The Potential of Thiazole Derivatives as Antimicrobial Agents. [Link]

• Journal of Chemical Reviews. (2023). Antimicrobial Activity and Synthesis of Thiazole Derivatives: A Recent Update. [Link]

• protocols.io. (2023). Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Assays Using Broth Microdilution Method. [Link]

• Microbe Online. (2013). Broth Dilution Method for MIC Determination. [Link]

• Hancock Lab. (n.d.). MIC Determination By Microtitre Broth Dilution Method. [Link]

• MDPI. (2020). Synthesis and Antimicrobial Activity of New Heteroaryl(aryl) Thiazole Derivatives Molecular Docking Studies. [Link]

• National Institutes of Health. (2011). Antimicrobial Prospect of Newly Synthesized 1,3-Thiazole Derivatives. [Link]

• ResearchGate. (2023). Design, Synthesis, In Silico Study And Preliminary Pharmacological Assessment Of New Ciprofloxacin Analogues Having Thiazole Nucleus. [Link]

• National Institutes of Health. (2020). Antibacterial activity evaluation and mode of action study of novel thiazole-quinolinium derivatives. [Link]

• Preprints.org. (2023). Design, synthesis, and SAR of novel thiazole-based antimicrobials targeting DNA gyrase: In vitro and in silico profiling. [Link]

• MDPI. (2023). Advancements in Synthetic Strategies and Biological Effects of Ciprofloxacin Derivatives: A Review. [Link]

• Monash University. (2020). Antibacterial activity evaluation and mode of action study of novel thiazole-quinolinium derivatives. [Link]

• MDPI. (2022). The Potential of Thiazole Derivatives as Antimicrobial Agents. [Link]

• ResearchGate. (2023). Antimicrobial Activity and Synthesis of Thiazole Derivatives: A Recent Update. [Link]

• Biointerface Research in Applied Chemistry. (2021). Antibacterial Activity of Thiazole and its Derivatives: A Review. [Link]

• National Institutes of Health. (2021). An Overview of the Synthesis and Antimicrobial, Antiprotozoal, and Antitumor Activity of Thiazole and Bisthiazole Derivatives. [Link]

• MDPI. (2021). Antibacterial Evaluation and Virtual Screening of New Thiazolyl-Triazole Schiff Bases as Potential DNA-Gyrase Inhibitors. [Link]

• ResearchGate. (2024). Development of novel thiazole-based hybrids as DNA gyrase inhibitors: design, synthesis, in silico and in vitro antibacterial evaluation. [Link]

• Indian Journal of Pharmaceutical Chemistry and Analytical Techniques. (2025). Computational Drug Design and Docking Studies of Thiazole Derivatives Targeting Bacterial DNA Gyrase. [Link]

• ResearchGate. (2025). Discovery of 4,5,6,7-Tetrahydrobenzo[1,2- d ]thiazoles as Novel DNA Gyrase Inhibitors Targeting the ATP-Binding Site. [Link]

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A Comparative Analysis of the In Vitro Anticancer Potential of 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone and Taxol

A Technical Guide for Researchers in Oncology Drug Discovery

In the landscape of anticancer drug discovery, the quest for novel chemotherapeutic agents with enhanced efficacy and reduced side effects is a perpetual endeavor. This guide provides a comparative overview of the in vitro anticancer activity of a promising synthetic compound, 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone, against the well-established clinical drug, Taxol (Paclitaxel). This document is intended for researchers, scientists, and professionals in the field of drug development, offering a technical deep-dive into their mechanisms of action, cytotoxic profiles, and the experimental methodologies used for their evaluation.

Introduction to the Compounds

1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone belongs to the 2-aminothiazole class of heterocyclic compounds, a scaffold that has garnered significant attention in medicinal chemistry due to its diverse pharmacological properties, including anticancer activities. The therapeutic potential of thiazole derivatives is attributed to their ability to interfere with various cellular signaling pathways.

Taxol (Paclitaxel) , a complex diterpene isolated from the bark of the Pacific yew tree, is a cornerstone of modern chemotherapy. It is widely used in the treatment of various solid tumors, including ovarian, breast, and lung cancers. Its mechanism of action is well-characterized and serves as a benchmark for the evaluation of new microtubule-targeting agents.

Mechanism of Action: A Tale of Two Targets

The cytotoxic effects of 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone and Taxol stem from their distinct interactions with cellular machinery, leading to the induction of apoptosis.

1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone: The precise mechanism of action for this specific aminothiazole derivative is still under investigation. However, the broader class of 2-aminothiazole compounds has been shown to exert their anticancer effects through various mechanisms, including the inhibition of protein kinases, disruption of cell cycle progression, and induction of apoptosis through intrinsic and extrinsic pathways. Some derivatives have been found to target key signaling molecules involved in cell proliferation and survival.

Taxol: The primary mechanism of action of Taxol is the disruption of microtubule dynamics.[1] Unlike other microtubule-targeting agents that induce microtubule depolymerization, Taxol stabilizes the microtubule polymer and protects it from disassembly. This stabilization disrupts the normal mitotic spindle assembly, leading to a blockage of the cell cycle at the G2/M phase and subsequent induction of apoptosis.

Comparative In Vitro Anticancer Activity

The in vitro cytotoxicity of 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone and Taxol is typically evaluated against a panel of human cancer cell lines. The half-maximal inhibitory concentration (IC50), which represents the concentration of a drug that is required for 50% inhibition of cell growth, is a standard metric for this assessment.

While extensive data is available for Taxol across a multitude of cell lines, specific IC50 values for 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone are less prevalent in the public domain. However, a study by S. M. Rida and colleagues in 2005 reported the synthesis and initial anticancer screening of this compound. Their findings indicated that 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone exhibited notable growth inhibitory effects against the human breast cancer cell line MCF-7.

For a comprehensive comparison, the table below presents a compilation of reported IC50 values for Taxol against several common cancer cell lines. This data serves as a reference for contextualizing the potential efficacy of novel compounds like 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone.

Cell Line	Cancer Type	Taxol IC50 (nM)	Reference
MCF-7	Breast Adenocarcinoma	2.5 - 10	[1]
HeLa	Cervical Carcinoma	~5	[1]
A549	Lung Carcinoma	5 - 15
HepG2	Hepatocellular Carcinoma	10 - 50

Experimental Protocol: In Vitro Cytotoxicity Assessment using the MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method widely used to assess cell viability and the cytotoxic potential of chemical compounds. The underlying principle is the reduction of the yellow tetrazolium salt MTT into purple formazan crystals by metabolically active cells. The amount of formazan produced is directly proportional to the number of viable cells.

Step-by-Step Methodology:

• Cell Seeding:

  • Harvest cancer cells from culture flasks during their exponential growth phase.

  • Perform a cell count and determine cell viability using a hemocytometer and trypan blue exclusion.

  • Seed the cells in a 96-well microplate at a predetermined optimal density (e.g., 5 x 10³ to 1 x 10⁴ cells per well) in 100 µL of complete culture medium.

  • Incubate the plate at 37°C in a humidified 5% CO₂ atmosphere for 24 hours to allow for cell attachment and recovery.

• Compound Treatment:

  • Prepare a stock solution of 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone and Taxol in a suitable solvent (e.g., DMSO).

  • Perform serial dilutions of the stock solutions in culture medium to obtain a range of desired concentrations.

  • After the 24-hour incubation, carefully remove the medium from the wells and replace it with 100 µL of medium containing the different concentrations of the test compounds. Include a vehicle control (medium with the same concentration of the solvent used to dissolve the compounds) and an untreated control (medium only).

  • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition and Incubation:

  • Following the treatment period, add 20 µL of MTT solution (5 mg/mL in phosphate-buffered saline) to each well.

  • Incubate the plate for an additional 3-4 hours at 37°C. During this time, viable cells will metabolize the MTT, forming visible purple formazan crystals.

• Formazan Solubilization:

  • Carefully aspirate the medium containing MTT from each well without disturbing the formazan crystals.

  • Add 150 µL of a solubilizing agent, such as DMSO or acidified isopropanol, to each well to dissolve the formazan crystals.

  • Gently shake the plate on an orbital shaker for 10-15 minutes to ensure complete dissolution.

• Absorbance Measurement:

  • Measure the absorbance of the solubilized formazan at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm is often used to subtract background absorbance.

• Data Analysis:

  • Calculate the percentage of cell viability for each treatment concentration relative to the untreated control.

  • Plot a dose-response curve with the compound concentration on the x-axis and the percentage of cell viability on the y-axis.

  • Determine the IC50 value from the dose-response curve using non-linear regression analysis.

Visualizing the Experimental Workflow and Cellular Pathways

To further elucidate the experimental process and the known mechanism of Taxol, the following diagrams are provided.

Caption: Workflow of the in vitro cytotoxicity MTT assay.

Sources

• 1. Cytotoxic studies of paclitaxel (Taxol) in human tumour cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to the Validation of Antimicrobial Assays for Novel Thiazole Compounds

For researchers, scientists, and drug development professionals, the journey of bringing a novel antimicrobial agent from the bench to the clinic is both exhilarating and fraught with scientific rigor. Thiazole compounds, a class of heterocyclic molecules, have shown considerable promise as a scaffold for new antimicrobial drugs.[1][2][3] Their unique chemical structures offer a platform for developing agents that can potentially circumvent existing resistance mechanisms.[2][3] However, the promise of any new compound hinges on the robust and meticulous validation of its antimicrobial activity.

This guide provides an in-depth, experience-driven comparison of the essential antimicrobial assays required to validate novel thiazole compounds. Moving beyond a simple recitation of steps, we will delve into the causality behind experimental choices, ensuring that each protocol is a self-validating system. Our focus will be on the three pillars of in vitro antimicrobial susceptibility testing: Broth Microdilution, Disk Diffusion, and Time-Kill assays. Throughout this guide, we will adhere to the globally recognized standards set forth by the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST) to ensure scientific integrity and reproducibility.[4][5][6]

The Foundational Assays: A Comparative Overview

Choosing the right assay at the right stage of drug development is critical. Each of the following methods provides a unique piece of the puzzle in characterizing the antimicrobial profile of a novel thiazole compound.

Assay	Primary Outcome	Key Advantage	Key Limitation	Primary Application in Thiazole Drug Discovery
Broth Microdilution	Minimum Inhibitory Concentration (MIC)	Quantitative; high-throughput	Labor-intensive; potential for compound precipitation	Primary screening; determining the lowest concentration that inhibits growth
Disk Diffusion (Kirby-Bauer)	Zone of Inhibition (qualitative)	Simple; cost-effective	Not quantitative (MIC cannot be determined directly)	Secondary screening; rapid assessment of susceptibility
Time-Kill Kinetics	Rate of bacterial killing	Dynamic assessment of bactericidal vs. bacteriostatic activity	Low-throughput; resource-intensive	Characterizing the pharmacodynamics of lead candidates

I. Broth Microdilution Assay: Quantifying Potency

The broth microdilution assay is the gold standard for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent. The MIC is the lowest concentration of a drug that prevents visible growth of a microorganism.[7] This quantitative measure is fundamental to understanding the potency of a novel thiazole compound.

Causality in Experimental Design

The choice of broth, inoculum density, and incubation conditions are not arbitrary; they are designed to ensure reproducibility and clinical relevance. We primarily follow the guidelines outlined in CLSI document M07 and the EUCAST definitive method for broth microdilution .[8][9] Cation-adjusted Mueller-Hinton Broth (CAMHB) is the recommended medium as it is standardized and has a low concentration of inhibitors that could interfere with the activity of the antimicrobial agent.[7] The inoculum is standardized to approximately 5 x 10^5 colony-forming units (CFU)/mL to mimic the bacterial load in a typical infection.[7]

Experimental Protocol: Broth Microdilution

Caption: Workflow for Broth Microdilution Assay.

Step-by-Step Methodology:

• Preparation of Thiazole Compounds: Prepare a stock solution of the novel thiazole compound in a suitable solvent (e.g., DMSO). Perform a 2-fold serial dilution in Cation-Adjusted Mueller-Hinton Broth (CAMHB) to achieve the desired concentration range.

• Inoculum Preparation: From a fresh (18-24 hour) culture plate, select 3-5 isolated colonies and suspend them in sterile saline. Adjust the turbidity to match a 0.5 McFarland standard (approximately 1-2 x 10^8 CFU/mL). Dilute this suspension in CAMHB to achieve a final inoculum density of approximately 5 x 10^5 CFU/mL in the microtiter plate wells.

• Plate Setup: Dispense 50 µL of CAMHB into all wells of a 96-well microtiter plate. Add 50 µL of the serially diluted thiazole compounds to the appropriate wells.

• Inoculation: Inoculate each well (except the sterility control) with 50 µL of the standardized bacterial suspension. The final volume in each well will be 150 µL.

• Controls:

  • Growth Control: Wells containing CAMHB and the bacterial inoculum, but no thiazole compound.

  • Sterility Control: Wells containing only CAMHB to check for contamination.

  • Quality Control (QC): Concurrently test a reference strain with a known MIC range (e.g., Escherichia coli ATCC 25922, Staphylococcus aureus ATCC 29213) to validate the assay.[10][11]

• Incubation: Cover the plate and incubate at 35°C ± 2°C for 16-20 hours in ambient air.

• MIC Determination: After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the thiazole compound that completely inhibits visible growth.

Data Presentation: Comparative MIC Values

Compound	S. aureus ATCC 29213 (MIC, µg/mL)	E. coli ATCC 25922 (MIC, µg/mL)	P. aeruginosa ATCC 27853 (MIC, µg/mL)
Thiazole A	2	8	32
Thiazole B	0.5	4	16
Thiazole C	16	>64	>64
Ciprofloxacin	0.25	0.015	0.5

II. Disk Diffusion Assay: A Rapid Screening Tool

The disk diffusion assay, also known as the Kirby-Bauer test, is a qualitative method used to assess the susceptibility of a bacterium to an antimicrobial agent.[12] While it does not provide a quantitative MIC value, its simplicity and low cost make it an excellent tool for secondary screening of a large number of thiazole derivatives.

Causality in Experimental Design

The principles of the disk diffusion assay are governed by the diffusion of the antimicrobial agent from a paper disk into an agar medium, creating a concentration gradient. The size of the resulting zone of inhibition is influenced by the susceptibility of the organism, the diffusion rate of the compound, and the growth rate of the bacteria. The use of Mueller-Hinton agar (MHA) is mandated by CLSI document M02 and EUCAST guidelines due to its batch-to-batch reproducibility and its minimal inhibition of common antimicrobial agents.[10][13] The agar depth and inoculum density must be strictly controlled to ensure reproducible results.[12]

Experimental Protocol: Disk Diffusion

Caption: Workflow for Disk Diffusion Assay.

Step-by-Step Methodology:

• Inoculum Preparation: Prepare a bacterial suspension equivalent to a 0.5 McFarland standard as described for the broth microdilution assay.

• Inoculation of Agar Plate: Dip a sterile cotton swab into the standardized inoculum. Remove excess fluid by pressing the swab against the inside of the tube. Streak the swab evenly across the entire surface of a Mueller-Hinton agar plate in three directions to ensure a confluent lawn of growth.

• Disk Application: Aseptically apply paper disks (6 mm in diameter) impregnated with a known concentration of the thiazole compounds onto the surface of the inoculated agar plate. Ensure the disks are placed at least 24 mm apart. Gently press each disk to ensure complete contact with the agar.

• Incubation: Invert the plates and incubate at 35°C ± 2°C for 16-20 hours.

• Measurement: After incubation, measure the diameter of the zone of complete inhibition (including the disk diameter) to the nearest millimeter using a ruler or calipers.

• Quality Control: Test a QC strain with a known zone diameter range for the control antibiotic to validate the test conditions.[10][11]

Data Presentation: Comparative Zones of Inhibition

Compound	S. aureus ATCC 29213 (Zone Diameter, mm)	E. coli ATCC 25922 (Zone Diameter, mm)	P. aeruginosa ATCC 27853 (Zone Diameter, mm)
Thiazole A	22	18	15
Thiazole B	28	24	20
Thiazole C	10	6	6
Ciprofloxacin (5 µg)	30	35	32

III. Time-Kill Assay: Unveiling the Dynamics of Antimicrobial Action

The time-kill assay provides a dynamic picture of the antimicrobial activity of a compound over time. This assay is crucial for determining whether a novel thiazole compound is bactericidal (kills bacteria) or bacteriostatic (inhibits bacterial growth). A bactericidal effect is generally defined as a ≥3-log10 (99.9%) reduction in CFU/mL from the initial inoculum.[14]

Causality in Experimental Design

The time-kill assay, as detailed in CLSI document M26 , is designed to measure the rate of bacterial killing at different concentrations of the antimicrobial agent.[15][16] The starting inoculum is typically higher than in the MIC assay to allow for the accurate measurement of a significant reduction in bacterial viability. Sampling at multiple time points provides a kinetic profile of the compound's activity.

Experimental Protocol: Time-Kill Assay

Caption: Workflow for Time-Kill Assay.

Step-by-Step Methodology:

• Inoculum Preparation: Grow the test organism in CAMHB to the mid-logarithmic phase. Dilute the culture to a starting inoculum of approximately 5 x 10^5 CFU/mL.

• Assay Setup: Prepare tubes containing CAMHB with the thiazole compound at various concentrations (e.g., 0.5x, 1x, 2x, and 4x the MIC). Also, include a growth control tube without the compound.

• Inoculation: Inoculate each tube with the prepared bacterial suspension.

• Sampling and Plating: At specified time points (e.g., 0, 2, 4, 8, and 24 hours), withdraw an aliquot from each tube. Perform serial dilutions in sterile saline and plate onto a suitable agar medium.

• Incubation and Colony Counting: Incubate the plates at 35°C ± 2°C for 18-24 hours. Count the number of colonies and calculate the CFU/mL for each time point.

• Data Analysis: Plot the log10 CFU/mL against time for each concentration of the thiazole compound.

Data Presentation: Comparative Time-Kill Curves

A graphical representation of the time-kill data is the most effective way to compare the bactericidal or bacteriostatic activity of different compounds. A 3-log10 reduction in CFU/mL is the benchmark for bactericidal activity.

(A graph would be presented here showing the log10 CFU/mL on the y-axis and time on the x-axis for each thiazole compound and the control.)

IV. Interpretation, Troubleshooting, and Establishing Breakpoints

Interpreting the Data

• MIC: A lower MIC value indicates greater potency. However, the MIC alone does not predict clinical success.[17]

• Zone of Inhibition: A larger zone of inhibition generally suggests greater susceptibility. However, this is a qualitative measure and should be interpreted in conjunction with established breakpoints.[12]

• Time-Kill Kinetics: The rate and extent of bacterial killing provide insight into the pharmacodynamic properties of the compound.

Troubleshooting Common Issues

Assay	Problem	Possible Cause(s)	Solution(s)
Broth Microdilution	No growth in control wells	Inoculum too low; non-viable organisms	Re-prepare inoculum; check viability of culture
"Skipped" wells (growth at higher conc., no growth at lower conc.)	Compound precipitation; contamination	Check compound solubility; use fresh reagents; repeat assay
Disk Diffusion	Zone sizes out of QC range	Incorrect inoculum density; improper agar depth; expired disks	Re-standardize inoculum; ensure correct agar volume; use new disks
Fuzzy zone edges	Swarming motility of bacteria; mixed culture	Re-isolate and confirm purity of culture
Time-Kill Assay	Inconsistent colony counts	Pipetting errors; inadequate mixing	Use calibrated pipettes; ensure thorough mixing before sampling
No killing observed	Compound is bacteriostatic; incorrect concentration	Test higher concentrations; confirm MIC

Establishing Breakpoints for Novel Thiazole Compounds

For a novel compound, there are no pre-existing clinical breakpoints. Establishing these requires a multi-faceted approach that integrates in vitro data with pharmacokinetic/pharmacodynamic (PK/PD) modeling and clinical outcome data.[18][19][20]

The process, guided by principles from regulatory bodies like the FDA and EMA, involves:[9][21][22]

• Determining the Epidemiological Cutoff Value (ECOFF): This is the MIC value that separates the wild-type bacterial population from those with acquired resistance mechanisms.

• PK/PD Modeling: This involves correlating the in vitro potency (MIC) with the drug exposure in animal models and, eventually, in humans. The goal is to determine the drug concentration that is likely to be effective in treating an infection.[18][19][20]

• Clinical Data Analysis: Ultimately, clinical trial data is required to establish breakpoints that correlate with patient outcomes.[13]

For early-stage drug discovery, focusing on the MIC and comparing it to the potency of established antibiotics provides a strong foundation for advancing a novel thiazole compound.

V. Conclusion: A Pathway to Validated Antimicrobial Discovery

The validation of antimicrobial assays for novel thiazole compounds is a critical and exacting process. By systematically employing broth microdilution, disk diffusion, and time-kill assays, researchers can build a comprehensive profile of a compound's antimicrobial activity. Adherence to established standards from CLSI and EUCAST is paramount for ensuring the integrity and reproducibility of the data. This guide provides a framework for not only performing these assays but also for understanding the scientific principles that underpin them. Through meticulous validation, the most promising thiazole candidates can be identified and advanced in the urgent quest for new and effective antimicrobial therapies.

References

• Antimicrobial Activity and Synthesis of Thiazole Derivatives: A Recent Update. (n.d.). Journal of Chemical Reviews. Retrieved January 17, 2026, from [Link]

• The Potential of Thiazole Derivatives as Antimicrobial Agents. (2022). MDPI. Retrieved January 17, 2026, from [Link]

• EUCAST. (n.d.). Clinical Breakpoint Tables. Retrieved January 17, 2026, from [Link]

• The Role of PK/PD Analysis in the Development and Evaluation of Antimicrobials. (2020). PMC. Retrieved January 17, 2026, from [Link]

• Synthesis and Biological Evaluation of Novel Thiazole Hydrazines as Antimicrobial and Antimalarial Agents. (2020). MDPI. Retrieved January 17, 2026, from [Link]

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A Researcher's Guide to Comparative Docking of 2-Aminothiazole Inhibitors

Introduction: The Versatility of the 2-Aminothiazole Scaffold and the Power of In Silico Prediction

The 2-aminothiazole scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its presence in a wide array of biologically active compounds.[1] Its derivatives have demonstrated a remarkable spectrum of therapeutic potential, including anticancer, antimicrobial, and anti-inflammatory activities.[1][2] This versatility stems from the scaffold's ability to engage in various non-covalent interactions with biological targets, making it a fertile ground for the design of novel enzyme inhibitors.[3] In modern drug discovery, molecular docking has emerged as an indispensable computational tool.[4] It allows for the prediction of the binding mode and affinity of small molecules, like 2-aminothiazole derivatives, to their protein targets at an atomic level, thereby guiding rational drug design and lead optimization.[5][6]

This guide provides a comprehensive comparative analysis of molecular docking studies for 2-aminothiazole inhibitors against various enzymatic targets. We will delve into detailed experimental protocols, present comparative data to illustrate structure-activity relationships, and provide visual workflows to demystify the in silico process. The objective is to equip researchers, scientists, and drug development professionals with the necessary insights to effectively leverage molecular docking in their own research endeavors.

The "How" and "Why": A Generalized Molecular Docking Workflow

The success of any molecular docking study hinges on a meticulously executed and well-validated protocol.[7] The following workflow represents a synthesis of best practices gleaned from numerous studies on 2-aminothiazole inhibitors.[1][8] The rationale behind each step is crucial for understanding and troubleshooting the process.

Phase 1: Preparation of Receptor and Ligand

The initial phase focuses on preparing the protein (receptor) and the small molecule (ligand) for the docking simulation. The quality of these initial structures directly impacts the reliability of the results.[7]

Experimental Protocol: Receptor and Ligand Preparation

• Protein Structure Acquisition and Preparation:

  • Action: Obtain the three-dimensional crystal structure of the target protein, typically from the Protein Data Bank (PDB).

  • Causality: The crystal structure provides the experimentally determined atomic coordinates of the protein, which serves as the foundation for the docking simulation.

  • Action: Using molecular modeling software such as AutoDockTools (ADT), remove all non-essential molecules, including water and co-crystallized ligands.[8]

  • Causality: Water molecules can interfere with the docking process, and removing the original ligand vacates the binding site for the new inhibitor. However, in some cases, specific structural water molecules that mediate key interactions should be retained.[9]

  • Action: Add polar hydrogen atoms and assign appropriate atomic charges (e.g., Kollman charges).[8]

  • Causality: This step ensures a correct representation of the protein's electrostatic potential, which is critical for calculating binding energies.

  • Action: Save the prepared protein structure in a suitable file format, such as PDBQT for use with AutoDock Vina.[8]

• Ligand Structure Generation and Optimization:

  • Action: Draw the 2D structure of the 2-aminothiazole derivative using a chemical drawing tool like ChemDraw.

  • Action: Convert the 2D structure to a 3D conformation and perform energy minimization using a suitable force field (e.g., MMFF94).[1]

  • Causality: Energy minimization finds a low-energy, stable conformation of the ligand, which is a more realistic representation for docking.

  • Action: In ADT, compute Gasteiger charges and define the rotatable bonds of the ligand.[8]

  • Causality: Defining rotatable bonds allows the docking software to explore different conformations of the ligand within the binding site, accounting for its flexibility.

  • Action: Save the prepared ligand in the PDBQT file format.[8]

Phase 2: The Docking Simulation

With the receptor and ligand prepared, the next phase involves defining the search space and running the docking algorithm.

Experimental Protocol: Grid Generation and Docking Execution

• Defining the Binding Site (Grid Box Generation):

  • Action: Define a three-dimensional grid box that encompasses the active site of the protein.[1] The center and dimensions of the grid should be chosen to cover the entire binding pocket of interest.[7]

  • Causality: The grid box confines the search space for the docking algorithm, focusing the computational effort on the region where binding is expected to occur. This significantly increases the efficiency and accuracy of the simulation.

• Running the Docking Simulation:

  • Action: Execute the docking simulation using software like AutoDock Vina.[10][11] The program will systematically explore different conformations, positions, and orientations of the ligand within the defined grid box.[5]

  • Causality: The docking algorithm employs a search algorithm (e.g., a genetic algorithm in GOLD or a Lamarckian genetic algorithm in AutoDock) to explore the conformational space and a scoring function to estimate the binding affinity for each generated pose.[10][12][13]

Phase 3: Analysis and Validation

The final phase involves analyzing the docking results to identify the most likely binding mode and to validate the findings.

Experimental Protocol: Pose Analysis and Validation

• Pose Selection and Interaction Analysis:

  • Action: The docking software will generate multiple binding poses, each with a corresponding binding affinity score (typically in kcal/mol).[14] The pose with the lowest binding energy is generally considered the most favorable.[1][15]

  • Causality: A more negative binding energy indicates a more stable protein-ligand complex.

  • Action: Visualize the top-ranked binding pose using software like PyMOL or Discovery Studio to analyze the non-covalent interactions (e.g., hydrogen bonds, hydrophobic interactions, pi-pi stacking) between the ligand and the protein's active site residues.[15]

  • Causality: Understanding these interactions provides a structural basis for the ligand's inhibitory activity and can guide further optimization of the inhibitor.

• Experimental Validation (Self-Validating System):

  • Action: Synthesize the most promising 2-aminothiazole derivatives identified through docking.

  • Action: Perform in vitro enzyme assays to determine the experimental inhibitory activity (e.g., IC50 or Ki values).

  • Causality: Comparing the computational predictions (binding energies) with experimental results is the ultimate validation of the docking study. A strong correlation between the two provides confidence in the predictive power of the computational model for that specific target.

Visualizing the Docking Workflow

The following diagram illustrates the generalized workflow for molecular docking studies of 2-aminothiazole inhibitors.

Caption: The PI3K/Akt/mTOR signaling pathway is a common target for 2-aminothiazole-based inhibitors.

Conclusion and Future Directions

This guide has provided a comprehensive overview of comparative docking studies of 2-aminothiazole inhibitors, from detailed methodologies to a comparative analysis of their activity against various targets. The presented data underscores the remarkable versatility of the 2-aminothiazole scaffold and the power of molecular docking in accelerating the discovery of novel inhibitors.

It is crucial to remember that while molecular docking is a powerful predictive tool, it is not without its limitations. Scoring functions are approximations of the true binding affinity, and the static nature of the receptor in most docking protocols does not fully account for protein flexibility. [7][13]Therefore, the most robust studies will integrate docking with other computational methods, such as molecular dynamics simulations, and will always culminate in experimental validation. [16][17] Future research in this area will likely focus on the development of more accurate and generalizable scoring functions, as well as the application of machine learning and artificial intelligence to enhance the predictive power of docking simulations. [13]As our understanding of the molecular basis of disease deepens, so too will our ability to design highly potent and selective 2-aminothiazole-based therapeutics, with in silico methods like molecular docking leading the charge.

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A Comparative Guide to Cross-Reactivity Studies of 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone and its Analogs

For researchers, scientists, and drug development professionals, understanding the selectivity of a novel chemical entity is paramount to its successful development as a therapeutic agent. This guide provides a comprehensive framework for conducting cross-reactivity studies on 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone, a member of the biologically significant 2-aminothiazole class of compounds. While specific experimental data for this exact molecule is not extensively available in the public domain, this guide will establish the necessary methodologies and data presentation standards for such an analysis, drawing upon established principles of drug discovery and selectivity profiling.[1] The 2-aminothiazole scaffold is a privileged structure in medicinal chemistry, known to be a component of various molecules with a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects.[2][3] This inherent biological promiscuity underscores the critical need for rigorous selectivity assessment to mitigate potential off-target effects, which are a major cause of drug attrition during development.[1][4]

The Imperative of Selectivity in Drug Design

The therapeutic efficacy of a drug is intrinsically linked to its specificity for its intended biological target.[5] Selectivity refers to a drug's ability to produce a particular effect preferentially.[5] However, many small molecules interact with multiple targets, a phenomenon known as polypharmacology.[6] While sometimes advantageous, unintended interactions, or off-target effects, can lead to adverse drug reactions and toxicity.[7][8] Therefore, the early identification of off-target interactions is a critical step in lead optimization, enabling a more comprehensive safety assessment and reducing the risk of late-stage clinical failure.[9][10] The goal is to maximize favorable interactions with the intended target while minimizing interactions with off-target molecules.[11]

Structurally and Functionally Related Comparators

To provide a meaningful context for the cross-reactivity profile of 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone (designated as Compound A ), it is essential to compare its performance against structurally or functionally related molecules. For the purpose of this guide, we will consider two hypothetical comparators:

• Compound B: A close structural analog of Compound A, with a minor modification to the phenyl ring (e.g., a para-chloro substitution). This allows for the assessment of how small structural changes impact the selectivity profile.

• Compound C: A known kinase inhibitor containing a different heterocyclic core but targeting a similar active site. This provides a benchmark for selectivity against a well-characterized agent.

The selection of appropriate comparators is crucial for a robust analysis and should be guided by the primary biological target of the lead compound.

A Multi-tiered Approach to Cross-Reactivity Profiling

A comprehensive assessment of cross-reactivity involves a tiered approach, starting with broad screening and progressing to more detailed mechanistic studies for identified off-target interactions.

Caption: A tiered workflow for assessing small molecule cross-reactivity.

Tier 1: Broad Panel Screening

The initial step involves screening the test compound against a broad panel of targets to identify potential off-target interactions.

• In Vitro Safety Pharmacology Panels: These panels consist of a wide range of receptors, transporters, enzymes, and ion channels known to be associated with adverse drug reactions.[7] Companies like Reaction Biology offer panels such as the InVEST44™ panel, which covers 44 critical molecular sites.[7]

• Cell Microarray Technology: This method assesses off-target binding against a large library of human plasma membrane and secreted proteins expressed in human cells.[9] This approach is valuable for identifying unexpected interactions with cell surface proteins and has a low false-positive rate.[9][10]

Illustrative Data Presentation:

Target Class	Number of Targets Screened	Compound A Hits (>50% inhibition @ 10 µM)	Compound B Hits (>50% inhibition @ 10 µM)	Compound C Hits (>50% inhibition @ 10 µM)
Kinases	300	5	8	3
GPCRs	50	1	1	0
Ion Channels	25	0	0	0
Enzymes	100	2	3	1
Nuclear Receptors	10	0	0	0

Tier 2: Hit Confirmation and Potency Determination

Once potential off-target "hits" are identified, the next step is to confirm these interactions and determine the potency of the compound for each off-target.

For enzymatic off-targets, dose-response curves are generated to determine the half-maximal inhibitory concentration (IC50).[12][13]

Experimental Protocol: Generic Enzyme Inhibition Assay

• Reagent Preparation: Prepare assay buffer, enzyme solution, substrate solution, and a serial dilution of the test compounds (Compounds A, B, and C).

• Assay Plate Setup: Add the assay buffer to all wells of a microplate. Include wells for no-enzyme and no-inhibitor controls.

• Inhibitor Addition: Add the serially diluted test compounds to the appropriate wells.

• Enzyme Addition: Add the enzyme solution to all wells except the no-enzyme control. Incubate for a pre-determined time to allow for compound-enzyme binding.

• Reaction Initiation: Add the substrate solution to all wells to start the enzymatic reaction.

• Signal Detection: Monitor the reaction progress by measuring the absorbance or fluorescence of the product over time using a plate reader.

• Data Analysis: Plot the initial reaction rates against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.[14]

Illustrative Comparative IC50 Data:

Target	Compound A IC50 (µM)	Compound B IC50 (µM)	Compound C IC50 (µM)
Primary Target (e.g., Kinase X)	0.05	0.03	0.08
Off-Target Kinase Y	1.2	0.8	>10
Off-Target Kinase Z	5.8	2.5	>10
Off-Target Enzyme P	>10	8.9	>10

To complement IC50 data, direct binding assays measure the affinity of the compound for the target protein, providing the dissociation constant (Kd).[15]

• Surface Plasmon Resonance (SPR): A label-free technique that measures changes in the refractive index upon binding of an analyte to a ligand immobilized on a sensor surface.[16]

• Microscale Thermophoresis (MST): Measures the movement of molecules in a temperature gradient, which changes upon binding, to determine binding affinity.[17]

• Isothermal Titration Calorimetry (ITC): Measures the heat changes associated with a binding event to determine the binding affinity, stoichiometry, and thermodynamics.[13]

Caption: Principles of SPR and MST for measuring binding affinity.

Tier 3: Mechanistic Studies

For high-priority off-target interactions (i.e., those with high potency), further studies are warranted to understand the mechanism of action.

• Mechanism of Action (MOA) Assays: These enzyme kinetic studies determine whether the inhibition is competitive, non-competitive, uncompetitive, or mixed.[18] This is crucial as the physiological consequence of an inhibitor can vary significantly with its MOA.[18] For instance, the effect of a competitive inhibitor can be overcome by high concentrations of the natural substrate.[18]

• Cellular Thermal Shift Assay (CETSA): This assay confirms target engagement in a cellular environment by measuring the change in thermal stability of a protein upon ligand binding.[19]

Conclusion and Future Directions

This guide outlines a systematic and robust approach for evaluating the cross-reactivity of 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone. By employing a tiered strategy that combines broad panel screening with detailed biochemical and cellular assays, researchers can build a comprehensive selectivity profile. This profile is essential for making informed decisions in the drug discovery process, ultimately leading to the development of safer and more effective therapeutics. The principles and methodologies described herein are broadly applicable to the characterization of any novel small molecule inhibitor.

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Benchmarking Synthetic Efficiency: A Comparative Guide to the Production of 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone

For Researchers, Scientists, and Drug Development Professionals

The 2-aminothiazole moiety is a cornerstone in medicinal chemistry, forming the structural core of numerous pharmaceuticals. Among its derivatives, 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone serves as a critical intermediate in the synthesis of a wide array of bioactive compounds. The efficiency of its production is therefore a key consideration in the drug discovery and development pipeline. This guide provides an in-depth comparative analysis of the primary synthetic routes to this valuable compound, with a focus on experimental data and practical insights to inform your research and development endeavors.

Introduction: The Significance of 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone

The thiazole ring system is a prevalent scaffold in a multitude of biologically active molecules, exhibiting anti-inflammatory, antibacterial, antifungal, and anticancer properties. The presence of an amino group at the C2 position and an acetyl group at the C5 position of the 4-phenyl-1,3-thiazole core in 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone provides versatile handles for further chemical modifications, making it a highly sought-after building block in the synthesis of complex pharmaceutical agents. Optimizing its synthesis is not merely an academic exercise but a crucial step in enhancing the overall efficiency and cost-effectiveness of drug development programs.

Synthetic Strategies: A Two-Stage Approach

The most common and practical approach to the synthesis of 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone involves a two-stage process:

• Stage 1: Synthesis of the 2-Amino-4-phenyl-1,3-thiazole Precursor. This foundational step is typically achieved through the Hantzsch thiazole synthesis, a robust and widely adopted method.

• Stage 2: C5-Acylation of the 2-Amino-4-phenyl-1,3-thiazole Ring. The introduction of the acetyl group at the C5 position is most effectively carried out via an electrophilic substitution reaction, with the Friedel-Crafts acylation being the most prominent method.

This guide will dissect each stage, presenting and comparing various methodologies to provide a comprehensive overview of the synthetic landscape.

Stage 1: Synthesis of 2-Amino-4-phenyl-1,3-thiazole

The Hantzsch thiazole synthesis, first reported in 1887, remains a cornerstone for the preparation of thiazole derivatives.[1] The reaction involves the condensation of an α-haloketone with a thioamide or, in this case, thiourea to yield a 2-aminothiazole.[1]

Methodology 1: Conventional Hantzsch Synthesis

This classical approach involves the reaction of α-bromoacetophenone with thiourea, typically under reflux in a suitable solvent like ethanol.

Reaction Mechanism:

The reaction begins with a nucleophilic attack of the sulfur atom of thiourea on the α-carbon of the α-bromoacetophenone. This is followed by an intramolecular cyclization and subsequent dehydration to form the aromatic thiazole ring.[1]

Experimental Protocol: Conventional Hantzsch Synthesis

• To a round-bottom flask, add acetophenone (0.1 mol), thiourea (0.2 mol), and iodine (0.1 mol).

• Add a suitable solvent, such as ethanol.

• Reflux the mixture for 8-12 hours, monitoring the reaction progress by thin-layer chromatography (TLC).[2]

• After completion, cool the reaction mixture to room temperature.

• Pour the mixture into a solution of ammonium hydroxide to precipitate the product.

• Filter the crude product, wash with diethyl ether to remove unreacted starting materials, and recrystallize from methanol to obtain pure 2-amino-4-phenylthiazole.[2]

Methodology 2: Microwave-Assisted Hantzsch Synthesis

To enhance reaction rates and improve efficiency, microwave irradiation has been successfully applied to the Hantzsch synthesis.[2][3] This method significantly reduces reaction times from hours to minutes.[2]

Experimental Protocol: Microwave-Assisted Hantzsch Synthesis

• In a microwave-safe vessel, combine acetophenone (0.01 mol), thiourea (0.02 mol), and a catalytic amount of iodine.

• Subject the mixture to microwave irradiation at a power of 170-450 W for 5-15 minutes.

• Monitor the reaction by TLC.

• Upon completion, cool the reaction mixture and pour it onto ice.

• Filter the precipitate, wash with water, and recrystallize from ethanol.

Methodology 3: Ultrasound-Assisted Hantzsch Synthesis

Ultrasound irradiation offers another green and efficient alternative to conventional heating, often leading to higher yields in shorter reaction times under milder conditions.[4]

Experimental Protocol: Ultrasound-Assisted Hantzsch Synthesis

• In a suitable vessel, mix the α-haloketone and thiourea in a solvent system such as ethanol/water.

• Place the vessel in an ultrasonic bath at room temperature.

• Irradiate the mixture for a specified time, monitoring the reaction by TLC.

• Work-up the reaction mixture as described in the conventional method to isolate the product.

Comparative Analysis of Hantzsch Synthesis Methods

Method	Energy Source	Reaction Time	Typical Yield	Key Advantages
Conventional	Thermal (Reflux)	8 - 12 hours	58-75%	Well-established, simple setup
Microwave-Assisted	Microwave Irradiation	5 - 15 minutes	85-95%	Drastically reduced reaction time, high yields
Ultrasound-Assisted	Sonication	30 - 60 minutes	80-90%	Mild conditions, improved yields, energy efficient

Stage 2: C5-Acylation of 2-Amino-4-phenyl-1,3-thiazole

The introduction of an acetyl group at the C5 position of the 2-amino-4-phenyl-1,3-thiazole ring is a crucial step in the synthesis of the target molecule. The electron-donating amino group at the C2 position activates the thiazole ring towards electrophilic substitution, directing the incoming electrophile to the C5 position.[5]

Methodology 1: Friedel-Crafts Acylation

The Friedel-Crafts acylation is a classic and effective method for introducing an acyl group onto an aromatic or heteroaromatic ring.[1][6] In this case, 2-amino-4-phenylthiazole is reacted with an acylating agent, such as acetyl chloride or acetic anhydride, in the presence of a Lewis acid catalyst.

Reaction Mechanism:

The Lewis acid catalyst (e.g., AlCl₃) activates the acylating agent to form a highly electrophilic acylium ion. The electron-rich C5 position of the 2-amino-4-phenylthiazole then attacks the acylium ion, followed by deprotonation to restore aromaticity and yield the C5-acylated product.

Experimental Protocol: Friedel-Crafts Acylation

• In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen), suspend anhydrous aluminum chloride (1.1 equivalents) in an anhydrous solvent such as dichloromethane.

• Cool the suspension to 0°C in an ice bath.

• Slowly add acetyl chloride (1.1 equivalents) dropwise to the suspension.

• To this mixture, add a solution of 2-amino-4-phenylthiazole (1.0 equivalent) in anhydrous dichloromethane dropwise, maintaining the temperature at 0°C.

• After the addition is complete, allow the reaction to warm to room temperature and stir for an additional 15-30 minutes.[6]

• Carefully quench the reaction by pouring it into a mixture of ice and concentrated hydrochloric acid.

• Separate the organic layer, and extract the aqueous layer with dichloromethane.

• Combine the organic layers, wash with saturated sodium bicarbonate solution and brine, then dry over anhydrous magnesium sulfate.

• Remove the solvent under reduced pressure and purify the crude product by column chromatography or recrystallization.

Alternative C5-Acylation Strategies

While Friedel-Crafts acylation is the most direct approach, other methods for C5-functionalization can be considered, although they may be less direct for acetylation.

• Vilsmeier-Haack Reaction: This reaction is primarily used for formylation (introduction of a -CHO group) of electron-rich aromatic and heteroaromatic compounds.[7] While modifications for acetylation exist, they are less common and may require the synthesis of a specific Vilsmeier-type reagent for acetylation.[7]

• Multi-step Synthesis via C5-Halogenation: An alternative route involves the initial halogenation of the 2-amino-4-phenylthiazole at the C5 position, followed by a metal-catalyzed cross-coupling reaction to introduce the acetyl group. This approach is more circuitous and generally less efficient for this specific transformation.

Comparative Analysis of C5-Acylation Methods

Method	Reagents	Catalyst	Key Advantages	Potential Challenges
Friedel-Crafts Acylation	Acetyl chloride/Acetic anhydride	Lewis Acid (e.g., AlCl₃)	Direct, well-established, generally good yields	Requires anhydrous conditions, catalyst can be moisture-sensitive
Vilsmeier-Haack Type	N,N-dimethylacetamide/POCl₃	N/A	Milder conditions for some substrates	Less common for acetylation, may require specific reagent synthesis
Multi-step (Halogenation/Coupling)	Halogenating agent, Acetylating agent	Various metal catalysts	Can be used for a variety of C5-substituents	Longer synthetic route, potential for lower overall yield

Visualizing the Synthetic Pathways

To provide a clearer understanding of the synthetic workflows, the following diagrams illustrate the key transformations.

Caption: Hantzsch synthesis of 2-amino-4-phenylthiazole.

Caption: Friedel-Crafts acylation of 2-amino-4-phenylthiazole.

Conclusion and Future Perspectives

The synthesis of 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone is most efficiently achieved through a two-stage process involving the Hantzsch synthesis of the 2-amino-4-phenylthiazole precursor, followed by a Friedel-Crafts acylation at the C5 position. For the initial Hantzsch synthesis, microwave-assisted and ultrasound-assisted methods offer significant advantages over conventional heating in terms of reaction time and yield. The subsequent Friedel-Crafts acylation is a reliable and direct method for introducing the acetyl group.

Future research in this area may focus on the development of one-pot procedures that combine the Hantzsch synthesis and C5-acylation into a single, streamlined process. Furthermore, the exploration of more environmentally friendly and reusable catalysts for both stages of the synthesis will continue to be an area of active investigation, aligning with the principles of green chemistry. The data and protocols presented in this guide provide a solid foundation for researchers to select and optimize the most suitable synthetic strategy for their specific needs, ultimately accelerating the discovery and development of new thiazole-based therapeutics.

References

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• Heterocycles. (2012). A facile one-pot procedure for the synthesis of 2-aminothiazole derivatives. [Link]

• Royal Society of Chemistry. (2024). Convenient syntheses of 2-acylamino-4-halothiazoles and acylated derivatives using a versatile Boc-intermediate. [Link]

• International Journal of Pharmaceutical Sciences and Research. (2014). REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. [Link]

• Khan Academy. (n.d.). Friedel-Crafts acylation. [Link]

• Wikipedia. (2023). Friedel–Crafts reaction. [Link]

• Wikipedia. (2023). Gewald reaction. [Link]

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• Bouherrou, S., et al. (2016). Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst. Molecules, 21(11), 1473. [Link]

• Organic Chemistry Portal. (n.d.). Friedel-Crafts Acylation. [Link]

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A Comparative Analysis of the Biological Effects of 4-Phenylthiazole Analogs: A Guide for Researchers

The 4-phenylthiazole scaffold has emerged as a privileged structure in medicinal chemistry, demonstrating a remarkable breadth of biological activities. This guide provides a comparative analysis of the anticancer, anti-inflammatory, and antimicrobial effects of various 4-phenylthiazole analogs, supported by experimental data and detailed protocols. We will delve into the structure-activity relationships (SAR) that govern their potency and explore the underlying molecular mechanisms, offering insights for researchers and drug development professionals.

The Versatility of the 4-Phenylthiazole Core: A Multifaceted Pharmacophore

The unique physicochemical properties of the 4-phenylthiazole nucleus, a bicyclic system containing sulfur and nitrogen heteroatoms, allow for diverse substitutions that modulate its biological profile. This inherent versatility has led to the development of analogs with potent and selective activities against a range of therapeutic targets. Our analysis will focus on three key areas where these compounds have shown significant promise: oncology, inflammation, and infectious diseases.

Anticancer Activity: Targeting Proliferation and Survival

Numerous 4-phenylthiazole derivatives have been synthesized and evaluated for their cytotoxic effects against various cancer cell lines. The mechanism of action often involves the inhibition of key signaling pathways crucial for cancer cell proliferation and survival.

Comparative Anticancer Potency

The following table summarizes the half-maximal inhibitory concentration (IC50) values of representative 4-phenylthiazole analogs against different cancer cell lines. This data highlights the influence of different substituents on their anticancer activity.

Compound ID	Substitution Pattern	Cancer Cell Line	IC50 (µM)	Reference
Compound 4c	p-nitro on N-phenyl ring	SKNMC (Neuroblastoma)	10.8 ± 0.08	[1]
Compound 4d	m-chloro on N-phenyl ring	HepG2 (Hepatocarcinoma)	11.6 ± 0.12	[1]
Compound 6a	Naphthalene-azine-thiazole hybrid	OVCAR-4 (Ovarian)	1.569 ± 0.06	[2]
Ru(II) complex 3a	Ru(p-cymene)(4-phenylthiazole)	A549 (Lung)	>50	[3]
Os(II) complex 4a	Os(p-cymene)(4-phenylthiazole)	A549 (Lung)	15.2 ± 1.1	[3]

Analysis of Structure-Activity Relationship (SAR):

The data reveals that the nature and position of substituents on the phenyl ring attached to the thiazole core significantly impact cytotoxicity. For instance, electron-withdrawing groups like nitro and chloro at the para and meta positions, respectively, have been shown to enhance anticancer activity[1]. Furthermore, the complexation of the 4-phenylthiazole scaffold with transition metals like ruthenium and osmium can dramatically alter their biological properties, with osmium complexes, in this case, showing greater potency than their ruthenium counterparts[3]. The hybridization of the 4-phenylthiazole core with other heterocyclic systems, such as in compound 6a , can lead to highly potent anticancer agents[2].

Experimental Protocol: MTT Assay for Cytotoxicity

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric method used to assess cell viability and is a standard preliminary test for evaluating the cytotoxic potential of novel compounds.

Principle:

This assay is based on the ability of NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells to reduce the yellow tetrazolium dye, MTT, to its insoluble formazan, which is purple. The amount of formazan produced is directly proportional to the number of living cells.

Step-by-Step Methodology:

• Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for attachment.

• Compound Treatment: Prepare serial dilutions of the 4-phenylthiazole analogs in culture medium. Replace the existing medium in the wells with the medium containing the test compounds at various concentrations. Include a vehicle control (e.g., DMSO) and an untreated control.

• Incubation: Incubate the plates for 48-72 hours at 37°C in a humidified 5% CO2 atmosphere.

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the wells at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control. The IC50 value is determined by plotting the percentage of viability against the logarithm of the compound concentration and fitting the data to a sigmoidal dose-response curve.

Experimental Workflow for MTT Assay

Caption: A streamlined workflow of the MTT assay for determining the cytotoxicity of 4-phenylthiazole analogs.

Anti-inflammatory Activity: Modulating Key Signaling Pathways

Chronic inflammation is a hallmark of many diseases, including cancer, autoimmune disorders, and neurodegenerative conditions. 4-Phenylthiazole analogs have demonstrated significant anti-inflammatory properties, primarily through the modulation of critical inflammatory signaling pathways such as the NF-κB and MyD88 pathways.

Comparative Anti-inflammatory Potency

The following table presents the IC50 values of select 4-phenylthiazole analogs for the inhibition of key inflammatory mediators or pathways.

Compound ID	Target/Assay	IC50	Reference
SP 4-5	human FAAH	7 nM	[4]
SP 4-5	human sEH	9.6 nM	[4]
Compound 4p	human FAAH	11.1 nM	[4]
Compound 4p	human sEH	2.3 nM	[4]
Compound 15d	MyD88 homodimerization inhibitor	Not specified	[5]

Analysis of Structure-Activity Relationship (SAR):

The development of dual inhibitors of fatty acid amide hydrolase (FAAH) and soluble epoxide hydrolase (sEH) represents a promising strategy for treating pain and inflammation. The 4-phenylthiazole scaffold has proven to be an excellent template for designing such dual inhibitors[4]. Modifications to the phenyl ring and the substituent at the 2-position of the thiazole ring are crucial for optimizing potency against both enzymes. Furthermore, specific 2-amino-4-phenylthiazole analogs have been identified as inhibitors of MyD88 homodimerization, a key step in Toll-like receptor (TLR) signaling, highlighting a distinct anti-inflammatory mechanism[5].

Signaling Pathway Modulation: NF-κB and MyD88

MyD88-Dependent Signaling Pathway:

Myeloid differentiation primary response 88 (MyD88) is a critical adaptor protein in the signaling cascade initiated by most Toll-like receptors (TLRs) and the interleukin-1 receptor (IL-1R) family. Upon ligand binding, TLRs recruit MyD88, which in turn recruits and activates IRAK (IL-1R-associated kinase) family members. This leads to the activation of downstream signaling pathways, including the NF-κB pathway, culminating in the production of pro-inflammatory cytokines. Certain 2-amino-4-phenylthiazole analogs have been shown to inhibit the homodimerization of the Toll/interleukin-1 receptor (TIR) domain of MyD88, thereby blocking downstream inflammatory signaling[5].

Inhibition of MyD88-Mediated Inflammatory Signaling

Caption: Mechanism of action of 4-phenylthiazole analogs as inhibitors of the MyD88-dependent inflammatory signaling pathway.

NF-κB Signaling Pathway:

The nuclear factor-kappa B (NF-κB) family of transcription factors plays a central role in regulating the expression of genes involved in inflammation, immunity, and cell survival. In its inactive state, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Pro-inflammatory stimuli, often acting through the MyD88 pathway, lead to the activation of the IκB kinase (IKK) complex, which phosphorylates IκB, targeting it for degradation. This allows NF-κB to translocate to the nucleus and activate the transcription of pro-inflammatory genes. By inhibiting upstream activators like MyD88, 4-phenylthiazole analogs can effectively suppress NF-κB activation and its downstream inflammatory consequences.

Antimicrobial Activity: A New Frontier

The rise of antimicrobial resistance necessitates the development of novel therapeutic agents. 4-Phenylthiazole derivatives have demonstrated promising activity against a range of bacterial and fungal pathogens.

Comparative Antimicrobial Potency

The following table summarizes the minimum inhibitory concentration (MIC) values of representative 4-phenylthiazole analogs against various microbial strains.

Compound ID	Microbial Strain	MIC (µg/mL)	Reference
Compound 6a	Staphylococcus aureus	125
Compound 6b	Candida albicans	250
Compound 11	Staphylococcus aureus	150-200	[6]
Compound 12	Escherichia coli	125-150	[6]
Naphthalene-azine-thiazole 11	Staphylococcus aureus	256	[2]

Analysis of Structure-Activity Relationship (SAR):

The antimicrobial spectrum and potency of 4-phenylthiazole analogs are highly dependent on the substitution pattern. For instance, the introduction of a morpholine ring at the 2-position of the thiazole has been shown to confer potent antifungal activity. The nature of the substituent at the 4-position of the phenyl ring also plays a crucial role in determining antibacterial efficacy[6].

Experimental Protocol: Broth Microdilution for MIC Determination

The broth microdilution method is a standard laboratory technique used to determine the minimum inhibitory concentration (MIC) of an antimicrobial agent against a specific microorganism.

Principle:

This method involves preparing two-fold serial dilutions of the antimicrobial agent in a liquid growth medium in a 96-well microtiter plate. Each well is then inoculated with a standardized suspension of the test microorganism. The MIC is the lowest concentration of the antimicrobial agent that completely inhibits the visible growth of the microorganism after an overnight incubation.

Step-by-Step Methodology:

• Prepare Compound Dilutions: Prepare a stock solution of the 4-phenylthiazole analog. Perform two-fold serial dilutions of the stock solution in a suitable broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi) in a 96-well plate.

• Prepare Inoculum: Prepare a standardized suspension of the test microorganism equivalent to a 0.5 McFarland standard. Dilute this suspension to achieve a final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL in the wells.

• Inoculation: Inoculate each well of the microtiter plate with the standardized microbial suspension. Include a growth control well (no compound) and a sterility control well (no inoculum).

• Incubation: Incubate the plates at 35-37°C for 18-24 hours for bacteria, or at a suitable temperature and duration for fungi.

• Determine MIC: After incubation, visually inspect the plates for microbial growth (turbidity). The MIC is the lowest concentration of the compound at which there is no visible growth.

Workflow for Broth Microdilution Assay

Caption: A step-by-step workflow for determining the Minimum Inhibitory Concentration (MIC) using the broth microdilution method.

Conclusion and Future Directions

The 4-phenylthiazole scaffold represents a highly versatile platform for the design and development of novel therapeutic agents with diverse biological activities. This guide has provided a comparative overview of their anticancer, anti-inflammatory, and antimicrobial properties, supported by experimental data and detailed protocols. The structure-activity relationships highlighted herein offer valuable insights for the rational design of more potent and selective analogs.

Future research in this area should focus on:

• Elucidating detailed mechanisms of action: While progress has been made in understanding the molecular targets of some 4-phenylthiazole analogs, further investigation is needed to fully characterize their mechanisms of action across different therapeutic areas.

• Optimizing pharmacokinetic properties: In vivo studies are crucial to assess the absorption, distribution, metabolism, and excretion (ADME) profiles of promising candidates and to guide lead optimization efforts.

• Exploring novel therapeutic applications: The broad biological activity of this scaffold suggests that 4-phenylthiazole analogs may have therapeutic potential in other disease areas not covered in this guide.

By leveraging the knowledge gained from comparative analyses and mechanistic studies, the full therapeutic potential of 4-phenylthiazole analogs can be realized, leading to the development of new and effective treatments for a range of human diseases.

References

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A Comparative Guide to Validating the Mechanism of Action of 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone as a Putative Kinase Inhibitor in the EGFR-MEK-ERK Pathway

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for validating the hypothesized mechanism of action of the novel compound 1-(2-amino-4-phenyl-1,3-thiazol-5-yl)ethanone, hereafter referred to as Compound X . Based on the prevalence of kinase inhibition among thiazole-containing compounds, we propose that Compound X functions as an inhibitor of the Epidermal Growth Factor Receptor (EGFR) signaling pathway.[1][2] This pathway, specifically the Ras-Raf-MEK-ERK cascade, is a critical regulator of cell proliferation and survival, and its dysregulation is a hallmark of many cancers.[3]

This document will detail a logical, multi-faceted experimental approach to test this hypothesis. We will compare the hypothetical inhibitory profile of Compound X against two well-established clinical inhibitors: Gefitinib , a direct EGFR inhibitor, and Selumetinib , a MEK1/2 inhibitor.[4][5][6][7][8] By employing a combination of in vitro biochemical assays and cell-based functional assays, researchers can rigorously assess the specific molecular target and cellular impact of Compound X.

Proposed Signaling Pathway and Points of Inhibition

The EGFR signaling cascade is initiated by the binding of a ligand, such as Epidermal Growth Factor (EGF), to the EGFR, leading to receptor dimerization and autophosphorylation. This activates downstream signaling, including the MEK-ERK pathway, which ultimately promotes gene expression related to cell growth and proliferation. Our hypothesis is that Compound X inhibits this pathway, and we will investigate its effects at the level of EGFR and MEK.

Caption: Hypothesized EGFR-MEK-ERK signaling pathway and points of inhibition.

Comparative Analysis of Inhibitors

To provide a clear benchmark for evaluating Compound X, we will compare its performance with Gefitinib and Selumetinib.

Inhibitor	Target(s)	Mechanism of Action
Compound X (Hypothesized)	EGFR and/or MEK1/2	Competitive or non-competitive inhibitor of kinase activity.
Gefitinib	EGFR Tyrosine Kinase	Binds to the ATP-binding site of the EGFR enzyme, preventing autophosphorylation and downstream signaling.[6][9][10]
Selumetinib	MEK1 and MEK2	A selective inhibitor of MEK1 and MEK2, preventing the phosphorylation and activation of ERK1/2.[5][7][8]

Experimental Validation Workflow

A tiered approach is recommended to efficiently validate the mechanism of action of Compound X. This workflow progresses from direct biochemical assays to more complex cell-based assessments.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone

This document provides a detailed, safety-first protocol for the proper disposal of 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone. As a heterocyclic compound used in pharmaceutical and chemical synthesis, its handling and disposal demand a thorough understanding of its potential hazards and the regulatory landscape governing chemical waste.[1][2] This guide is designed for researchers and laboratory professionals, emphasizing not just the procedural steps but the scientific rationale behind them to ensure a safe and compliant laboratory environment.

Part 1: Hazard Assessment and the Principle of Prudent Practice

A closely related compound, 1-(2-Amino-4-methyl-1,3-thiazol-5-yl)ethanone hydrochloride, is classified as a substance that causes skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[5] Therefore, it is prudent to assume 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone presents similar hazards.

Core Disposal Principle: Based on this hazard profile, 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone and any materials contaminated with it must be treated as hazardous chemical waste . Under no circumstances should this compound be disposed of down the drain or in regular solid waste receptacles.[6] Such improper disposal can harm aquatic ecosystems and overburden water treatment facilities.[7]

Part 2: Personal Protective Equipment (PPE) - Your First Line of Defense

Before handling the chemical for any purpose, including disposal, appropriate PPE is mandatory.[8] This serves to minimize the risk of exposure through inhalation, ingestion, or skin/eye contact.[9]

• Hand Protection: Wear nitrile or neoprene gloves. Always inspect gloves for tears or punctures before use.

• Eye and Face Protection: Use chemical safety goggles that provide a complete seal around the eyes. A face shield should be worn in situations where splashing is a significant risk.

• Body Protection: A standard laboratory coat is required. For handling larger quantities or in the event of a spill, a chemically resistant apron is recommended.

• Respiratory Protection: All handling of the solid compound or concentrated solutions should be performed inside a certified chemical fume hood to prevent inhalation of dust or aerosols.[8]

Part 3: Operational Protocol for Waste Collection and Segregation

Proper segregation and containerization at the point of generation are critical for safe storage and disposal. This process is governed by the Environmental Protection Agency's (EPA) Resource Conservation and Recovery Act (RCRA).[10][11] All hazardous waste must be accumulated in a designated Satellite Accumulation Area (SAA) within the laboratory.[6][12]

Step-by-Step Waste Collection Procedure:

• Select the Correct Waste Container:

  • Solid Waste: For pure 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone powder, contaminated weigh boats, or filter paper, use a clearly labeled, wide-mouth solid waste container made of compatible plastic.

  • Liquid Waste: For solutions containing the compound, use a sealable, chemically compatible (e.g., HDPE) liquid waste container. Avoid using glass bottles that can break or metal containers that may react.[6]

  • Sharps & Contaminated Glassware: Contaminated Pasteur pipettes, broken glassware, or other sharps must be placed in a designated sharps container that is puncture-resistant and clearly labeled as hazardous waste.

• Properly Label the Waste Container:

  • Before adding any waste, affix a hazardous waste tag provided by your institution's Environmental Health & Safety (EHS) department.

  • The label must clearly state the words "HAZARDOUS WASTE ".[12][13]

  • List all chemical constituents by their full name, including solvents. For example: "Waste 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone in Methanol." Avoid using chemical formulas or abbreviations.[6]

  • Indicate the associated hazards (e.g., Irritant, Toxic).

• Accumulate Waste Safely:

  • Keep the waste container securely closed at all times, except when adding waste.[13] This prevents the release of vapors and reduces the risk of spills.

  • Store the waste container in your designated SAA, which must be at or near the point of generation.[12]

  • Ensure the waste container is stored in secondary containment (e.g., a chemical-resistant tray) to contain any potential leaks.

  • Chemical Incompatibility: Do not mix this waste with incompatible materials. As an amine, it should be segregated from strong acids and strong oxidizing agents to prevent violent reactions.[14]

Table 1: Waste Stream Management Summary

Waste Stream	Container Type	Labeling Requirements	Disposal Action
Solid Compound & Contaminated Debris	HDPE Wide-Mouth Jar	"HAZARDOUS WASTE", Chemical Name, "Irritant"	Collect in SAA; Request EHS pickup when full or nearing accumulation time limit.
Liquid Solutions	HDPE Solvent Waste Bottle	"HAZARDOUS WASTE", All Chemical Components & Percentages, "Irritant"	Collect in SAA; Request EHS pickup when full or nearing accumulation time limit.
Contaminated Sharps/Glassware	Puncture-Resistant Sharps Container	"HAZARDOUS WASTE", Chemical Name, "Irritant", "Sharps"	Seal container when 3/4 full; Request EHS pickup.
Contaminated PPE (Gloves, etc.)	Double-bagged in clear plastic bags	"HAZARDOUS WASTE", Chemical Name, "Irritant"	Place in solid waste container; Request EHS pickup.

Part 4: Spill Management Protocol

Even with careful handling, spills can occur. A prepared response is essential for safety.[8]

• Alert & Evacuate: Alert personnel in the immediate area. If the spill is large or involves highly concentrated material, evacuate the lab and contact your institution's EHS department immediately.

• Isolate & Ventilate: Ensure the chemical fume hood is operational. Restrict access to the spill area.

• Protect Yourself: Don the appropriate PPE as described in Part 2.

• Contain & Clean:

  • For small powder spills, gently cover with a chemical absorbent pad or inert material like vermiculite or sand. Avoid raising dust.

  • For small liquid spills, surround the area with absorbent pads and then cover the spill, working from the outside in.

  • Carefully collect the absorbent material and spilled substance using a scoop or forceps.

• Dispose of Cleanup Materials: All materials used for spill cleanup are considered hazardous waste.[15] Place them in a sealed, properly labeled hazardous waste container.

• Decontaminate: Wipe the spill area with a suitable solvent (e.g., ethanol), followed by soap and water. The cleaning materials must also be disposed of as hazardous waste.

Part 5: Final Disposal Pathway

Laboratory-generated hazardous waste is not treated on-site. The final disposal pathway is managed by your institution's EHS department in compliance with federal and state regulations.[16][17]

• Request Pickup: Once your hazardous waste container is full or has been in the SAA for the maximum allowed time (typically up to one year for partially filled containers), submit a chemical waste pickup request to your EHS office.[6]

• Off-Site Transport & Disposal: A licensed hazardous waste contractor will transport the waste to a permitted Treatment, Storage, and Disposal Facility (TSDF).

• Method of Destruction: For organic compounds like 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone, the most common and effective disposal method is high-temperature incineration . This process safely destroys the organic molecule, converting it into less harmful components like carbon dioxide, water, and nitrogen oxides, which are treated by the facility's emission control systems. Advanced oxidation processes are also used for the degradation of thiazole-containing pollutants, underscoring the need for chemical destruction rather than landfilling.[7]

Disposal Workflow Diagram

The following diagram outlines the decision-making process for the proper disposal of 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone in a laboratory setting.

Caption: Decision workflow for handling and disposing of the target compound.

References

• Laboratory Safety Guidance . Source: Occupational Safety and Health Administration (OSHA). [Link]

• The Laboratory Standard . Source: Office of Clinical and Research Safety. [Link]

• Decoding OSHA Laboratory Standards: Safety Essentials . Source: IPG. [Link]

• OSHA Standards for Biological Laboratories . Source: ASPR. [Link]

• The OSHA Laboratory Standard . Source: Lab Manager. [Link]

• Hazardous Waste and Disposal Considerations . Source: American Chemical Society. [Link]

• Laboratory Hazardous Waste Disposal Guidelines . Source: Central Washington University. [Link]

• Laboratory Chemical Waste Management Guidelines . Source: University of Pennsylvania EHRS. [Link]

• Managing Hazardous Chemical Waste in the Lab . Source: Lab Manager. [Link]

• Comparative Degradation of a Thiazole Pollutant by an Advanced Oxidation Process and an Enzymatic Approach . Source: PMC. [Link]

• Laboratory Guide for Managing Chemical Waste . Source: Vanderbilt University Medical Center. [Link]

• What Regulations Govern Hazardous Waste Management? . Source: Chemistry For Everyone (YouTube). [Link]

• Hazardous Waste . Source: U.S. Environmental Protection Agency (EPA). [Link]

• Resource Conservation and Recovery Act (RCRA) Regulations . Source: U.S. Environmental Protection Agency (EPA). [Link]

• Waste, Chemical, and Cleanup Enforcement . Source: U.S. Environmental Protection Agency (EPA). [Link]

• 1-(2-Amino-4-methyl-1,3-thiazol-5-yl)ethan-1-one hydrochloride . Source: PubChem. [Link]

• Steps in Complying with Regulations for Hazardous Waste . Source: U.S. Environmental Protection Agency (EPA). [Link]

• Antimicrobial Activity and Synthesis of Thiazole Derivatives: A Recent Update . Source: SpringerLink. [Link]

• An Overview of the Synthesis and Antimicrobial, Antiprotozoal, and Antitumor Activity of Thiazole and Bisthiazole Derivatives . Source: National Institutes of Health (NIH). [Link]

• Chemical Compatibility Chart . Source: U.S. National Response Team. [Link]

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Comprehensive Safety and Handling Guide for 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone

This guide provides essential safety protocols and logistical information for the handling and disposal of 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone, a key intermediate in pharmaceutical and biochemical research. As a Senior Application Scientist, this document is structured to provide not just procedural steps, but also the scientific rationale behind them, ensuring a culture of safety and excellence in your laboratory. The information herein is synthesized from authoritative safety data sheets of structurally similar compounds and general chemical safety literature, providing a robust framework for risk mitigation.

Hazard Identification and Risk Assessment

1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone, and its close structural analogs, are classified as hazardous materials. The primary routes of exposure are inhalation, skin contact, and eye contact. Based on data from the closely related compound, 1-(2-Amino-4-methyl-1,3-thiazol-5-yl)ethanone (CAS 30748-47-1), the following hazards are anticipated[1][2][3]:

• Skin Irritation (Category 2): Expected to cause skin irritation upon contact.[1][2][4]

• Serious Eye Irritation (Category 2A): Poses a risk of serious eye irritation.[1][2][4]

• Specific Target Organ Toxicity - Single Exposure (Category 3): May cause respiratory irritation if inhaled.[2][4]

• Acute Oral Toxicity (Harmful if swallowed): Ingestion may be harmful.[2]

The causality behind these hazards lies in the reactive nature of the aminothiazole ring system. The amino group can act as a sensitizer, while the overall molecular structure can interact with biological macromolecules, leading to irritation and toxicity.

Table 1: GHS Hazard Summary for Structurally Similar Compounds

Hazard Class	GHS Category	Hazard Statement
Skin Corrosion/Irritation	2	H315: Causes skin irritation
Serious Eye Damage/Irritation	2A	H319: Causes serious eye irritation
Specific target organ toxicity, single exposure; Respiratory tract irritation	3	H335: May cause respiratory irritation
Acute toxicity, oral	4 (Implied)	H302: Harmful if swallowed

This data is based on the GHS classification for 1-(2-amino-4-methyl-1,3-thiazol-5-yl)ethanone and its hydrochloride salt.[4]

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered PPE approach is critical to minimize exposure. The selection of specific PPE is dictated by the potential routes of exposure identified in the risk assessment.

• Hand Protection: Wear nitrile or neoprene gloves that are resistant to chemical permeation. Always inspect gloves for tears or punctures before use. Change gloves immediately if they become contaminated.

• Eye and Face Protection: Chemical safety goggles are mandatory.[1] For operations with a higher risk of splashing, such as when handling solutions, a face shield should be worn in addition to goggles.

• Skin and Body Protection: A standard laboratory coat is required. For tasks with a higher potential for contamination, consider a chemically resistant apron or coveralls.

• Respiratory Protection: All handling of the solid compound or its solutions should be conducted in a certified chemical fume hood to prevent inhalation of dust or aerosols.

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Caption: Required PPE for handling the target compound.

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational protocol is paramount for ensuring safety and experimental integrity.

3.1. Preparation and Weighing:

• Work Area Preparation: Ensure the chemical fume hood is operational and the work surface is clean and uncluttered.

• Gather Materials: Assemble all necessary equipment (spatulas, weigh boats, glassware, etc.) before bringing the chemical into the work area.

• Weighing: Tare a clean, dry weigh boat on an analytical balance inside the fume hood. Carefully dispense the required amount of the solid compound, avoiding the generation of dust.

• Closure: Securely close the primary container immediately after dispensing.

3.2. Solution Preparation:

• Solvent Addition: In the fume hood, add the solid to your chosen solvent in a suitable flask.

• Dissolution: Gently swirl or stir the mixture to dissolve the compound. Avoid vigorous shaking that could create aerosols.

• Transfer: If necessary, transfer the solution using appropriate glassware (e.g., pipettes with bulbs, not mouth pipetting).

3.3. Post-Handling:

• Decontamination: Wipe down the work surface in the fume hood with an appropriate solvent (e.g., 70% ethanol) followed by soap and water.

• Hand Washing: After removing gloves, wash hands thoroughly with soap and water.

Disposal Plan: Environmental Responsibility

Proper disposal is a critical component of the chemical lifecycle and is mandated by regulatory bodies.

4.1. Waste Segregation:

• Solid Waste: All solid waste contaminated with 1-(2-Amino-4-phenyl-1,3-thiazol-5-yl)ethanone (e.g., weigh boats, contaminated paper towels) must be placed in a designated, labeled hazardous waste container.

• Liquid Waste: Unused solutions and solvent rinses should be collected in a designated, labeled hazardous liquid waste container. Do not mix with incompatible waste streams.

4.2. Spill Management:

• Minor Spills:

  • Alert personnel in the immediate area.

  • Wearing appropriate PPE, cover the spill with an absorbent material (e.g., vermiculite or a chemical spill pillow).

  • Carefully collect the absorbed material and place it in the designated solid hazardous waste container.

  • Decontaminate the spill area as described above.

• Major Spills:

  • Evacuate the immediate area.

  • Alert your institution's Environmental Health and Safety (EHS) department immediately.

  • Prevent entry into the affected area until cleared by EHS personnel.

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• 1. tcichemicals.com [tcichemicals.com]
• 2. assets.thermofisher.com [assets.thermofisher.com]
• 3. 2-Amino-4-methyl-5-acetylthiazole | 30748-47-1 [chemicalbook.com]
• 4. 1-(2-Amino-4-methyl-1,3-thiazol-5-yl)ethan-1-one hydrochloride | C6H9ClN2OS | CID 12236850 - PubChem [pubchem.ncbi.nlm.nih.gov]